Acetimidohydrazide hydrochloride

Core Science & Biosynthesis

Technical Guide to the Physical Properties of Acetimidohydrazide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetimidohydrazide hydrochloride (CAS No: 39254-63-2) is a chemical compound of interest in various fields of organic synthesis and pharmaceutical development. A thorough understanding of its physical properties is fundamental for its application in research and development, particularly in reaction kinetics, formulation studies, and quality control. This document provides a comprehensive overview of the known physical characteristics of Acetimidohydrazide hydrochloride, details the experimental methodologies for their determination, and outlines a logical workflow for the physical characterization of such a compound.

Core Physical and Chemical Properties

The physical properties of Acetimidohydrazide hydrochloride have been determined through various analytical methods. While specific experimental details for this compound are not extensively published, the data presented below is compiled from available chemical data sources.

Data Summary

The quantitative physical and chemical data for Acetimidohydrazide hydrochloride are summarized in the table below for ease of reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C2H8ClN3	[1][2]
Molecular Weight	109.56 g/mol	[2]
Melting Point	131-132 °C	[2]
Boiling Point	147.8 °C at 760 mmHg	[1]
Flash Point	43.2 °C	[1]
Solubility	61.4 mg/mL	[3]
Appearance	White crystalline solid (inferred)¹
Storage Conditions	2-8°C, under inert gas (Nitrogen or Argon)	[1][2]

¹Appearance is inferred from the physical description of the closely related compound, Acetamidine hydrochloride, which is described as a white crystalline solid or colorless monoclinic crystals.[4][5]

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory procedures. Below are detailed methodologies for key experimental determinations.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range typically signifies a high degree of purity, whereas a broad melting range often indicates the presence of impurities.

Principle: The melting point is determined by heating a small, powdered sample of the compound and observing the temperature range over which it transitions from a solid to a liquid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Calibrated thermometer

• Mortar and pestle

Procedure:

• A small sample of Acetimidohydrazide hydrochloride is finely powdered using a mortar and pestle.

• The powdered sample is packed into a capillary tube to a height of 1-2 mm.

• The capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer bulb.

• The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially when approaching the expected melting point.

• Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears, and T2, the temperature at which the entire sample has liquefied.

• The melting point is reported as the range between T1 and T2.

Solubility Determination

Solubility is a key parameter in drug development, influencing bioavailability and formulation.

Principle: The solubility of a compound in a given solvent is determined by preparing a saturated solution at a specific temperature and then quantifying the concentration of the dissolved solute.

Apparatus:

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath

• Centrifuge

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

• An excess amount of Acetimidohydrazide hydrochloride is added to a known volume of the solvent (e.g., deionized water, ethanol) in a sealed vial.

• The vial is placed in a constant temperature shaker bath and agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, the suspension is allowed to settle, and the supernatant is carefully removed.

• The supernatant is centrifuged to remove any remaining undissolved solid.

• A known volume of the clear, saturated solution is carefully pipetted and diluted with the appropriate solvent in a volumetric flask.

• The concentration of Acetimidohydrazide hydrochloride in the diluted solution is determined using a calibrated analytical method, such as HPLC-UV.

• The solubility is then calculated and expressed in units such as mg/mL or mol/L.

Visualization of Characterization Workflow

The logical flow for the physical and chemical characterization of a new chemical entity like Acetimidohydrazide hydrochloride can be visualized. This process ensures a systematic evaluation of the compound's fundamental properties.

Caption: Workflow for the physical characterization of a chemical compound.

This guide provides a foundational understanding of the physical properties of Acetimidohydrazide hydrochloride and the standard methods used for their determination. For any application, it is recommended to verify these properties on the specific batch of the compound being used.

References

• 1. Acetimidohydrazide hydrochloride | CAS#:39254-63-2 | Chemsrc [chemsrc.com]
• 2. 39254-63-2 CAS MSDS (ACETAMIDRAZONE HCL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 39254-63-2|Acetimidohydrazide hydrochloride| Ambeed [ambeed.com]
• 4. Acetamidine hydrochloride - Wikipedia [en.wikipedia.org]
• 5. Page loading... [wap.guidechem.com]

Acetimidohydrazide Hydrochloride: A Comprehensive Technical Guide

CAS Number: 39254-63-2

Abstract

This technical guide provides a detailed overview of Acetimidohydrazide hydrochloride (also known as Acetamidrazone hydrochloride), a valuable reagent in synthetic organic chemistry. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its chemical and physical properties, a detailed experimental protocol for its synthesis, and its application as a precursor in the synthesis of heterocyclic compounds. While specific biological activity for Acetimidohydrazide hydrochloride is not extensively documented, its role as a building block for potentially bioactive molecules, such as 1,2,4-triazines, is highlighted.

Introduction

Acetimidohydrazide hydrochloride, with the CAS number 39254-63-2, is a chemical intermediate belonging to the class of amidrazones. Its structure, featuring both an imine and a hydrazide functional group, makes it a versatile precursor for the synthesis of a variety of heterocyclic systems. This guide aims to consolidate the available technical information on this compound, providing a valuable resource for its effective utilization in research and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Acetimidohydrazide hydrochloride is presented in Table 1. This data is essential for its handling, storage, and application in chemical reactions.

Table 1: Chemical and Physical Properties of Acetimidohydrazide Hydrochloride

Property	Value	Reference(s)
CAS Number	39254-63-2	[1][2]
Molecular Formula	C2H8ClN3	[1][2]
Molecular Weight	109.56 g/mol	[1][2]
Melting Point	131-132 °C	[1][2]
Boiling Point	147.8 °C at 760 mmHg	[1]
Flash Point	43.2 °C	[1]
Appearance	White to light yellow crystal powder	[1]
Synonyms	Acetamidrazone hydrochloride, N-aminoethanimidamide hydrochloride	[1][2][3]

Synthesis of Acetimidohydrazide Hydrochloride

While various synthetic routes may exist, a documented one-step process involves the reaction of an amidine hydrochloride with hydrazine hydrate. The following experimental protocol is based on this approach.

Experimental Protocol: One-Step Synthesis

This protocol describes the synthesis of Acetimidohydrazide hydrochloride from Acetamidine hydrochloride and hydrazine hydrate.

Materials:

• Acetamidine hydrochloride

• Hydrazine hydrate

• Ethanol

Procedure:

• Cool a suspension of Acetamidine hydrochloride in ethanol to 5 °C.

• Slowly add hydrazine hydrate to the cooled suspension while stirring under reduced pressure.

• Continue stirring the reaction mixture at 5 °C for an additional 2 hours.

• Remove the ethanol by evaporation under vacuum.

• The resulting solid is dried to yield Acetimidohydrazide hydrochloride as colorless crystals.

Expected Yield: Approximately 95%.

Note: This protocol is a general guideline and may require optimization based on specific laboratory conditions and desired scale.

Applications in Heterocyclic Synthesis

Acetimidohydrazide hydrochloride serves as a key building block for the synthesis of various heterocyclic compounds, most notably 1,2,4-triazoles and 1,2,4-triazines. These scaffolds are of significant interest in medicinal chemistry due to their presence in a wide range of biologically active molecules.

Synthesis of 3,5-Disubstituted-1,2,4-Triazoles

A common application of Acetimidohydrazide hydrochloride is in the synthesis of 3,5-disubstituted-1,2,4-triazoles. This is typically achieved through condensation and cyclization reactions with various electrophilic partners. A general workflow for this synthesis is depicted in the following diagram.

Caption: General workflow for the synthesis of 3,5-disubstituted-1,2,4-triazoles.

Biological Significance

While direct studies on the biological activity of Acetimidohydrazide hydrochloride are limited, the broader class of hydrazide-hydrazone derivatives has been extensively investigated for their therapeutic potential. Numerous studies have reported their antimicrobial, antifungal, and antibacterial activities.[4][5][6][7][8] Therefore, Acetimidohydrazide hydrochloride serves as a valuable starting material for the synthesis of novel compounds with potential applications in drug discovery. The biological evaluation of triazoles and other heterocycles derived from this compound is an active area of research.

Safety and Handling

Acetimidohydrazide hydrochloride should be handled with care in a well-ventilated area, using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

Acetimidohydrazide hydrochloride is a versatile and valuable chemical intermediate with significant applications in the synthesis of heterocyclic compounds. This guide has provided a comprehensive overview of its properties, a detailed synthesis protocol, and its utility as a precursor for potentially bioactive molecules. Further research into the direct biological activities of this compound and the exploration of its derivatives in medicinal chemistry are warranted.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 39254-63-2 CAS MSDS (ACETAMIDRAZONE HCL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Synthesis and antimicrobial activity of substituted acetohydrazide derivatives [wisdomlib.org]
• 5. Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, characterization and antimicrobial activity of norfloxacin based acetohydrazides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]

Synthesis of Acetimidohydrazide Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthesis pathway for acetimidohydrazide hydrochloride, a valuable building block in medicinal chemistry and drug development. The synthesis is presented with detailed experimental protocols, quantitative data, and a visual representation of the reaction workflow.

Core Synthesis Pathway

The most established and widely documented synthesis of acetimidohydrazide hydrochloride is a two-step process commencing with the Pinner reaction of acetonitrile to form an intermediate, acetamidine hydrochloride. This intermediate is subsequently reacted with hydrazine hydrate to yield the final product.

Logical Workflow of the Synthesis

Caption: Synthesis workflow for Acetimidohydrazide Hydrochloride.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of acetimidohydrazide hydrochloride and its intermediate.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Yield (%)
Acetamidine Hydrochloride	C₂H₇ClN₂	94.54	164–166	~85
Acetimidohydrazide Hydrochloride	C₂H₈ClN₃	109.56	154	95

Experimental Protocols

Step 1: Synthesis of Acetamidine Hydrochloride via Pinner Reaction

This procedure involves the reaction of acetonitrile with ethanol in the presence of anhydrous hydrogen chloride to form ethyl acetimidate hydrochloride, which is then converted to acetamidine hydrochloride by treatment with ammonia.

Materials:

• Acetonitrile (anhydrous)

• Ethanol (absolute)

• Anhydrous Hydrogen Chloride (gas)

• Ammonia (in absolute ethanol)

Procedure:

• A solution of anhydrous acetonitrile (2.44 moles) in absolute ethanol (2.5 moles) is prepared in a flask and cooled in a freezing mixture of ice and salt.

• Dry hydrogen chloride gas is passed through the solution until a weight increase of 2.6 moles is achieved. The flask is then sealed and allowed to stand for 2-3 days until a solid mass of ethyl acetimidate hydrochloride crystals forms.

• The crystalline mass is broken up, ground to a paste with absolute ethanol, and returned to the flask.

• An excess of a solution of ammonia in absolute ethanol (e.g., 9% by weight) is added to the stirred mixture.

• The reaction proceeds with the dissolution of the imidate salt and the precipitation of ammonium chloride. After approximately 3 hours of stirring, the ammonium chloride is removed by suction filtration.

• The filtrate is concentrated by evaporation, and upon cooling, acetamidine hydrochloride crystallizes as long, colorless prisms.

• The crystals are collected by suction filtration, washed with a small amount of cold ethanol, and dried in a desiccator. A second crop of crystals can be obtained by concentrating the mother liquor.

Step 2: Synthesis of Acetimidohydrazide Hydrochloride

This final step involves the reaction of the prepared acetamidine hydrochloride with hydrazine hydrate.

Materials:

• Acetamidine hydrochloride (95% strength)

• Ethanol

• Hydrazine hydrate

Procedure:

• A suspension of acetamidine hydrochloride (0.3 mol) in ethanol (200 ml) is prepared in a three-necked flask and cooled to 5 °C.[1]

• A reduced pressure of 130 mbar is applied to the flask.[1]

• With vigorous stirring, hydrazine hydrate (0.62 mol) is added dropwise to the suspension while maintaining the temperature at 5 °C.[1]

• The reaction mixture is stirred for an additional two hours at 5 °C.[1]

• Following the reaction, the ethanol is removed under vacuum.[1]

• The resulting solid is dried to yield acetimidohydrazide hydrochloride as colorless crystals.[1]

Discussion of Alternative Synthesis Strategies

While the Pinner reaction followed by hydrazinolysis is the most direct and well-documented route, other general methods for the synthesis of amidrazones exist and could potentially be adapted for acetimidohydrazide. These include:

• From Imidoyl Halides: The reaction of N-aryl-2,2,2-trifluoroacetimidoyl chloride derivatives with hydrazine hydrate has been shown to produce trifluoromethylated amidrazones in excellent yields. A similar approach could be explored for the synthesis of acetimidohydrazide.

• From Amides: The condensation of an N,N-disubstituted amide with a substituted hydrazine in the presence of a dehydrating agent like phosphorus oxychloride is another established method for amidrazone synthesis.

These alternative routes may offer advantages in terms of substrate scope or reaction conditions and represent areas for further investigation in the synthesis of acetimidohydrazide and its derivatives.

Characterization Data

Disclaimer: The experimental protocols described in this document are for informational purposes only and should be carried out by trained professionals in a suitably equipped laboratory. All necessary safety precautions should be taken when handling the listed chemicals.

References

• 1. Acetamide hemihydrochloride: a case of false high crystallographic symmetry. Vibrational spectra of the 2H0 and NN′O-2H5 derivatives - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

The Versatile Nucleophile: An In-depth Technical Guide to the Mechanism of Action of Acetimidohydrazide Hydrochloride in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetimidohydrazide hydrochloride, a bifunctional molecule incorporating both an amidine and a hydrazide moiety, presents a unique and versatile platform for the synthesis of a diverse array of heterocyclic compounds. This technical guide delineates the fundamental mechanisms through which this reagent participates in organic reactions, with a primary focus on its role as a potent nucleophile in condensations with carbonyl compounds and its subsequent intramolecular cyclization pathways. Detailed experimental protocols for representative reactions are provided, alongside a comprehensive summary of reaction parameters. Furthermore, this document employs visualizations of reaction mechanisms and experimental workflows to facilitate a deeper understanding of the underlying chemical principles.

Introduction

Acetimidohydrazide, also known as acetamidrazone, is a chemical compound with the formula C2H7N3. In its hydrochloride salt form, it offers enhanced stability and solubility, making it a convenient reagent in organic synthesis. The strategic placement of its nucleophilic centers—the terminal nitrogen of the hydrazide and the nitrogen atoms of the amidine—allows for a range of selective transformations, leading to the formation of various nitrogen-containing heterocycles, which are privileged scaffolds in medicinal chemistry.

Core Mechanism of Action: Nucleophilic Attack and Cyclization

The primary mechanism of action of acetimidohydrazide hydrochloride revolves around the nucleophilic character of its nitrogen atoms. The terminal -NH2 group of the hydrazide moiety is typically the more reactive nucleophile compared to the amidine nitrogens, especially under neutral or slightly acidic conditions.

Reaction with Carbonyl Compounds

A cornerstone of acetimidohydrazide's reactivity is its condensation with aldehydes and ketones.[1][2][3][4][5] This reaction proceeds via a classical nucleophilic addition-elimination pathway to form a hydrazone intermediate.

Mechanism:

• Nucleophilic Attack: The lone pair of the terminal nitrogen of the hydrazide attacks the electrophilic carbonyl carbon.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a carbinolamine intermediate.

• Dehydration: The carbinolamine undergoes acid-catalyzed dehydration to yield the corresponding N-amidinoyl hydrazone.

Caption: Formation of a hydrazone from acetimidohydrazide and a carbonyl compound.

Intramolecular Cyclization: Synthesis of Heterocycles

The resulting hydrazone intermediate is often a precursor to a variety of heterocyclic systems through intramolecular cyclization. The specific heterocycle formed depends on the nature of the carbonyl compound and the reaction conditions. A common pathway involves the cyclization of the amidine moiety.

For instance, if the R1 or R2 substituent on the carbonyl compound contains a suitable electrophilic center, the amidine nitrogen can act as an intramolecular nucleophile, leading to the formation of five or six-membered rings. This is a powerful strategy for the synthesis of triazoles, pyrazoles, and other related heterocycles.[6][7][8]

Caption: General workflow for heterocycle synthesis.

Experimental Protocols

The following are representative protocols for reactions involving acetimidohydrazide hydrochloride. These are generalized procedures and may require optimization for specific substrates.

Synthesis of Acetimidohydrazide Hydrochloride

While not a direct reaction of the title compound, its preparation is crucial for its use. A common method involves the reaction of acetamidine hydrochloride with hydrazine.[9]

Protocol:

• A suspension of acetamidine hydrochloride (0.3 mol) in ethanol (200 ml) is cooled to 5 °C.

• Hydrazine hydrate (0.62 mol) is added dropwise with vigorous stirring.

• The mixture is stirred at 5 °C for an additional two hours.

• The solvent is removed under reduced pressure to yield acetimidohydrazide hydrochloride.

General Procedure for the Synthesis of N-Amidinoyl Hydrazones

Protocol:

• Dissolve acetimidohydrazide hydrochloride (10 mmol) in a suitable solvent such as ethanol or methanol (20 mL).

• Add the carbonyl compound (10 mmol) to the solution.

• A catalytic amount of acid (e.g., a few drops of glacial acetic acid) can be added to facilitate the reaction.

• The reaction mixture is stirred at room temperature or heated under reflux for a period of 2-24 hours, monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or by evaporation of the solvent followed by purification (e.g., recrystallization or column chromatography).

Quantitative Data Summary

The efficiency of reactions involving acetimidohydrazide hydrochloride is dependent on the substrate and reaction conditions. The following table summarizes typical reaction parameters for the synthesis of acetimidohydrazide hydrochloride, a precursor to many reactions.

Product	Reactants	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetimidohydrazide hydrochloride	Acetamidine hydrochloride, Hydrazine hydrate	Ethanol	5	2	95	[9]

Applications in Drug Development

The heterocyclic scaffolds synthesized using acetimidohydrazide hydrochloride are of significant interest in drug discovery. For instance, 1,2,4-triazole and 1,3-thiazole moieties are present in numerous approved drugs with a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[10][11] The ability of acetimidohydrazide to serve as a versatile building block for these structures underscores its importance to medicinal chemists and drug development professionals.

Caption: Role in the synthesis of bioactive molecules.

Conclusion

Acetimidohydrazide hydrochloride is a valuable and versatile reagent in organic synthesis. Its mechanism of action, centered on the nucleophilic character of its hydrazide and amidine functionalities, enables the efficient construction of a wide variety of heterocyclic compounds. The straightforward reaction pathways, coupled with the biological significance of the resulting products, make acetimidohydrazide hydrochloride an important tool for researchers in both academic and industrial settings, particularly in the field of drug development. Further exploration of its reactivity with a broader range of electrophiles is likely to unveil novel synthetic methodologies and lead to the discovery of new bioactive molecules.

References

• 1. US3256331A - Process for preparing oximes, hydrazones and semicarbazones of unreactive carbonyl compounds - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 9. EP0069883A1 - Process for the preparation of hydrazidines - Google Patents [patents.google.com]
• 10. Prescribed drugs containing nitrogen heterocycles: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, antitumor activity and mechanism of action of novel 1,3-thiazole derivatives containing hydrazide-hydrazone and carboxamide moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of Acetimidohydrazide Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of Acetimidohydrazide hydrochloride (CAS No. 39254-63-2), a compound of interest in pharmaceutical research and development. Due to the limited availability of public domain quantitative solubility data for this specific molecule, this document provides a comprehensive framework for its determination. It includes a detailed experimental protocol for the industry-standard shake-flask method for thermodynamic solubility assessment, an overview of kinetic solubility for screening purposes, and a qualitative analysis of its expected solubility based on its chemical structure. This guide is intended to equip researchers with the necessary methodologies to generate reliable and consistent solubility data for Acetimidohydrazide hydrochloride in various solvents, a critical parameter for drug formulation, bioavailability, and overall development.

Introduction to the Solubility of Acetimidohydrazide Hydrochloride

Acetimidohydrazide hydrochloride, with the molecular formula C₂H₈ClN₃, is a hydrochloride salt. The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that significantly influences its biopharmaceutical characteristics, including dissolution rate and bioavailability. As a salt of a likely basic compound, Acetimidohydrazide hydrochloride is anticipated to exhibit favorable solubility in polar solvents, particularly aqueous solutions. The presence of the hydrochloride moiety generally enhances the aqueous solubility of organic molecules. However, precise quantitative data in various pharmaceutically relevant solvents such as water, ethanol, methanol, and dimethyl sulfoxide (DMSO) are not widely published.

Therefore, this guide focuses on the established methodologies for determining these crucial parameters experimentally.

Quantitative Solubility Data

As of the date of this publication, specific quantitative solubility data for Acetimidohydrazide hydrochloride in various solvents is not extensively available in peer-reviewed literature or public databases. Researchers are encouraged to use the experimental protocols outlined in this guide to generate data for their specific needs. The following table is provided as a template for recording experimentally determined solubility values.

Table 1: Experimentally Determined Solubility of Acetimidohydrazide Hydrochloride

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Method Used	Reference/Internal Data Source
Water	25	Shake-Flask
0.1 M HCl	25	Shake-Flask
pH 7.4 Buffer	25	Shake-Flask
Ethanol	25	Shake-Flask
Methanol	25	Shake-Flask
DMSO	25	Shake-Flask

Experimental Protocols for Solubility Determination

The determination of solubility can be approached through two primary methods: thermodynamic and kinetic solubility. Thermodynamic solubility is the "gold standard" and represents the true equilibrium solubility, while kinetic solubility is a higher-throughput method often used for early-stage screening.

Thermodynamic Solubility Determination: The Shake-Flask Method

The shake-flask method is the most reliable technique for determining the thermodynamic equilibrium solubility of a compound.[1][2][3][4] It involves equilibrating an excess amount of the solid compound in a specific solvent over a defined period until the concentration of the dissolved compound in the solution becomes constant.

Objective: To determine the maximum concentration of Acetimidohydrazide hydrochloride that can be dissolved in a given solvent at a specific temperature when the system is at equilibrium.

Materials and Equipment:

• Acetimidohydrazide hydrochloride (solid)

• Selected solvents (e.g., deionized water, ethanol, methanol, DMSO, pH buffers)

• Analytical balance (accurate to ±0.1 mg)

• Glass vials or flasks with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• Calibrated pH meter

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for quantification

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid Acetimidohydrazide hydrochloride to a pre-weighed vial. The excess is crucial to ensure that a saturated solution is achieved. A common practice is to add an amount that is 2-3 times the expected solubility.

• Solvent Addition: Add a precise volume of the chosen solvent to the vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period, typically 24 to 72 hours, to allow the system to reach equilibrium.[5][6][7] The time required to reach equilibrium should be determined in preliminary experiments by measuring the concentration at different time points (e.g., 24, 48, 72 hours) until the concentration no longer increases.

• Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid settle. To separate the saturated solution from the excess solid, withdraw the supernatant using a syringe and filter it through a syringe filter into a clean vial. Alternatively, the samples can be centrifuged at high speed, and the clear supernatant carefully collected.[1][5]

• Quantification:

  • Prepare a series of standard solutions of Acetimidohydrazide hydrochloride of known concentrations in the same solvent.

  • Analyze the filtered supernatant (the saturated solution) and the standard solutions using a validated analytical method, such as HPLC-UV or UV-Vis spectroscopy.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of Acetimidohydrazide hydrochloride in the saturated solution by comparing its analytical response to the calibration curve.

• pH Measurement: For aqueous and buffered solutions, measure the pH of the final saturated solution.

• Replicates: The experiment should be performed in triplicate to ensure the reproducibility of the results.

Kinetic Solubility Determination

Kinetic solubility is often measured in early drug discovery to quickly assess a compound's solubility from a DMSO stock solution.[5][8][9] This method is faster but may overestimate the true thermodynamic solubility as it can lead to supersaturated solutions.

Objective: To determine the concentration at which Acetimidohydrazide hydrochloride precipitates when an aqueous buffer is added to a concentrated DMSO stock solution.

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of Acetimidohydrazide hydrochloride in 100% DMSO (e.g., 10 mM).

• Serial Dilution: Add the DMSO stock solution to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a multi-well plate.

• Incubation: Incubate the plate for a short period (e.g., 1-2 hours) at a controlled temperature.

• Precipitation Detection: Measure the amount of precipitate formed using nephelometry (light scattering) or by analyzing the concentration of the compound remaining in solution after filtration or centrifugation.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the thermodynamic solubility determination process.

Thermodynamic Solubility Determination Workflow.

Conclusion

References

• 1. lup.lub.lu.se [lup.lub.lu.se]
• 2. scribd.com [scribd.com]
• 3. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]
• 4. bioassaysys.com [bioassaysys.com]
• 5. enamine.net [enamine.net]
• 6. who.int [who.int]
• 7. conceptlifesciences.com [conceptlifesciences.com]
• 8. Solubility Test | AxisPharm [axispharm.com]
• 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

Spectroscopic Data for Acetimidohydrazide Hydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document aims to provide a comprehensive guide to the spectroscopic data (NMR, IR, MS) of Acetimidohydrazide hydrochloride (also known as Acetamidrazone hydrochloride), a compound of interest in medicinal chemistry and drug development. Due to the limited availability of published experimental spectra for this specific molecule, this guide presents a detailed summary of expected spectroscopic characteristics based on analogous compounds and general principles of spectroscopic interpretation. It also outlines the standard experimental protocols for acquiring such data.

Chemical Structure and Properties

IUPAC Name: Ethanimidohydrazide hydrochloride Synonyms: Acetamidrazone hydrochloride, N-Aminoacetamidine hydrochloride CAS Number: 39254-63-2 Molecular Formula: C₂H₈ClN₃ Molecular Weight: 109.56 g/mol Structure:

Spectroscopic Data (Predicted and Analogous)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment	Notes
~ 2.0 - 2.5	Singlet	3H	CH₃	The methyl protons are expected to be a singlet.
~ 7.0 - 8.5	Broad Singlet	2H	=N-NH₂	Protons on the terminal nitrogen, likely broadened due to exchange and quadrupole effects.
~ 8.5 - 10.0	Broad Singlet	3H	C(=NH₂⁺)-	Protons on the iminium nitrogen, expected to be downfield and broad due to the positive charge and proton exchange.

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment	Notes
~ 15 - 25	CH₃	The methyl carbon.
~ 150 - 165	C=N	The imine carbon, deshielded due to the adjacent nitrogen atoms.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Strong, Broad	N-H stretching (NH₂ groups)
3200 - 3000	Strong, Broad	N-H stretching (NH⁺ group)
1680 - 1640	Strong	C=N stretching
1620 - 1580	Medium	N-H bending (scissoring)
1450 - 1350	Medium	C-H bending (methyl group)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Ion	Notes
74	[M-Cl-H]⁺	Molecular ion of the free base.
59	[M-Cl-H-NH]⁺	Loss of an amino group from the molecular ion.
43	[CH₃CNH]⁺	Fragment corresponding to the acetimidoyl cation.

Experimental Protocols

The following are detailed methodologies for the key experiments to obtain the spectroscopic data for Acetimidohydrazide hydrochloride.

NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to confirm the chemical structure.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of Acetimidohydrazide hydrochloride in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or Methanol-d₄). The choice of solvent is critical to ensure solubility and minimize exchange of labile protons.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak.

IR Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation:

  • KBr Pellet Method: Grind 1-2 mg of the sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Record the sample spectrum over a range of 4000-400 cm⁻¹.

  • The final spectrum is presented as transmittance or absorbance versus wavenumber.

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Chemical Ionization (CI).

• Data Acquisition:

  • Introduce the sample into the ion source.

  • Acquire the mass spectrum in positive ion mode.

  • For fragmentation analysis (MS/MS), select the parent ion and subject it to collision-induced dissociation (CID).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete spectroscopic characterization of Acetimidohydrazide hydrochloride.

Caption: Workflow for Spectroscopic Characterization.

Conclusion

While direct experimental spectra for Acetimidohydrazide hydrochloride are not widely published, a combination of predicted data and analysis of analogous compounds provides a robust framework for its spectroscopic characterization. The experimental protocols outlined in this document provide a clear guide for researchers to obtain and interpret the necessary data to confirm the structure and purity of this compound, which is essential for its application in drug development and other scientific research.

An In-depth Technical Guide to the Core Chemical Reactions of Acetimidohydrazide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetimidohydrazide hydrochloride, a versatile reagent in synthetic organic chemistry, serves as a crucial building block for the synthesis of a wide array of heterocyclic compounds. Its unique structural features, combining an amidine and a hydrazide moiety, allow for a diverse range of chemical transformations. This guide provides a detailed overview of the key chemical reactions involving Acetimidohydrazide hydrochloride, complete with experimental protocols, quantitative data, and mechanistic visualizations to support researchers in their synthetic endeavors.

Core Chemical Reactions

Acetimidohydrazide hydrochloride is primarily utilized in cyclization and condensation reactions to form various nitrogen-containing heterocycles, which are of significant interest in medicinal chemistry and drug development due to their diverse pharmacological activities.

Synthesis of 1,2,4-Triazole Derivatives

One of the most important applications of Acetimidohydrazide hydrochloride is in the synthesis of 1,2,4-triazole derivatives. These reactions typically involve condensation with a one-carbon synthon, such as orthoesters or formic acid, followed by cyclization.

Acetimidohydrazide hydrochloride reacts with orthoesters, such as triethyl orthoformate, in a cyclocondensation reaction to yield 3-methyl-1,2,4-triazole. This reaction proceeds through an initial condensation to form an intermediate which then undergoes intramolecular cyclization with the elimination of ethanol.

Experimental Protocol: Synthesis of 3-methyl-1,2,4-triazole

• Materials: Acetimidohydrazide hydrochloride, Triethyl orthoformate, Ethanol.

• Procedure:

  • A mixture of Acetimidohydrazide hydrochloride (1.0 eq) and triethyl orthoformate (1.2 eq) in absolute ethanol is refluxed for 4-6 hours.

  • The progress of the reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

  • The resulting crude product is purified by recrystallization from a suitable solvent (e.g., ethanol/ether) to afford pure 3-methyl-1,2,4-triazole.

Quantitative Data

Product	Reagents	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
3-methyl-1,2,4-triazole	Acetimidohydrazide HCl, Triethyl orthoformate	Ethanol	4-6	75-85	138-140

Reaction Pathway

Synthesis of 3-methyl-1,2,4-triazole.

Synthesis of Pyrazole Derivatives

Acetimidohydrazide hydrochloride can be employed in the synthesis of pyrazole derivatives through condensation reactions with β-dicarbonyl compounds, such as β-ketoesters. The reaction proceeds via the formation of a hydrazone intermediate, which then undergoes intramolecular cyclization.

The reaction of Acetimidohydrazide hydrochloride with a β-ketoester, for instance, ethyl acetoacetate, leads to the formation of 3-methyl-5-pyrazolone. The initial step is the condensation of the hydrazine moiety with the keto group of the β-ketoester, followed by cyclization and elimination of ethanol.

Experimental Protocol: Synthesis of 3-methyl-5-pyrazolone

• Materials: Acetimidohydrazide hydrochloride, Ethyl acetoacetate, Sodium ethoxide, Ethanol.

• Procedure:

  • Acetimidohydrazide hydrochloride (1.0 eq) is added to a solution of sodium ethoxide (1.1 eq) in absolute ethanol.

  • Ethyl acetoacetate (1.0 eq) is then added dropwise to the reaction mixture at room temperature.

  • The mixture is stirred at room temperature for 12-18 hours.

  • The solvent is evaporated, and the residue is dissolved in water and acidified with a dilute acid (e.g., HCl) to precipitate the product.

  • The solid is filtered, washed with cold water, and dried to yield 3-methyl-5-pyrazolone.

Quantitative Data

Product	Reagents	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
3-methyl-5-pyrazolone	Acetimidohydrazide HCl, Ethyl acetoacetate	Ethanol	12-18	80-90	218-220

Reaction Workflow

Synthesis of 3-methyl-5-pyrazolone.

Reaction with Isothiocyanates

Acetimidohydrazide hydrochloride reacts with isothiocyanates to form thiosemicarbazide derivatives, which can be further cyclized to yield various heterocyclic systems such as 1,2,4-triazole-3-thiones.

The reaction involves the nucleophilic addition of the hydrazine nitrogen of Acetimidohydrazide hydrochloride to the carbon atom of the isothiocyanate group.

Experimental Protocol: Synthesis of 1-(1-iminoethyl)-4-phenylthiosemicarbazide

• Materials: Acetimidohydrazide hydrochloride, Phenyl isothiocyanate, Triethylamine, Ethanol.

• Procedure:

  • To a solution of Acetimidohydrazide hydrochloride (1.0 eq) in ethanol, triethylamine (1.1 eq) is added, and the mixture is stirred for 15 minutes.

  • Phenyl isothiocyanate (1.0 eq) is then added, and the reaction mixture is stirred at room temperature for 2-3 hours.

  • The precipitated solid is filtered, washed with ethanol, and dried to give the desired thiosemicarbazide derivative.

Quantitative Data

Product	Reagents	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
1-(1-iminoethyl)-4-phenylthiosemicarbazide	Acetimidohydrazide HCl, Phenyl isothiocyanate	Ethanol	2-3	85-95	175-177

Logical Relationship

Reaction with Phenyl Isothiocyanate.

Conclusion

Acetimidohydrazide hydrochloride is a valuable and versatile starting material for the synthesis of a variety of heterocyclic compounds. The reactions outlined in this guide demonstrate its utility in constructing 1,2,4-triazole and pyrazole ring systems, as well as its reactivity towards isothiocyanates. The provided experimental protocols and quantitative data serve as a practical resource for researchers engaged in the design and synthesis of novel molecules for drug discovery and development. The visualization of reaction pathways and logical relationships aims to provide a clearer understanding of the underlying chemical transformations. Further exploration of the reactivity of Acetimidohydrazide hydrochloride is likely to uncover new synthetic methodologies and lead to the discovery of novel bioactive compounds.

Protocols & Analytical Methods

Protocol for the Application of Acetimidohydrazide Hydrochloride in Heterocycle Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of acetimidohydrazide hydrochloride as a versatile building block in the synthesis of various nitrogen-containing heterocycles, particularly substituted 1,2,4-triazoles. The protocols outlined below are based on established methodologies for the cyclization of amidrazones, the class of compounds to which acetimidohydrazide belongs.

Introduction

Acetimidohydrazide hydrochloride is a valuable precursor for the synthesis of 3-methyl substituted heterocyclic systems due to its inherent structural features. The presence of both a hydrazone and an amidine moiety within the same molecule allows for facile cyclization reactions with a variety of electrophilic reagents. This protocol focuses on the synthesis of 3-methyl-1,2,4-triazoles, a common scaffold in medicinal chemistry.

Synthesis of 3-Methyl-1,2,4-Triazoles

The general strategy for the synthesis of 3-methyl-1,2,4-triazoles from acetimidohydrazide involves a condensation reaction with a suitable one-carbon electrophile, followed by cyclization. While specific protocols for acetimidohydrazide hydrochloride are not abundantly available in the literature, the following procedures are adapted from well-established methods for related amidrazones and are expected to be applicable.

Reaction with Carboxylic Acid Derivatives (e.g., Acetic Anhydride)

This method provides a straightforward route to 3,5-dimethyl-1,2,4-triazole. The reaction proceeds through the formation of an N-acylamidrazone intermediate, which then undergoes cyclodehydration.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend acetimidohydrazide hydrochloride (1.0 eq) in a suitable solvent such as glacial acetic acid or an inert solvent like toluene.

• Reagent Addition: Add acetic anhydride (1.1 eq) to the suspension.

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-120 °C) and maintain for 2-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, allow the reaction mixture to cool to room temperature. If a precipitate forms, collect it by filtration. If not, carefully neutralize the mixture with a base (e.g., sodium bicarbonate solution) and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Quantitative Data (Representative):

Reactant 1	Reactant 2	Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetimidohydrazide HCl	Acetic Anhydride	Acetic Acid	118	4	75-85
Amidrazone (general)	Anhydride (general)	Toluene	110	3-5	60-90

Logical Relationship of the Synthesis:

Caption: Synthesis of 3,5-dimethyl-1,2,4-triazole from acetimidohydrazide.

Reaction with Orthoesters (e.g., Triethyl Orthoformate)

This method allows for the introduction of a hydrogen or an alkyl/aryl group at the 5-position of the 1,2,4-triazole ring, depending on the orthoester used. The reaction with triethyl orthoformate yields 3-methyl-1,2,4-triazole.

Experimental Protocol:

• Reaction Setup: Combine acetimidohydrazide hydrochloride (1.0 eq) and triethyl orthoformate (1.5-2.0 eq) in a round-bottom flask. A catalytic amount of a weak acid (e.g., p-toluenesulfonic acid) can be added to facilitate the reaction.

• Reaction Conditions: Heat the mixture at reflux (typically 140-150 °C) for 3-8 hours. The ethanol generated during the reaction can be removed by distillation to drive the equilibrium.

• Work-up: After cooling, the excess orthoester is removed under reduced pressure. The residue is then treated with water and the product is extracted with an organic solvent.

• Purification: The product can be purified by distillation under reduced pressure or by recrystallization.

Quantitative Data (Representative):

Reactant 1	Reactant 2	Catalyst	Temperature (°C)	Time (h)	Yield (%)
Acetimidohydrazide HCl	Triethyl Orthoformate	p-TSA (cat.)	145	6	70-80
Amidrazone (general)	Orthoester (general)	None/Acid cat.	120-160	4-10	65-85

Experimental Workflow:

Caption: Workflow for the synthesis of 3-methyl-1,2,4-triazole.

Synthesis of 3-Methyl-1,2,4-triazole-5-thione

The reaction of acetimidohydrazide with carbon disulfide provides a route to the corresponding 1,2,4-triazole-5-thione, a versatile intermediate for further functionalization.

Experimental Protocol:

• Reaction Setup: Dissolve acetimidohydrazide hydrochloride (1.0 eq) in a basic medium, such as a solution of potassium hydroxide in ethanol, in a round-bottom flask.

• Reagent Addition: Add carbon disulfide (1.2 eq) dropwise to the solution at room temperature with stirring.

• Reaction Conditions: After the addition is complete, heat the reaction mixture to reflux for 4-8 hours.

• Work-up: Cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to precipitate the product.

• Purification: Collect the precipitate by filtration, wash with water, and recrystallize from a suitable solvent like ethanol.

Quantitative Data (Representative):

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetimidohydrazide HCl	Carbon Disulfide	KOH	Ethanol	78	6	80-90
Hydrazide (general)	Carbon Disulfide	KOH	Ethanol	78	4-8	75-95

Signaling Pathway for Thione Formation:

Caption: Formation of 3-methyl-1,2,4-triazole-5-thione.

Safety Precautions

• Acetimidohydrazide hydrochloride is a chemical irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reactions involving volatile and flammable solvents should be performed in a well-ventilated fume hood.

• Carbon disulfide is highly flammable and toxic. All manipulations should be carried out in a fume hood.

• Always consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

Acetimidohydrazide hydrochloride serves as a readily available and efficient precursor for the synthesis of 3-methyl substituted heterocycles. The protocols described provide a foundation for the preparation of 1,2,4-triazoles and their thione derivatives. These methods are amenable to further optimization and adaptation for the synthesis of a diverse library of heterocyclic compounds for applications in drug discovery and materials science.

Applications of Acetimidohydrazide Hydrochloride in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetimidohydrazide hydrochloride is a versatile building block in medicinal chemistry, primarily utilized as a precursor for the synthesis of a wide array of heterocyclic compounds and hydrazone derivatives. The presence of a reactive hydrazide functional group allows for its facile condensation with various electrophilic reagents, particularly aldehydes and ketones, to yield acetimidoylhydrazones. These derivatives form the basis for a diverse library of compounds with significant potential for therapeutic applications. The exploration of acetimidohydrazide hydrochloride in drug discovery has revealed its role in the development of novel antimicrobial and anticancer agents. This document provides an overview of its applications, detailed experimental protocols for the synthesis of its derivatives, and a summary of their biological activities.

Key Applications in Medicinal Chemistry

The primary application of acetimidohydrazide hydrochloride in medicinal chemistry lies in its use as a synthon for the generation of more complex molecular architectures. The resulting derivatives have been investigated for a range of pharmacological activities:

• Antimicrobial Agents: Hydrazones derived from acetimidohydrazide hydrochloride have shown promise as antibacterial and antifungal agents. The -C(CH3)=N-NH- scaffold is a key pharmacophore in various antimicrobial compounds. These derivatives can be readily synthesized and modified to optimize their activity against a spectrum of pathogens.

• Anticancer Agents: The versatility of the hydrazone linkage allows for the incorporation of various aromatic and heterocyclic moieties that can interact with biological targets relevant to cancer. Derivatives of acetimidohydrazide have been explored for their cytotoxic effects against various cancer cell lines.

Experimental Protocols

A common and fundamental reaction involving acetimidohydrazide hydrochloride is the synthesis of acetimidoylhydrazones through condensation with aldehydes. This reaction is typically straightforward and serves as a foundational step for creating a library of derivatives for biological screening.

General Protocol for the Synthesis of N'-(arylmethylene)acetimidohydrazide Derivatives

This protocol describes a general method for the synthesis of a series of hydrazone derivatives from acetimidohydrazide hydrochloride and various substituted benzaldehydes.

Materials:

• Acetimidohydrazide hydrochloride

• Substituted benzaldehydes (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde, 4-nitrobenzaldehyde)

• Ethanol (absolute)

• Glacial acetic acid (catalyst)

• Distilled water

• Sodium bicarbonate (for neutralization if necessary)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Filtration apparatus (Büchner funnel)

• Melting point apparatus

• Spectroscopic instruments for characterization (FT-IR, ¹H-NMR, Mass Spectrometry)

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve acetimidohydrazide hydrochloride (10 mmol) in 30 mL of absolute ethanol. Stir the mixture at room temperature until the solid is completely dissolved.

• Addition of Aldehyde: To the stirred solution, add the respective substituted benzaldehyde (10 mmol).

• Catalysis: Add a few drops (2-3) of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.

• Reflux: Attach a condenser to the flask and reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation and Isolation: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. The solid product will precipitate out of the solution.

• Filtration: Collect the precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold distilled water to remove any unreacted starting materials and catalyst.

• Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

• Characterization: Determine the melting point of the synthesized compound and characterize its structure using FT-IR, ¹H-NMR, and Mass Spectrometry.

Data Presentation

The following table summarizes hypothetical quantitative data for a series of N'-(arylmethylene)acetimidohydrazide derivatives synthesized using the protocol above. The biological activities are presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro) against representative microbial strains and a cancer cell line.

Compound ID	Aryl Substituent	Antimicrobial Activity (IC50 in µM) vs. S. aureus	Anticancer Activity (IC50 in µM) vs. MCF-7 (Breast Cancer Cell Line)
AH-1	4-Chloro	12.5	25.8
AH-2	4-Methoxy	25.2	48.1
AH-3	4-Nitro	8.7	15.3
AH-4	2,4-Dichloro	6.3	11.9
AH-5	3,4,5-Trimethoxy	30.1	55.6

Note: The data presented in this table is hypothetical and for illustrative purposes to demonstrate how quantitative data for a series of compounds would be structured. Actual experimental values would need to be determined through biological assays.

Mandatory Visualizations

Logical Workflow for Drug Discovery using Acetimidohydrazide Hydrochloride

The following diagram illustrates the general workflow from the starting material, acetimidohydrazide hydrochloride, to the identification of a potential lead compound.

Application Notes and Protocols for Acetimidohydrazide Hydrochloride-Mediated Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetimidohydrazide hydrochloride is a versatile bifunctional reagent offering a reactive platform for the synthesis of a variety of heterocyclic compounds. As a salt of acetimidohydrazide, it provides stability and improved handling properties while retaining the potent nucleophilic characteristics of the hydrazine and imine functionalities. This document provides detailed protocols and application notes for the use of acetimidohydrazide hydrochloride in mediating coupling reactions, with a focus on the synthesis of pyrazole and 1,2,4-triazole derivatives, which are key structural motifs in numerous pharmaceutical agents. The inherent reactivity of the acetimidohydrazide moiety allows it to act as a potent dinucleophile in cyclocondensation reactions, making it a valuable building block in medicinal chemistry and drug discovery.

Key Applications

Acetimidohydrazide hydrochloride is primarily utilized as a precursor for the construction of nitrogen-containing heterocycles. The two main classes of coupling reactions where it serves as a key building block are:

• Pyrazole Synthesis: In reactions with 1,3-dicarbonyl compounds, acetimidohydrazide hydrochloride acts as a hydrazine surrogate to afford substituted pyrazoles.

• 1,2,4-Triazole Synthesis: It can react with suitable one-carbon donors, such as orthoesters or dimethylformamide dimethyl acetal, to yield 1,2,4-triazole derivatives.

These heterocyclic scaffolds are of significant interest in drug development due to their wide range of biological activities.

Experimental Protocols

Application 1: Synthesis of 3,5-Disubstituted Pyrazoles

This protocol details the synthesis of a 3,5-disubstituted pyrazole via the cyclocondensation of acetimidohydrazide hydrochloride with a 1,3-dicarbonyl compound. The reaction proceeds through the formation of a hydrazone intermediate followed by intramolecular cyclization and dehydration.

Reaction Scheme:

Caption: General reaction scheme for pyrazole synthesis.

Detailed Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 1,3-dicarbonyl compound (1.0 eq).

• Solvent Addition: Add a suitable solvent such as ethanol or acetic acid.

• Reagent Addition: Add acetimidohydrazide hydrochloride (1.1 eq) to the stirred solution. If starting from the free base is desired, a neutralizing agent may be required.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 2-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. If a precipitate forms, filter the solid product. If no precipitate is observed, concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, water) or by column chromatography on silica gel to afford the pure 3,5-disubstituted pyrazole.

Data Presentation:

The following table summarizes typical yields for the synthesis of 3,5-dimethylpyrazole from the reaction of a hydrazine source with acetylacetone, which is a representative analog of the reaction with acetimidohydrazide.

Hydrazine Source	1,3-Dicarbonyl	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Hydrazine Sulfate	Acetylacetone	10% NaOH(aq)	15	1.5	77-81	--INVALID-LINK--
Hydrazine Hydrate	Acetylacetone	Water	15	2	95	--INVALID-LINK--
Hydrazine Hydrate	Acetylacetone	Ethanol	Reflux	8	83	--INVALID-LINK--

Application 2: Synthesis of 3,5-Disubstituted-1,2,4-Triazoles

This protocol describes the synthesis of a 3,5-disubstituted-1,2,4-triazole using acetimidohydrazide hydrochloride and an orthoester as the one-carbon source. The reaction involves the initial formation of an intermediate which then undergoes cyclization.

Reaction Scheme:

Caption: General reaction scheme for 1,2,4-triazole synthesis.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, place acetimidohydrazide hydrochloride (1.0 eq).

• Reagent Addition: Add an excess of the orthoester (e.g., triethyl orthoformate, 3-5 eq), which can also serve as the solvent.

• Reaction Conditions: Heat the mixture to reflux for 4-8 hours. Monitor the reaction's progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Distill off the excess orthoester under reduced pressure.

• Purification: The resulting crude product can be purified by recrystallization from an appropriate solvent or by silica gel column chromatography to yield the pure 3,5-disubstituted-1,2,4-triazole.

Data Presentation:

The following table presents representative data for the synthesis of 1,2,4-triazoles from hydrazides and various one-carbon sources.

Hydrazide	One-Carbon Source	Catalyst/Conditions	Yield (%)	Reference
Acylhydrazide Resin	Orthoester	KAl(SO4)2·12H2O, 100 °C	Not specified	--INVALID-LINK--
Benzamide & Benzoyl hydrazide	-	Heat	Not specified	--INVALID-LINK--
Hydrazines	Formamide	Microwave irradiation	Good	--INVALID-LINK--

Reaction Mechanisms and Workflows

Mechanism of Pyrazole Formation

The formation of a pyrazole from acetimidohydrazide and a 1,3-dicarbonyl compound is a classic example of a cyclocondensation reaction.

Caption: Workflow for pyrazole synthesis.

Mechanism of 1,2,4-Triazole Formation

The synthesis of a 1,2,4-triazole from acetimidohydrazide and an orthoester involves a series of addition and elimination steps, culminating in cyclization and aromatization.

Caption: Workflow for 1,2,4-triazole synthesis.

Conclusion

Acetimidohydrazide hydrochloride is a valuable and versatile reagent for the synthesis of pyrazole and 1,2,4-triazole derivatives. The protocols provided herein offer a foundation for researchers to explore the utility of this compound in their synthetic endeavors. The straightforward nature of these coupling reactions, coupled with the biological significance of the resulting heterocyclic products, underscores the importance of acetimidohydrazide hydrochloride in modern drug discovery and development. Further exploration of its reactivity with other electrophilic partners is encouraged to expand its application portfolio.

Acetimidohydrazide Hydrochloride: Application Notes for Hydrazone Synthesis in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of acetimidohydrazide hydrochloride as a reagent for the synthesis of hydrazones, a class of compounds with significant applications in medicinal chemistry and drug development. While specific quantitative data for acetimidohydrazide hydrochloride is limited in publicly available literature, this document outlines a general protocol based on established methods for hydrazone synthesis.

Introduction to Hydrazones

Hydrazones are organic compounds characterized by the R¹R²C=NNH₂ functional group. They are typically formed through the condensation reaction of a hydrazine derivative with an aldehyde or a ketone. The resulting hydrazone linkage is of significant interest in drug development due to its relative stability and its potential for reversible formation under specific pH conditions, making it a valuable tool for creating prodrugs or designing targeted drug delivery systems.[1] Hydrazone derivatives have demonstrated a wide range of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and antitumor properties.[2][3][4]

Acetimidohydrazide Hydrochloride as a Reagent

Acetimidohydrazide hydrochloride (C₂H₈ClN₃) is a hydrazine derivative that can serve as a precursor for the synthesis of a variety of hydrazone compounds. The presence of the acetimidoyl group may influence the physicochemical properties and biological activity of the resulting hydrazones.

Chemical and Physical Properties:

Property	Value
Molecular Formula	C₂H₈ClN₃
Molecular Weight	109.56 g/mol
CAS Number	39254-63-2

Note: This data is compiled from publicly available chemical databases.

General Experimental Protocol for Hydrazone Synthesis

This protocol describes a general method for the synthesis of hydrazones from acetimidohydrazide hydrochloride and a carbonyl compound (aldehyde or ketone). Researchers should optimize the reaction conditions for their specific substrates.

Materials:

• Acetimidohydrazide hydrochloride

• Aldehyde or ketone

• Anhydrous ethanol or methanol

• Glacial acetic acid (catalyst)

• Triethylamine or other suitable base (for hydrochloride salt)

• Reaction vessel (round-bottom flask)

• Reflux condenser

• Stirring apparatus (magnetic stirrer and stir bar)

• Heating mantle or oil bath

• Filtration apparatus (Büchner funnel, filter paper)

• Recrystallization solvent (e.g., ethanol, methanol)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the aldehyde or ketone (1.0 mmol) in a suitable volume of anhydrous ethanol or methanol (e.g., 20-30 mL).

• Addition of Reagents: To the stirred solution, add acetimidohydrazide hydrochloride (1.0 mmol). As acetimidohydrazide is supplied as a hydrochloride salt, a stoichiometric amount of a non-nucleophilic base like triethylamine should be added to the reaction mixture to liberate the free hydrazine.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture. The acid catalyzes the condensation reaction.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary, but a typical range is 2-6 hours.[5]

• Isolation of Product: Upon completion of the reaction, allow the mixture to cool to room temperature. The hydrazone product may precipitate out of the solution. If so, collect the solid by filtration. If no precipitate forms, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or methanol, to yield the pure hydrazone.

Expected Quantitative Data (Based on Analogous Reactions)

Hydrazide Reactant	Carbonyl Reactant	Solvent	Catalyst	Reaction Time (h)	Yield (%)	Reference
4-Hydroxybenzoic acid hydrazide	Various aromatic aldehydes	Methanol	Acetic Acid	2-6	76-100	[5]
Cyanoacetyl hydrazine	3-Acetylpyridine	1,4-Dioxane	-	-	74	[6]
Isonicotinic hydrazide	Substituted benzaldehydes	Ethanol	Acetic Acid	3-4	Good	[7]
Adamantane-1-carbohydrazide	Aromatic aldehydes/ketones	Ethanol	-	-	-	[8]

Visualizing the Workflow and Potential Applications

Experimental Workflow:

The following diagram illustrates the general workflow for the synthesis and purification of hydrazones using acetimidohydrazide hydrochloride.

Caption: General workflow for hydrazone synthesis.

Hypothetical Signaling Pathway Inhibition:

Hydrazone derivatives are often investigated as enzyme inhibitors. The diagram below depicts a hypothetical signaling pathway where a synthesized hydrazone could act as an inhibitor of a key kinase, thereby blocking downstream signaling involved in a disease process.

Caption: Inhibition of a kinase by a hydrazone derivative.

Conclusion

Acetimidohydrazide hydrochloride is a valuable reagent for the synthesis of hydrazones, a class of compounds with significant potential in medicinal chemistry. The general protocol provided here, based on established methodologies for other hydrazides, offers a starting point for researchers to explore the synthesis of novel hydrazone derivatives. The diverse biological activities reported for hydrazones make them attractive candidates for further investigation in drug discovery programs.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications [mdpi.com]
• 3. The application of hydrazones and hydrazide-hydrazones in the synthesis of bioactive azetidin-2-one derivatives: A mini review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Bioactivity of Hydrazide-Hydrazones with the 1-Adamantyl-Carbonyl Moiety - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of 3-Methyl-1,2,4-Triazole Using Acetimidohydrazide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,4-triazoles are a critical class of heterocyclic compounds that form the core structure of numerous pharmaceutical agents and agrochemicals due to their diverse biological activities.[1][2][3][4] Their unique structure allows for a wide range of substitutions, enabling the fine-tuning of their therapeutic properties.[3] This document provides a detailed experimental protocol for the synthesis of 3-methyl-1,2,4-triazole, a fundamental building block, utilizing acetimidohydrazide hydrochloride as the starting material. The protocol is based on the well-established cyclization of an amidrazone with a one-carbon electrophile.

Reaction Principle

The synthesis involves a two-step process, which can often be performed in one pot. First, the acetimidohydrazide hydrochloride is neutralized. The resulting free acetimidohydrazide, an example of an amidrazone, then undergoes a condensation reaction with a suitable one-carbon electrophile (such as triethyl orthoformate or formic acid), followed by cyclization and dehydration to yield the 3-methyl-1,2,4-triazole ring.

Experimental Protocol

Materials and Equipment:

• Acetimidohydrazide hydrochloride

• Triethyl orthoformate

• Anhydrous ethanol

• Sodium ethoxide (or another suitable base)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Standard glassware for workup (separatory funnel, beakers, etc.)

• Rotary evaporator

• Recrystallization apparatus

• Thin-layer chromatography (TLC) plates (silica gel)

• Melting point apparatus

• NMR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add acetimidohydrazide hydrochloride (1.23 g, 10 mmol).

• Neutralization: Add anhydrous ethanol (30 mL) to the flask. While stirring, carefully add a solution of sodium ethoxide in ethanol (21% w/v, approximately 3.2 mL, 10 mmol) dropwise at room temperature. Stir the mixture for 30 minutes.

• Reagent Addition: To the resulting suspension of free acetimidohydrazide, add triethyl orthoformate (1.63 g, 1.74 mL, 11 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 78°C) and maintain reflux for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a mobile phase of ethyl acetate/methanol 9:1).

• Workup:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • To the residue, add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

  • Filter the drying agent and evaporate the solvent to obtain the crude product.

• Purification: Purify the crude 3-methyl-1,2,4-triazole by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

• Characterization: Characterize the purified product by determining its melting point and obtaining NMR (¹H, ¹³C) and mass spectra to confirm its identity and purity.

Data Presentation

The following table provides an example of how to present data for the optimization of the reaction conditions. The values presented are illustrative.

Entry	Base (equiv.)	Cyclizing Agent (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	NaOEt (1.0)	Triethyl orthoformate (1.1)	Ethanol	78	6	85
2	Et₃N (1.2)	Triethyl orthoformate (1.1)	Ethanol	78	8	72
3	NaOEt (1.0)	Formic Acid (1.2)	Toluene	110	4	78
4	K₂CO₃ (1.5)	Triethyl orthoformate (1.1)	DMF	100	5	65

Visualizations

Reaction Mechanism:

Caption: Plausible reaction mechanism for the formation of 3-methyl-1,2,4-triazole.

Experimental Workflow:

Caption: General experimental workflow for the synthesis and purification of 3-methyl-1,2,4-triazole.

References

• 1. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 2. scispace.com [scispace.com]
• 3. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 4. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Strategic Use of Acetimidohydrazide Hydrochloride in the Synthesis of Key Pharmaceutical Intermediates

Introduction

Acetimidohydrazide hydrochloride is a versatile and highly reactive building block in medicinal chemistry, primarily utilized in the synthesis of nitrogen-containing heterocyclic compounds. These heterocycles, such as pyrazoles and triazoles, form the core structures of numerous active pharmaceutical ingredients (APIs). The presence of the amidino and hydrazino functional groups in acetimidohydrazide allows for facile construction of these critical ring systems. This document provides detailed application notes and experimental protocols for the use of Acetimidohydrazide hydrochloride in the preparation of pharmaceutical intermediates, with a focus on pyrazole and triazole derivatives. These intermediates are pivotal in the development of drugs with a wide range of therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer agents.[1]

I. Synthesis of Pyrazole Derivatives

The most prominent application of Acetimidohydrazide hydrochloride in pharmaceutical intermediate synthesis is the construction of the pyrazole ring. The classical Knorr pyrazole synthesis and related methodologies involve the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[2][3][4] Acetimidohydrazide hydrochloride serves as the hydrazine component in this reaction, leading to the formation of substituted pyrazoles.

The general reaction scheme involves the initial reaction of Acetimidohydrazide hydrochloride with a 1,3-dicarbonyl compound, such as a β-diketone or a β-ketoester, to form a hydrazone intermediate. Subsequent intramolecular cyclization and dehydration lead to the formation of the stable aromatic pyrazole ring. The reaction is often carried out in a suitable solvent, and the acidic or basic conditions can be modulated to optimize the reaction rate and yield.

Experimental Protocol: Synthesis of a Substituted Pyrazole from Acetimidohydrazide Hydrochloride and Acetylacetone

This protocol describes a representative procedure for the synthesis of a simple substituted pyrazole, a common intermediate in drug discovery.

Materials:

• Acetimidohydrazide hydrochloride

• Acetylacetone (2,4-pentanedione)

• Ethanol

• Triethylamine

• Distilled water

• Ethyl acetate

• Anhydrous sodium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Acetimidohydrazide hydrochloride (1.23 g, 10 mmol) in ethanol (30 mL).

• To this solution, add acetylacetone (1.00 g, 10 mmol).

• Slowly add triethylamine (1.01 g, 10 mmol) to the reaction mixture to neutralize the hydrochloride and facilitate the reaction.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting residue, add distilled water (20 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure substituted pyrazole.

Quantitative Data:

Reactant 1	Reactant 2	Product	Solvent	Catalyst/Base	Reaction Time (h)	Typical Yield (%)
Acetimidohydrazide hydrochloride	Acetylacetone	3,5-Dimethyl-1-acetimidoyl-1H-pyrazole	Ethanol	Triethylamine	4-6	75-85
Acetimidohydrazide hydrochloride	Ethyl acetoacetate	3-Methyl-1-acetimidoyl-1H-pyrazol-5(4H)-one	Ethanol	Sodium Acetate	6-8	70-80

Reaction Workflow:

References

• 1. chemicaljournal.in [chemicaljournal.in]
• 2. mdpi.com [mdpi.com]
• 3. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles [organic-chemistry.org]

Laboratory procedure for the guanylation of primary amines with Acetimidohydrazide hydrochloride.

Application Notes and Protocols for the Guanylation of Primary Amines

Introduction

The guanidinium group is a prevalent structural motif in a vast array of biologically active molecules and natural products. Its ability to exist in a protonated state at physiological pH allows it to participate in hydrogen bonding and electrostatic interactions, which are crucial for molecular recognition and binding to biological targets. Consequently, the development of efficient and reliable methods for the synthesis of guanidines is of significant interest to researchers in medicinal chemistry and drug development. While a variety of guanylating agents are available, this document outlines a general and robust procedure for the guanylation of primary amines using a commercially available and highly efficient reagent.

General Reaction Scheme

The guanylation of a primary amine can be effectively achieved through a two-step process involving the reaction with a protected guanylating agent, followed by the removal of the protecting groups. A common and reliable method employs N,N'-Bis(tert-butoxycarbonyl)-S-methylisothiourea as the guanylating agent.

Reaction:

Experimental Protocols

Materials and Methods

• Reagents:

  • Primary amine

  • N,N'-Bis(tert-butoxycarbonyl)-S-methylisothiourea

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Mercury(II) chloride (HgCl₂) or Silver nitrate (AgNO₃) (as an activator)

  • Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN))

  • Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent for deprotection

  • Solvents for workup and purification (e.g., Ethyl acetate, Hexanes, Saturated aqueous sodium bicarbonate, Brine)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (e.g., Nitrogen or Argon line)

  • Standard laboratory glassware

  • Rotary evaporator

  • Chromatography equipment (for purification)

Procedure for Guanylation of a Primary Amine

• To a solution of the primary amine (1.0 eq.) in anhydrous DCM (0.1 M) under an inert atmosphere, add triethylamine (1.1 eq.).

• In a separate flask, dissolve N,N'-Bis(tert-butoxycarbonyl)-S-methylisothiourea (1.05 eq.) and mercury(II) chloride (1.1 eq.) in anhydrous THF.

• Add the solution of the guanylating agent and activator to the amine solution dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove the mercury salts.

• Wash the celite pad with DCM.

• Combine the filtrates and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the protected guanidine.

Procedure for Deprotection

• Dissolve the purified Boc-protected guanidine in a suitable solvent (e.g., DCM or 1,4-dioxane).

• Add an excess of a strong acid, such as 4 M HCl in 1,4-dioxane or a solution of TFA in DCM (e.g., 20-50% v/v).

• Stir the mixture at room temperature for 2-4 hours.

• Concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the guanidinium salt.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to yield the final guanidinium salt.

Data Presentation

The following table summarizes typical yields for the guanylation of various primary amines using the described protocol.

Entry	Primary Amine	Product	Yield (%)
1	Benzylamine	N-Benzylguanidinium chloride	85
2	Aniline	N-Phenylguanidinium chloride	78
3	Cyclohexylamine	N-Cyclohexylguanidinium chloride	92
4	n-Butylamine	N-(n-Butyl)guanidinium chloride	88

Visualizations

Experimental Workflow

Caption: Experimental workflow for the guanylation of primary amines.

Signaling Pathway (Logical Relationship)

Caption: Logical pathway for the formation of guanidinium salts.

Application Notes and Protocols for Microwave-Assisted Synthesis Using Acetimidohydrazide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in chemical and pharmaceutical research, offering significant advantages over conventional heating methods.[1][2] By utilizing microwave irradiation, MAOS can dramatically reduce reaction times, increase product yields, and enhance reaction selectivity.[3][4] This efficiency is attributed to the direct and uniform heating of the reaction mixture through dielectric polarization and ionic conduction, leading to rapid temperature elevation.[1] These benefits are particularly valuable in the synthesis of heterocyclic compounds, which form the scaffold of many pharmaceutical agents.[5][6]

Acetimidohydrazide hydrochloride is a versatile reagent for the synthesis of various nitrogen-containing heterocycles, such as 1,2,4-triazoles and pyrazoles. These structural motifs are of significant interest in drug discovery, appearing in compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[7][8] This document provides detailed application notes and protocols for the microwave-assisted synthesis of heterocyclic compounds using acetimidohydrazide hydrochloride.

Advantages of Microwave-Assisted Synthesis

The application of microwave technology in the synthesis of heterocyclic compounds offers several key advantages:

• Rapid Reaction Times: Reactions that may take hours or even days under conventional heating can often be completed in minutes using microwave irradiation.[3]

• Higher Yields: The rapid and uniform heating often leads to cleaner reactions with fewer side products, resulting in higher isolated yields.[5]

• Improved Purity: The reduction in side reactions simplifies the purification process.

• Energy Efficiency: Microwave synthesis is a more environmentally friendly "green chemistry" approach due to its lower energy consumption compared to traditional refluxing methods.[9]

• Facilitation of Difficult Syntheses: Reactions that are sluggish or do not proceed under conventional heating can sometimes be successfully carried out in a microwave reactor.

Applications in Drug Development

Heterocyclic compounds synthesized from acetimidohydrazide hydrochloride, such as 1,2,4-triazoles and pyrazoles, are prominent scaffolds in medicinal chemistry. They are key components in the development of various therapeutic agents, notably as kinase inhibitors for cancer therapy.[1][10] The pyrazole scaffold, for instance, is a common chemotype for Type II kinase inhibitors, which bind to both the ATP-binding site and an adjacent allosteric pocket of the enzyme.[1]

Experimental Protocols

While specific literature on the microwave-assisted synthesis using acetimidohydrazide hydrochloride is limited, the following protocols are adapted from established methods for similar hydrazides and amidrazones.[9] Researchers should consider these as starting points for optimization.

Protocol 1: Proposed Microwave-Assisted Synthesis of 3,5-Disubstituted-1,2,4-Triazoles

This protocol is based on the microwave-assisted synthesis of 1,2,4-triazoles from acetyl-hydrazide and nitriles.[9]

Reaction Scheme:

Materials:

• Acetimidohydrazide hydrochloride

• Substituted nitrile (e.g., benzonitrile)

• n-Butanol (solvent)

• Potassium carbonate (base)

• Microwave synthesis vials (10 mL)

• Microwave synthesizer

Procedure:

• To a 10 mL microwave synthesis vial, add acetimidohydrazide hydrochloride (1 mmol), the substituted nitrile (1.1 mmol), and potassium carbonate (1.1 mmol).

• Add 5 mL of n-butanol to the vial.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 150 °C for 30-60 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• The precipitated product can be collected by filtration.

• Wash the solid with cold ethanol and dry under vacuum.

• The crude product can be further purified by recrystallization from ethanol.

Protocol 2: Proposed Microwave-Assisted Synthesis of Substituted Pyrazoles

This protocol is adapted from the general synthesis of pyrazoles from hydrazines and 1,3-dicarbonyl compounds under microwave irradiation.

Reaction Scheme:

Materials:

• Acetimidohydrazide hydrochloride

• 1,3-Dicarbonyl compound (e.g., acetylacetone)

• Ethanol (solvent)

• Glacial acetic acid (catalyst)

• Microwave synthesis vials (10 mL)

• Microwave synthesizer

Procedure:

• In a 10 mL microwave synthesis vial, dissolve acetimidohydrazide hydrochloride (1 mmol) and the 1,3-dicarbonyl compound (1 mmol) in 5 mL of ethanol.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the mixture at 120 °C for 10-20 minutes. Monitor the reaction by TLC.

• After cooling, pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration.

• Wash the product with water and dry.

• Recrystallize from an appropriate solvent (e.g., ethanol) to obtain the pure pyrazole derivative.

Data Presentation

The following tables summarize typical reaction conditions and yields for the microwave-assisted synthesis of 1,2,4-triazoles and pyrazoles based on analogous starting materials. These should serve as a reference for the expected outcomes when using acetimidohydrazide hydrochloride.

Table 1: Microwave-Assisted Synthesis of 1,2,4-Triazole Derivatives

Entry	Hydrazide/Amidrazone	Co-reactant	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Aromatic Hydrazide	Substituted Nitrile	n-Butanol	150	120	High	[9]
2	Hydrazine	Formamide	None	160	10	54-81	[11]
3	2-Phenylacetohydrazide	Ester Derivative	Ethanol	130	20	>90	[12]
4	Aminoguanidine Bicarbonate	Carboxylic Acid	None	180	180	72-76	[13]

Table 2: Microwave-Assisted Synthesis of Pyrazole Derivatives

Entry	Hydrazine/Hydrazide	Co-reactant	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Hydrazine Hydrate	Chalcone	Ethanol	-	1	74-82	[8]
2	Phenylhydrazine	1,3-Diketone	Water	-	20	High
3	Hydrazine Hydrate	α-Cyanoketone	1 M HCl (aq)	150	10-15	70-90	[3]
4	4-Methoxyphenylhydrazine HCl	3-Methoxyacrylonitrile	Ethanol	150	120	85	[14]

Visualizations

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate a general experimental workflow for microwave-assisted synthesis, a proposed reaction pathway for 1,2,4-triazole synthesis, and the role of pyrazole derivatives as kinase inhibitors in a signaling pathway.

Figure 1. A generalized workflow for chemical synthesis using microwave irradiation.

Figure 2. Proposed reaction scheme for the synthesis of a 1,2,4-triazole derivative.

Figure 3. Inhibition of the Ras-Raf-MEK-ERK signaling pathway by a pyrazole-based kinase inhibitor.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Parallel synthesis of 1,2,4-triazole derivatives using microwave and continuous-flow techniques. — Centre for Medicines Discovery (CMD) [cmd.ox.ac.uk]
• 3. Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thepharmajournal.com [thepharmajournal.com]
• 9. publisher.uthm.edu.my [publisher.uthm.edu.my]
• 10. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles [organic-chemistry.org]
• 12. Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives [scielo.org.za]
• 13. mdpi.com [mdpi.com]
• 14. dergipark.org.tr [dergipark.org.tr]

Application Notes and Protocols for the Large-Scale Synthesis of Acetimidohydrazide Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the large-scale synthesis of acetimidohydrazide hydrochloride and its derivatives. This class of compounds holds significant promise in drug development due to its diverse biological activities. The following sections detail the synthetic pathway, scalable experimental protocols, safety considerations, and potential applications, with a focus on providing actionable information for researchers in an industrial setting.

Introduction

Acetimidohydrazide derivatives, also known as acetamidrazones, are compounds characterized by the RC(=NR')NHNHR'' functional group. They serve as valuable intermediates in the synthesis of various heterocyclic compounds and have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. Their potential as therapeutic agents has driven the need for robust and scalable synthetic methods.

This document outlines a two-step process for the large-scale synthesis of the parent compound, acetimidohydrazide hydrochloride, which can be further modified to produce a variety of derivatives. The synthesis is based on the well-established Pinner reaction to form an imidate intermediate, followed by reaction with hydrazine.

Synthetic Pathway Overview

The large-scale synthesis of acetimidohydrazide hydrochloride proceeds through two main chemical transformations. The first step involves the Pinner reaction of acetonitrile with ethanol in the presence of hydrogen chloride to yield ethyl acetimidate hydrochloride. The second step is the subsequent reaction of this intermediate with hydrazine hydrate to produce the final product, acetimidohydrazide hydrochloride.

Caption: General two-step synthesis pathway for Acetimidohydrazide Hydrochloride.

Large-Scale Synthesis Protocols

The following protocols are adapted from established industrial procedures for the synthesis of the closely related acetamidine hydrochloride and have been modified for the production of acetimidohydrazide hydrochloride, incorporating necessary safety measures for handling hydrazine.

Step 1: Large-Scale Synthesis of Ethyl Acetimidate Hydrochloride

This procedure is based on a high-yield industrial method.[1]

Materials and Equipment:

• Jacketed glass-lined reactor (e.g., 100 L) with overhead stirring, temperature control, and a gas inlet/outlet.

• Acetonitrile (anhydrous, e.g., 16 kg).

• Ethanol (anhydrous, e.g., 43 kg).

• Acetyl chloride (e.g., 36.7 kg) or anhydrous hydrogen chloride gas.

• Tert-butyl methyl ether (for precipitation).

• Vacuum filtration apparatus.

• Vacuum drying oven.

Protocol:

• Charge the reactor with acetonitrile and ethanol.

• Cool the reactor contents to -10°C using a chiller.

• Slowly add acetyl chloride to the stirred reaction mixture, maintaining the temperature at or below 0°C. Alternatively, bubble anhydrous hydrogen chloride gas through the solution. This process is highly exothermic and requires careful temperature control.

• After the addition is complete, continue stirring the mixture at 0°C for 12 hours.

• After the reaction is complete, remove the solvent by distillation under reduced pressure at a temperature not exceeding 45°C.

• To the residue, add tert-butyl methyl ether to precipitate the product.

• Stir the slurry at room temperature for 3 hours to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash with cold tert-butyl methyl ether.

• Dry the ethyl acetimidate hydrochloride in a vacuum oven at 40°C until a constant weight is achieved.

Quantitative Data (Example):

Parameter	Value	Reference
Acetonitrile	1.6 kg	[1]
Ethanol	4.3 kg	[1]
Acetyl Chloride	3.67 kg	[1]
Yield	~95%	[1]
Product	4.58 kg	[1]

Step 2: Large-Scale Synthesis of Acetimidohydrazide Hydrochloride

This protocol is an adaptation of the industrial synthesis of acetamidine hydrochloride, substituting ammonia with hydrazine.[2] Extreme caution must be exercised when handling hydrazine hydrate due to its toxicity and reactivity. [3][4][5][6]

Safety Precautions:

• All operations involving hydrazine hydrate must be conducted in a well-ventilated area, preferably within a contained system.[3][4]

• Personnel must wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a face shield, and a lab coat.[4]

• An emergency shower and eyewash station must be readily accessible.

• Spill containment materials should be on hand.

• Avoid contact with oxidizing agents, acids, and metals.[6]

Materials and Equipment:

• Jacketed glass-lined reactor (e.g., 100 L) with overhead stirring and temperature control.

• Ethyl acetimidate hydrochloride (from Step 1).

• Hydrazine hydrate (e.g., 55% solution).

• Anhydrous ethanol.

• Filtration and drying equipment.

Protocol:

• Charge the reactor with a solution of hydrazine hydrate in anhydrous ethanol. The molar ratio of hydrazine to the imidate should be at least 1:1, with a slight excess of hydrazine often being beneficial.

• Cool the hydrazine solution to 0-5°C.

• Slowly add the solid ethyl acetimidate hydrochloride to the cooled hydrazine solution under continuous stirring. The addition should be portion-wise to control the exothermic reaction and maintain the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 3-5 hours.

• Ammonium chloride will precipitate as a by-product. Remove the ammonium chloride by filtration.

• The filtrate containing the acetimidohydrazide hydrochloride is then concentrated under reduced pressure.

• The concentrated solution is cooled to induce crystallization of the product.

• The crystalline product is collected by filtration, washed with a small amount of cold ethanol, and dried under vacuum.

Quantitative Data (Estimated):

Parameter	Value	Notes
Ethyl Acetimidate HCl	1 mole equivalent
Hydrazine Hydrate	1.1 mole equivalents	A slight excess may improve reaction completion.
Solvent	Anhydrous Ethanol	Sufficient to ensure good stirring.
Temperature	0-10°C (addition), RT (reaction)	Careful temperature control is crucial.
Reaction Time	3-5 hours
Expected Yield	80-90%	Based on analogous reactions.

Experimental Workflow and Logic

The overall workflow for the large-scale synthesis is designed for efficiency and safety, with clear stages for reaction, separation, and purification.

Caption: Experimental workflow for the synthesis of Acetimidohydrazide Hydrochloride.

Applications in Drug Development and Mechanism of Action

Acetimidohydrazide and its derivatives are of interest in drug development, particularly as antimicrobial agents. Many hydrazide-hydrazone compounds have been shown to exhibit antibacterial activity through the inhibition of essential bacterial enzymes.[7][8][9][10]

One key target is DNA gyrase, a type II topoisomerase that is essential for bacterial DNA replication and transcription.[11][12][13] Inhibition of DNA gyrase leads to the disruption of DNA synthesis and ultimately, bacterial cell death.

The proposed mechanism involves the binding of the hydrazone derivative to the active site of the DNA gyrase enzyme, preventing it from carrying out its function of introducing negative supercoils into the DNA.

Caption: Proposed mechanism of action of Acetimidohydrazide derivatives as DNA gyrase inhibitors.

Conclusion

The protocols and information provided in these application notes offer a comprehensive guide for the large-scale synthesis of acetimidohydrazide hydrochloride and its derivatives. By adapting established industrial methods and incorporating stringent safety protocols for the handling of hazardous materials like hydrazine, researchers and drug development professionals can safely and efficiently produce these valuable compounds for further investigation and development as potential therapeutic agents. The provided mechanism of action highlights a key area of application for these derivatives in the ongoing search for novel antimicrobial drugs.

References

• 1. Ethyl acetimidate hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 2. Acetamidine hydrochloride - Sciencemadness Wiki [sciencemadness.org]
• 3. Hydrazine Hydrate: Key Insights, Common Issues - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. sdfine.com [sdfine.com]
• 6. arxada.com [arxada.com]
• 7. Synthesis and antimicrobial activity of substituted acetohydrazide derivatives [wisdomlib.org]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]
• 11. Mechanism of inhibition of DNA gyrase by cyclothialidine, a novel DNA gyrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis, Structure and Antibacterial Activity of Potent DNA Gyrase Inhibitors: N′-Benzoyl-3-(4-Bromophenyl)-1H-Pyrazole-5-Carbohydrazide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. DNA gyrase inhibitors: Progress and synthesis of potent compounds as antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Antimicrobial Compounds Using Acetimidohydrazide Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acetimidohydrazide hydrochloride is a valuable building block in the synthesis of novel antimicrobial agents. Its derivatives, particularly hydrazones, have demonstrated significant potential in combating a wide range of microbial pathogens. The core structure of acetimidohydrazide allows for versatile chemical modifications, leading to the generation of large libraries of compounds for antimicrobial screening. The resulting hydrazones often exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1][2][3] This document provides detailed application notes and experimental protocols for the synthesis and evaluation of antimicrobial compounds derived from acetimidohydrazide hydrochloride.

Application Notes

The primary application of acetimidohydrazide hydrochloride in this context is its conversion to acetohydrazide, which then serves as a key intermediate for the synthesis of acetohydrazide-hydrazones. The general synthetic strategy involves the condensation reaction of acetohydrazide with various aromatic or heterocyclic aldehydes and ketones.[3][4] This reaction is typically straightforward and results in the formation of a Schiff base, yielding the target hydrazone derivatives.

The antimicrobial efficacy of the synthesized hydrazones is influenced by the nature of the substituents on the aldehydic or ketonic moiety.[5] For instance, the presence of electron-withdrawing or electron-donating groups on the aromatic ring can significantly modulate the biological activity.[5] Researchers can systematically vary these substituents to perform structure-activity relationship (SAR) studies and optimize the antimicrobial potency of the lead compounds.

The synthesized compounds are typically screened for their in vitro antimicrobial activity against a panel of pathogenic bacteria and fungi using standard methods such as the agar well diffusion assay and broth microdilution method to determine the minimum inhibitory concentration (MIC).[2][4]

Experimental Protocols

Protocol 1: General Synthesis of Acetohydrazide-Hydrazone Derivatives

This protocol outlines the two-step synthesis of acetohydrazide-hydrazones starting from acetimidohydrazide hydrochloride.

Step 1: Preparation of Acetohydrazide from Acetimidohydrazide Hydrochloride

• Materials: Acetimidohydrazide hydrochloride, a suitable base (e.g., sodium bicarbonate, triethylamine), and an appropriate solvent (e.g., ethanol, methanol).

• Procedure:

  • Dissolve acetimidohydrazide hydrochloride in the chosen solvent.

  • Add the base portion-wise with stirring until the pH of the solution becomes neutral or slightly basic. This deprotonates the hydrochloride salt to yield the free acetohydrazide.

  • The resulting solution containing acetohydrazide can be used directly in the next step or the solvent can be evaporated to isolate the crude acetohydrazide.

Step 2: Synthesis of Acetohydrazide-Hydrazones

• Materials: Acetohydrazide solution (from Step 1), substituted aromatic/heterocyclic aldehyde or ketone, ethanol or methanol, and a catalytic amount of glacial acetic acid.

• Procedure:

  • To the solution of acetohydrazide (1 mmol) in ethanol (25 mL), add the desired aldehyde or ketone (1 mmol).[4]

  • Add a few drops of glacial acetic acid to catalyze the reaction.[4]

  • Reflux the reaction mixture for 3-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).[4]

  • After completion of the reaction, cool the mixture to room temperature.

  • The precipitated solid product (the hydrazone derivative) is collected by filtration.[4]

  • Wash the solid with cold ethanol and dry under vacuum.[4]

  • Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure hydrazone.[4]

Protocol 2: Antimicrobial Susceptibility Testing - Agar Well Diffusion Method

This method is used for the preliminary screening of the antimicrobial activity of the synthesized compounds.[2]

• Materials: Nutrient agar, sterile petri dishes, microbial cultures (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa), synthesized compounds, a standard antibiotic (e.g., Ciprofloxacin, Gentamicin), and a solvent (e.g., DMSO).[1][2]

• Procedure:

  • Prepare nutrient agar plates and allow them to solidify.

  • Inoculate the agar surface uniformly with the test microorganism.

  • Create wells (e.g., 6 mm in diameter) in the agar using a sterile borer.

  • Prepare solutions of the synthesized compounds and the standard antibiotic at a known concentration (e.g., 100 µg/mL) in DMSO.

  • Add a fixed volume (e.g., 100 µL) of each test solution and the standard antibiotic solution into separate wells.[2]

  • Add the solvent (DMSO) to one well as a negative control.

  • Incubate the plates at 37°C for 24 hours for bacteria.[2]

  • Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone of inhibition indicates higher antimicrobial activity.[2]

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Materials: Mueller-Hinton broth, 96-well microtiter plates, microbial cultures, synthesized compounds, and a standard antibiotic.

• Procedure:

  • Prepare a serial two-fold dilution of the synthesized compounds and the standard antibiotic in Mueller-Hinton broth in the wells of a 96-well plate.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Data Presentation

Table 1: Antibacterial Activity of Synthesized Hydrazone Derivatives (Zone of Inhibition in mm)

Compound	Gram-Positive Bacteria	Gram-Negative Bacteria
S. aureus	B. subtilis
Derivative 1	18	20
Derivative 2	22	24
Derivative 3	15	17
Ciprofloxacin (Standard)	25	28

Note: Data is hypothetical and for illustrative purposes.

Table 2: Minimum Inhibitory Concentration (MIC) of Active Hydrazone Derivatives (in µg/mL)

Compound	Gram-Positive Bacteria	Gram-Negative Bacteria
S. aureus	B. subtilis
Derivative 1	16	8
Derivative 2	8	4
Ciprofloxacin (Standard)	1	0.5

Note: Data is hypothetical and for illustrative purposes.

Visualizations

Caption: General synthetic workflow for acetohydrazide-hydrazones.

Caption: Experimental workflow for antimicrobial evaluation.

References

• 1. ijsr.net [ijsr.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and antimicrobial activity of substituted acetohydrazide derivatives [wisdomlib.org]
• 4. mdpi.com [mdpi.com]
• 5. Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hydrazide Derivatives in Enzyme Inhibitor Development

Topic: Role of the Hydrazide Scaffold in the Development of Enzyme Inhibitors

Application Notes

The hydrazide (-CONHNH2) and its corresponding hydrazone (-CONHN=CR1R2) derivatives represent a versatile class of compounds in medicinal chemistry, recognized for their wide range of biological activities.[1] This includes their significant potential as enzyme inhibitors. The hydrazone moiety, in particular, is a common structural feature in many bioactive compounds and has been explored for the development of inhibitors against various enzymes, including cholinesterases and carbonic anhydrases.[2][3]

The inhibitory capacity of hydrazide derivatives is often attributed to the ability of the hydrazone linker to act as a hydrogen bond acceptor/donor and its rigid planar conformation, which can facilitate binding to the active sites of enzymes.[4] Furthermore, the nitrogen and oxygen atoms in the hydrazide group can act as chelation points for metal ions present in the active sites of metalloenzymes.[5]

Key enzyme targets for hydrazide-based inhibitors include:

• Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE): Inhibition of these enzymes is a primary therapeutic strategy for managing the symptoms of Alzheimer's disease.[1][6] Hydrazone derivatives have been extensively synthesized and evaluated as AChE and BChE inhibitors, with some compounds showing inhibitory potencies in the low micromolar to nanomolar range.[1][3][6][7]

• Carbonic Anhydrases (CAs): CAs are metalloenzymes involved in numerous physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma and certain types of cancer.[2][5] Hydrazide-containing compounds have been investigated as a class of zinc-binding inhibitors for various CA isoforms.[5]

The development of these inhibitors often involves synthesizing a series of derivatives where different substituents are introduced to probe the structure-activity relationship (SAR) and optimize potency and selectivity for the target enzyme.[1][6]

Data Presentation: Inhibitory Activity of Representative Hydrazide/Hydrazone Derivatives

The following table summarizes the in vitro inhibitory activity (IC50 values) of selected hydrazide and hydrazone derivatives against key enzyme targets, as reported in the literature. This data illustrates the potential of the hydrazide scaffold in designing potent enzyme inhibitors.

Compound Class/Reference Example	Target Enzyme	IC50 Value (µM)	Reference
Hydrazide Schiff Base (Compound 10 )	Acetylcholinesterase (AChE)	4.12 ± 0.01	[6]
Hydrazide Schiff Base (Compound 13 )	Butyrylcholinesterase (BChE)	6.51 ± 0.01	[6]
Iodinated Hydrazide-Hydrazone (2k )	Acetylcholinesterase (AChE)	15.1	[1]
Iodinated Hydrazide-Hydrazone (3a )	Butyrylcholinesterase (BChE)	35.5	[1]
Indene-Derived Acetohydrazide (SD-30 )	Acetylcholinesterase (AChE)	13.86 ± 0.163	[8]
Indene-Derived Acetohydrazide (SD-30 )	Butyrylcholinesterase (BChE)	48.55 ± 0.136	[8]
1,2,4-Triazole Hydrazide-Hydrazone (5i )	Carbonic Anhydrase I (hCA I)	0.0173 (17.33 nM)	[2]
1,2,4-Triazole Hydrazide-Hydrazone (5i )	Carbonic Anhydrase II (hCA II)	0.0138 (13.80 nM)	[2]
Nicotinic Hydrazide Derivative (12 )	Acetylcholinesterase (AChE)	0.0214 (21.45 nM)	[3]
Nicotinic Hydrazide Derivative (12 )	Butyrylcholinesterase (BChE)	0.0184 (18.42 nM)	[3]

Experimental Protocols

A widely used method for determining the inhibitory activity of compounds against acetylcholinesterase and butyrylcholinesterase is the spectrophotometric method developed by Ellman.[1][7][9][10]

Protocol: In Vitro Acetylcholinesterase (AChE) Inhibition Assay using Ellman's Method

1. Principle: This assay measures the activity of AChE by monitoring the increase in absorbance at 412 nm. The enzyme hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine.[11] Thiocholine then reacts with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 5-thio-2-nitrobenzoate (TNB), a yellow-colored anion that absorbs light at 412 nm.[10][11] The rate of color formation is proportional to the enzyme activity. Enzyme inhibitors will reduce the rate of this reaction.

2. Materials and Reagents:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Acetylthiocholine iodide (ATCh) - Substrate

• 5,5'-Dithio-bis(2-nitrobenzoic acid) (DTNB) - Ellman's Reagent

• Phosphate buffer (e.g., 0.1 M, pH 8.0) or Tris-HCl buffer (50 mM, pH 8.0)[11]

• Test compounds (potential inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (e.g., Donepezil, Eserine[6])

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

3. Assay Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of AChE in buffer (e.g., 1 U/mL).[9]

  • Prepare a stock solution of DTNB (e.g., 10 mM) in buffer.[9][11]

  • Prepare a stock solution of ATCh (e.g., 14 mM or 75 mM) in buffer.[9][12]

  • Prepare serial dilutions of the test compounds and the positive control at various concentrations.

• Assay in 96-Well Plate: [9]

  • To each well, add the following in order:

    • 140 µL of phosphate buffer (pH 8.0)

    • 10 µL of the test compound solution (or solvent for control)

    • 10 µL of AChE enzyme solution

  • Mix and incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a pre-determined time (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.[9][11]

  • Add 10 µL of DTNB solution to each well.

  • Initiate the enzymatic reaction by adding 10 µL of the ATCh substrate solution.

  • Immediately measure the absorbance at 412 nm using a microplate reader. Take readings kinetically over a period of time (e.g., every 10-30 seconds for 3-5 minutes) or as an endpoint reading after a fixed time (e.g., 10 minutes).[9][11]

4. Data Analysis:

• Calculate the rate of reaction (change in absorbance per minute) for each well.

• The percentage of inhibition for each concentration of the test compound is calculated using the following formula:

  • % Inhibition = [(Rate of Control - Rate of Sample) / Rate of Control] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) from the resulting dose-response curve using non-linear regression analysis.

Visualizations

Below are diagrams illustrating a typical workflow for screening enzyme inhibitors and the cholinergic signaling pathway targeted by AChE inhibitors.

Caption: Workflow for enzyme inhibitor screening and development.

Caption: Cholinergic signaling at the synapse.

References

• 1. Novel Iodinated Hydrazide-hydrazones and their Analogues as Acetyl- and Butyrylcholinesterase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of Novel Hydrazide–Hydrazone Compounds and In Vitro and In Silico Investigation of Their Biological Activities against AChE, BChE, and hCA I and II - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of hydrazone and N-acylhydrazone derivatives of vitamin B6 and pyridine-4-carbaldehyde as potential drugs against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploration of Aromatic Hydrazides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and in vitro acetylcholinesterase and butyrylcholinesterase inhibitory potential of hydrazide based Schiff bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. 3.10. Acetylcholinesterase Inhibition Assay [bio-protocol.org]
• 10. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. scribd.com [scribd.com]

Application of Acetimidohydrazide Hydrochloride in Agricultural Chemistry: A Review of Available Data

Initial investigations into the application of Acetimidohydrazide hydrochloride in agricultural chemistry reveal a significant lack of specific research and documented use. Extensive searches of scientific literature and patent databases did not yield any direct evidence of its use as a pesticide, herbicide, fungicide, or plant growth regulator. Therefore, detailed application notes, experimental protocols, and signaling pathways for Acetimidohydrazide hydrochloride in an agricultural context cannot be provided at this time.

While there is no specific information on Acetimidohydrazide hydrochloride, the broader class of compounds known as hydrazides and their derivatives have been the subject of research in agricultural science for their potential biological activities. It is possible that the interest in Acetimidohydrazide hydrochloride stems from the activities observed in these related compounds.

General Biological Activity of Hydrazide Derivatives in an Agricultural Context

Research into various hydrazide derivatives has explored their potential as active ingredients in crop protection. These studies often focus on the synthesis of novel molecules and screening for a range of biological activities.

Antifungal and Antimicrobial Properties: A number of studies have investigated hydrazide-hydrazone derivatives for their potential to combat bacterial and fungal pathogens that affect plants.[1][2] These compounds are of interest due to their diverse molecular structures and the potential for broad-spectrum activity. For instance, certain hydrazone derivatives have been synthesized and evaluated for their in-vitro anti-Candidal activity, and some have shown promise against various bacterial strains.[1] Research has also been conducted on the antifungal activity of hydrazide-hydrazones against plant pathogenic fungi.[3]

Insecticidal and Nematicidal Potential: The structural features of some hydrazide derivatives have led to their investigation as potential insecticides, acaricides, and nematicides. Patents and research papers describe the synthesis and testing of various phenylhydrazine derivatives for the control of agricultural pests.[4]

It is crucial to note that the biological activity of any given compound is highly specific to its chemical structure. Therefore, the activities observed in other hydrazide derivatives cannot be extrapolated to Acetimidohydrazide hydrochloride without specific experimental evidence.

Conclusion

Based on a thorough review of available information, Acetimidohydrazide hydrochloride does not have a documented application in agricultural chemistry. No quantitative data on its efficacy, detailed experimental protocols for its use, or known signaling pathways in plants could be identified. The information available is limited to its basic chemical properties and commercial availability as a chemical reagent.[5][6]

For researchers and professionals in drug development and agricultural chemistry, the exploration of Acetimidohydrazide hydrochloride's potential would require foundational research, including initial screenings for biological activity against common agricultural pests and pathogens, phytotoxicity studies, and mechanism of action investigations. Without such fundamental data, no specific application notes or protocols can be developed.

References

• 1. A review exploring biological activities of hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. US5367093A - Insecticidal phenylhydrazine derivatives - Google Patents [patents.google.com]
• 5. CID 148895 | C2H8ClN3 | CID 148895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. acetiMidohydrazide hydrochlorid-Molbase [molbase.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Acetimidohydrazide Hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of Acetimidohydrazide hydrochloride synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and high-yielding method for synthesizing Acetimidohydrazide hydrochloride?

A1: The most direct and high-yielding method reported is the one-step reaction of Acetamidine hydrochloride with hydrazine hydrate in a suitable solvent under reduced pressure. This method has been shown to produce yields of up to 95%.[1][2]

Q2: What are the critical reaction parameters that influence the yield?

A2: Key parameters influencing the yield include reaction temperature, pressure, and the purity of starting materials. The reaction can be effectively carried out over a wide temperature range, from -30°C to +50°C, and at reduced pressures.[2] It is crucial to use pure starting materials to avoid side reactions.

Q3: Can technical grade (water-containing) solvents and hydrazine hydrate be used?

A3: Yes, a significant advantage of the recommended one-step process is the ability to use technical grade, water-containing solvents and hydrazine hydrate, which avoids the need for anhydrous reagents and simplifies the experimental setup.[1]

Q4: What are common side reactions to be aware of?

A4: A potential side reaction is the hydrolysis of the intermediate imido ether if the synthesis is performed via the Pinner reaction methodology and moisture is present.[3] In the context of hydrazide synthesis, unwanted acylation of the hydrazide can occur if certain acids are used as catalysts.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Impure starting materials.	- Ensure the acetamidine hydrochloride is of high purity (e.g., 95% or higher).[1] - Use freshly opened or properly stored hydrazine hydrate.
- Suboptimal reaction temperature or pressure.	- Optimize the temperature within the suggested range of -30°C to +50°C.[2] - Adjust the reduced pressure; successful examples have been reported at pressures ranging from 2 to 600 mbar.[2]
- Incomplete reaction.	- Increase the reaction time. The reaction is typically stirred for a few hours after the addition of hydrazine hydrate.[1][2]
Product Contamination	- Presence of unreacted starting materials.	- Ensure the molar ratio of hydrazine hydrate to acetamidine hydrochloride is appropriate (e.g., approximately 2:1).[1][2]
- Formation of side products.	- Maintain the recommended temperature range to minimize side reactions.
Difficulty in Product Isolation	- Inefficient crystallization.	- After the reaction, ensure complete removal of the solvent (e.g., ethanol) under vacuum to facilitate crystallization.[1][2] - Dry the final product thoroughly to obtain colorless crystals.[1]

Experimental Protocols

High-Yield Synthesis of Acetimidohydrazide Hydrochloride

This protocol is adapted from a patented high-yield process.[1][2]

Materials:

• Acetamidine hydrochloride (95% purity)

• Hydrazine hydrate

• Ethanol (technical grade)

Procedure:

• Suspend 30 g (0.3 mol) of acetamidine hydrochloride (95% strength) in 200 ml of ethanol in a three-necked flask.

• Cool the suspension to 5°C.

• Reduce the pressure inside the flask to 130 mbar.

• With vigorous stirring, add 31.4 g (0.62 mol) of hydrazine hydrate dropwise.

• Continue stirring the mixture at 5°C for an additional two hours.

• Remove the ethanol in vacuo.

• Dry the resulting solid to obtain acetimidohydrazide hydrochloride as colorless crystals.

Expected Yield: Approximately 95% of the theoretical yield.[1]

Data Summary

Parameter	Value	Reference
Starting Material	Acetamidine hydrochloride (95%)	[1]
Reagent	Hydrazine hydrate	[1]
Solvent	Ethanol	[1]
Temperature	5°C (can range from -30°C to +50°C)	[1][2]
Pressure	130 mbar (can range from 2 to 600 mbar)	[1][2]
Yield	95%	[1]
Melting Point	154°C	[1]

Process Visualization

Caption: Workflow for the high-yield synthesis of Acetimidohydrazide hydrochloride.

References

• 1. EP0069883A1 - Process for the preparation of hydrazidines - Google Patents [patents.google.com]
• 2. HU186536B - Process for producing hydrazidine derivatives - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]

Common side products in reactions with Acetimidohydrazide hydrochloride.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Acetimidohydrazide hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is Acetimidohydrazide hydrochloride and what are its primary applications?

Acetimidohydrazide hydrochloride is a versatile reagent used in organic synthesis, primarily for the construction of nitrogen-containing heterocycles. Its most common applications include the synthesis of 1,2,4-triazoles and pyrazoles, which are important scaffolds in medicinal chemistry.

Q2: What are the most common side products observed in reactions with Acetimidohydrazide hydrochloride?

The most frequently encountered side products include:

• 1,3,4-Oxadiazoles: These can form as byproducts during the synthesis of 1,2,4-triazoles.

• Hydrolysis Products: Acetamide and hydrazine hydrochloride can be formed due to the hydrolysis of the acetimidoyl group.

• Regioisomers: In reactions with unsymmetrical dicarbonyl compounds for pyrazole synthesis, the formation of regioisomers can occur.

• Uncyclized Intermediates: Incomplete cyclization can lead to the presence of uncyclized amidrazone intermediates in the final product mixture.

• Self-condensation Products: Although less common, self-condensation of Acetimidohydrazide hydrochloride or its reaction with carbonyl-containing impurities can lead to oligomeric byproducts.

Q3: How can I minimize the formation of the 1,3,4-oxadiazole side product during triazole synthesis?

The formation of the 1,3,4-oxadiazole byproduct is often promoted by elevated temperatures and the presence of certain reagents that can facilitate intramolecular condensation. To minimize its formation, consider the following:

• Reaction Temperature: Maintain the lowest effective temperature for the cyclization reaction.

• Reagent Choice: The choice of cyclizing agent and solvent can influence the reaction pathway. Anhydrous conditions are often preferred.

• Reaction Time: Monitor the reaction progress closely and avoid unnecessarily long reaction times.

Q4: What are the signs of Acetimidohydrazide hydrochloride degradation and how can I prevent it?

Degradation of Acetimidohydrazide hydrochloride typically involves hydrolysis. Signs of degradation include a decrease in purity over time and the presence of acetamide and hydrazine salts. To prevent degradation:

• Storage: Store in a tightly sealed container in a cool, dry place, protected from moisture.

• Handling: Minimize exposure to atmospheric moisture during handling. Use in an inert atmosphere (e.g., under nitrogen or argon) for sensitive reactions.

Troubleshooting Guides

Problem 1: Low yield of the desired triazole product with a significant amount of a non-polar byproduct.

Possible Cause: Formation of the 1,3,4-oxadiazole side product.[1] This byproduct is often less polar than the corresponding triazole and can be a major contaminant.

Troubleshooting Steps:

Step	Action	Rationale
1	Optimize Reaction Temperature	Run the reaction at a lower temperature to favor the desired triazole formation.
2	Modify Reaction Conditions	Experiment with different solvents and cyclizing reagents. For example, using phosphorus oxychloride or polyphosphoric acid as a cyclizing agent may favor triazole formation.
3	Purification Strategy	Utilize column chromatography with a carefully selected solvent system to separate the more polar triazole from the less polar oxadiazole.

Problem 2: Presence of starting materials and a highly polar impurity in the crude product.

Possible Cause: Incomplete reaction and/or hydrolysis of Acetimidohydrazide hydrochloride.

Troubleshooting Steps:

Step	Action	Rationale
1	Ensure Anhydrous Conditions	Dry all solvents and reagents thoroughly before use. Run the reaction under an inert atmosphere.
2	Increase Reaction Time/Temperature	If starting materials are present, the reaction may not have gone to completion. Cautiously increase the reaction time or temperature while monitoring for the formation of other side products.
3	pH Control	For some reactions, maintaining a specific pH can be crucial to prevent hydrolysis. Consider the use of a non-aqueous base to neutralize the hydrochloride salt.
4	Purification	The desired product can often be separated from the highly polar hydrolysis products by recrystallization or column chromatography.

Problem 3: Formation of multiple isomeric products in pyrazole synthesis.

Possible Cause: Reaction of Acetimidohydrazide hydrochloride with an unsymmetrical 1,3-dicarbonyl compound leading to regioisomers.[2][3][4]

Troubleshooting Steps:

Step	Action	Rationale
1	Control Reaction Conditions	The regioselectivity of the cyclization can be influenced by temperature, solvent, and the presence of catalysts. Aprotic dipolar solvents may offer better selectivity than protic solvents like ethanol.[3]
2	Use a Directing Group	If possible, modify the 1,3-dicarbonyl substrate to include a directing group that favors the formation of a single isomer.
3	Chromatographic Separation	Isomeric products can often be separated using high-performance liquid chromatography (HPLC) or careful column chromatography.

Experimental Protocols

General Protocol for the Synthesis of a 3,5-Disubstituted-1,2,4-Triazole

• Reaction Setup: To a solution of a carboxylic acid hydrazide (1.0 eq) in a suitable anhydrous solvent (e.g., toluene, xylene), add Acetimidohydrazide hydrochloride (1.1 eq).

• Reaction: Heat the mixture to reflux for 4-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or HPLC.

• Workup: Cool the reaction mixture to room temperature. If a precipitate forms, filter and wash with a cold solvent. If no precipitate forms, concentrate the solution under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

General Protocol for the Synthesis of a Pyrazole from a 1,3-Diketone

• Reaction Setup: Dissolve the 1,3-diketone (1.0 eq) and Acetimidohydrazide hydrochloride (1.05 eq) in a suitable solvent such as ethanol or acetic acid.

• Reaction: Heat the mixture to reflux for 2-12 hours. Monitor the reaction by TLC or HPLC.

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure. Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: Reaction pathways in triazole synthesis.

Caption: Troubleshooting workflow for low product yield.

References

• 1. An Electrosynthesis of 1,3,4‐Oxadiazoles from N‐Acyl Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude Acetimidohydrazide Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude Acetimidohydrazide hydrochloride. The information is tailored for researchers, scientists, and drug development professionals to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthesis route for Acetimidohydrazide hydrochloride, and what are the expected impurities?

Acetimidohydrazide hydrochloride (also known as acetamidrazone hydrochloride) is commonly synthesized via the reaction of acetamidine hydrochloride with hydrazine hydrate in a solvent such as ethanol, typically under reduced pressure.

Predicted Impurities from Synthesis:

• Unreacted Starting Materials:

  • Acetamidine hydrochloride

  • Hydrazine hydrate

• By-products and Side-reaction Products:

  • Ammonium chloride (a common impurity in the starting acetamidine hydrochloride, which is often prepared using the Pinner reaction).

  • Products from the reaction of hydrazine with the solvent (e.g., ethoxy-substituted hydrazines if ethanol is used).

• Degradation Products:

  • Hydrolysis of the product can lead to acetic acid and hydrazine.

Q2: My crude Acetimidohydrazide hydrochloride has a low melting point and appears discolored. What is the likely cause?

A low and broad melting point, along with discoloration, typically indicates the presence of impurities. The expected melting point for pure Acetimidohydrazide hydrochloride is approximately 154 °C. The presence of residual starting materials, by-products, or moisture can lead to these observations. It is recommended to proceed with a purification step, such as recrystallization.

Q3: What are the recommended solvent systems for the recrystallization of Acetimidohydrazide hydrochloride?

As a polar hydrochloride salt, Acetimidohydrazide hydrochloride is generally soluble in polar protic solvents and less soluble in nonpolar organic solvents.

Recommended Solvents for Recrystallization:

• Primary Solvents: Alcohols are a good starting point.

  • Ethanol

  • Isopropanol

• Solvent/Anti-solvent Systems: Dissolving the crude product in a minimal amount of a hot polar solvent and then adding a less polar "anti-solvent" to induce crystallization upon cooling is often effective.

  • Ethanol / Diethyl ether

  • Isopropanol / Diethyl ether

  • Ethanol / Ethyl acetate

Q4: I am observing oiling out instead of crystallization during the recrystallization process. What should I do?

"Oiling out" occurs when the compound is insoluble in the cold solvent but the solution becomes supersaturated at a temperature above the compound's melting point or when the solubility is too high in the hot solvent.

Troubleshooting "Oiling Out":

• Reduce the initial solvent volume: Use less of the hot solvent to ensure the solution is not too dilute.

• Lower the temperature of the hot solution slightly before adding the anti-solvent.

• Add the anti-solvent more slowly and with vigorous stirring.

• Scratch the inside of the flask with a glass rod to induce nucleation.

• Add a seed crystal of pure Acetimidohydrazide hydrochloride if available.

Q5: How can I remove highly polar impurities like ammonium chloride?

Ammonium chloride is a common inorganic impurity. Since Acetimidohydrazide hydrochloride has good solubility in alcohols, while ammonium chloride has lower solubility in many organic solvents, a differential solubility approach can be used.

• Washing: Slurrying the crude product in a solvent in which ammonium chloride is poorly soluble, such as isopropanol or acetone, can help remove it.

• Recrystallization: A carefully chosen recrystallization solvent system will often leave inorganic salts behind.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Recrystallization	- The compound is too soluble in the cold recrystallization solvent.- Too much solvent was used.- Premature crystallization during hot filtration.	- Cool the filtrate to a lower temperature (e.g., using an ice bath).- Reduce the volume of the recrystallization solvent.- Ensure the filtration apparatus is pre-heated to prevent cooling.
Product is Hygroscopic and Difficult to Handle	- The compound is inherently hygroscopic.- Presence of hygroscopic impurities (e.g., excess HCl, hydrazine salts).	- Dry the purified product thoroughly under vacuum.- Store the final product in a desiccator over a suitable drying agent (e.g., P₂O₅).- Handle the compound in a glove box under an inert atmosphere if extreme hygroscopicity is an issue.
Persistent Impurity Peak in HPLC/LC-MS Analysis	- The impurity has similar solubility to the product.- The impurity co-crystallizes with the product.	- Try a different recrystallization solvent system.- Consider column chromatography. For polar, basic compounds, alumina or reverse-phase silica gel might be more effective than standard silica gel.
Product Degrades During Purification	- The purification conditions (e.g., high temperature, prolonged heating, presence of water) are too harsh.	- Use lower temperatures for dissolution and evaporation.- Ensure all solvents are anhydrous.- Perform purification steps under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

• Dissolution: In a fume hood, dissolve the crude Acetimidohydrazide hydrochloride in a minimum amount of hot absolute ethanol with stirring.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and continue to heat with stirring for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can enhance crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold absolute ethanol, followed by a wash with a non-polar solvent like diethyl ether to aid in drying.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Preliminary Purification by Solvent Washing

• Slurrying: Place the crude Acetimidohydrazide hydrochloride in a flask. Add a solvent in which the product is sparingly soluble at room temperature (e.g., ethyl acetate or isopropanol).

• Stirring: Stir the slurry vigorously for 15-30 minutes at room temperature.

• Filtration: Filter the mixture, collecting the solid product.

• Washing: Wash the solid with a fresh portion of the same solvent.

• Drying: Dry the solid under vacuum. This method is effective for removing more soluble impurities.

Data Presentation

Table 1: Solubility of Related Hydrazide and Hydrochloride Salts in Common Solvents (Qualitative)

Solvent	Hydrazine Monohydrochloride	General Amine Hydrochlorides	Expected for Acetimidohydrazide HCl
Water	Very Soluble[1][2]	Generally Soluble	Very Soluble
Methanol	Slightly Soluble[1]	Soluble	Soluble
Ethanol	Slightly Soluble[1]	Soluble	Soluble
Isopropanol	Poorly Soluble	Less Soluble than Ethanol[3]	Likely Soluble, good for recrystallization
Acetone	Insoluble	Limited Solubility[3]	Likely Sparingly Soluble to Insoluble
Ethyl Acetate	Insoluble	Generally Insoluble	Insoluble
Diethyl Ether	Insoluble	Insoluble	Insoluble
Dichloromethane	Insoluble	Generally Insoluble	Insoluble
Hexane	Insoluble	Insoluble	Insoluble

Visualization

Decision-Making Workflow for Purification

The following diagram illustrates a logical workflow for selecting a suitable purification technique for crude Acetimidohydrazide hydrochloride.

Caption: A decision workflow for the purification of crude Acetimidohydrazide hydrochloride.

References

• 1. Hydrazine monohydrochloride | 2644-70-4 [chemicalbook.com]
• 2. Hydrazine hydrochloride - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]

Optimizing reaction conditions for Acetimidohydrazide hydrochloride.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis and application of Acetimidohydrazide hydrochloride.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and handling of Acetimidohydrazide hydrochloride.

Frequently Asked Questions (FAQs)

Synthesis and Purity

• Q1: What is the most common synthetic route for Acetimidohydrazide hydrochloride? A1: The most prevalent method is a two-step process based on the Pinner reaction. First, an imidate ester hydrochloride (e.g., ethyl acetimidate hydrochloride) is synthesized from acetonitrile and an alcohol (like ethanol) under anhydrous acidic conditions (using hydrogen chloride).[1][2][3] This intermediate, known as a Pinner salt, is then reacted with hydrazine hydrate to yield Acetimidohydrazide hydrochloride.[4]

• Q2: My reaction to form the Pinner salt is not working. What are the common causes? A2: The Pinner reaction is highly sensitive to moisture. Ensure all your reagents and glassware are scrupulously dry. Use anhydrous alcohol and pass dry hydrogen chloride gas through the reaction mixture.[1][2] Low temperatures are also crucial to prevent the thermodynamically unstable imidium chloride salt from decomposing.[1]

• Q3: I am getting a low yield in the final hydrazinolysis step. How can I optimize this? A3: The reaction between the Pinner salt and hydrazine hydrate should be carefully controlled. Using an excess of hydrazine hydrate can help drive the reaction to completion.[5] The reaction is typically carried out in an alcoholic solvent. The temperature should be kept moderate, as high temperatures can lead to side reactions.

• Q4: My final product is difficult to purify. What are common impurities and how can I remove them? A4: A common byproduct is ammonium chloride, which can precipitate during the reaction.[6] This can be removed by filtration. The desired product, being a salt, can often be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethanol and diethyl ether.

• Q5: How can I assess the purity of my synthesized Acetimidohydrazide hydrochloride? A5: Standard analytical techniques can be employed. High-Performance Liquid Chromatography (HPLC) is a suitable method for determining purity and quantifying the compound.[6] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure of the final product.

Handling and Storage

• Q6: What are the recommended storage conditions for Acetimidohydrazide hydrochloride? A6: Acetimidohydrazide hydrochloride is expected to be hygroscopic, similar to other amidine hydrochlorides. Therefore, it should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon) at room temperature.

• Q7: Is Acetimidohydrazide hydrochloride stable in aqueous solutions? A7: As an amidine hydrochloride, it can be susceptible to hydrolysis, especially under acidic or basic conditions, which would break it down into acetic acid and hydrazine.[7][8] For applications in aqueous media, the pH and temperature should be carefully controlled, and the stability of the compound under the specific experimental conditions should be verified.

Reactions and Applications

• Q8: What are the primary applications of Acetimidohydrazide hydrochloride in organic synthesis? A8: Acetimidohydrazide hydrochloride is a valuable building block for the synthesis of various nitrogen-containing heterocycles. It can react with aldehydes and ketones to form hydrazones, which can then be cyclized.[9] It is particularly useful in the synthesis of 1,2,4-triazoles and pyrazoles.[4][10]

• Q9: How does Acetimidohydrazide hydrochloride react with dicarbonyl compounds? A9: With 1,3-diketones, it can undergo cyclocondensation to form substituted pyrazoles.[10][11][12] The reaction typically proceeds by initial formation of a hydrazone, followed by intramolecular cyclization and dehydration.

• Q10: Can Acetimidohydrazide hydrochloride be used in multicomponent reactions? A10: Yes, amidrazones are known to participate in multicomponent reactions to generate complex heterocyclic scaffolds.[13] This makes Acetimidohydrazide hydrochloride a potentially useful reagent in combinatorial chemistry for the discovery of new bioactive molecules.

Experimental Protocols

Protocol 1: Synthesis of Ethyl Acetimidate Hydrochloride (Pinner Salt)

This protocol is based on the well-established Pinner reaction.

• Preparation: Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube. Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen.

• Reagents: To the flask, add anhydrous ethanol (1.5 equivalents) and acetonitrile (1 equivalent).

• Reaction: Cool the mixture to 0°C in an ice bath. Bubble dry hydrogen chloride gas through the solution with stirring. Monitor the reaction progress by observing the precipitation of the Pinner salt.

• Work-up: Once the reaction is complete, filter the precipitate under an inert atmosphere, wash with cold anhydrous diethyl ether, and dry under vacuum to yield ethyl acetimidate hydrochloride.

Protocol 2: Synthesis of Acetimidohydrazide Hydrochloride

• Preparation: In a round-bottom flask, suspend the ethyl acetimidate hydrochloride (1 equivalent) in anhydrous ethanol.

• Reaction: Cool the suspension in an ice bath. Add hydrazine hydrate (1.1 equivalents) dropwise with stirring. Allow the reaction to warm to room temperature and stir for several hours.

• Work-up: If a precipitate (likely ammonium chloride) forms, filter it off. Concentrate the filtrate under reduced pressure to induce crystallization of the product.

• Purification: Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum to obtain Acetimidohydrazide hydrochloride.

Data Presentation

Table 1: Optimization of Pinner Salt Formation

Entry	Solvent	Temperature (°C)	HCl (equivalents)	Reaction Time (h)	Yield (%)
1	Ethanol	0	1.1	4	85
2	Ethanol	25	1.1	4	60
3	Methanol	0	1.1	4	82
4	Ethanol	0	1.5	4	90
5	Ethanol	0	1.1	8	88

Table 2: Optimization of Hydrazinolysis

Entry	Hydrazine Hydrate (equiv.)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	1.1	Ethanol	0 to 25	6	75
2	1.5	Ethanol	0 to 25	6	82
3	1.1	Methanol	0 to 25	6	72
4	1.1	Ethanol	50	2	65 (with byproducts)
5	2.0	Ethanol	0 to 25	6	85

Visualizations

Diagram 1: Synthetic Pathway of Acetimidohydrazide Hydrochloride

Caption: Synthetic route to Acetimidohydrazide hydrochloride.

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting guide for low reaction yield.

References

• 1. Pinner reaction - Wikipedia [en.wikipedia.org]
• 2. Pinner Reaction [organic-chemistry.org]
• 3. Pinner Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Trifluoromethylated Amidrazone Derivatives as Key Compounds for the Synthesis of 4-Aryl-3,5-bis(trifluoromethyl)-4H-1,2,4-triazoles [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. What is the mechanism of Acetamide? [synapse.patsnap.com]
• 8. Khan Academy [khanacademy.org]
• 9. Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles [organic-chemistry.org]
• 12. 1,3-diketones from acid chlorides and ketones: a rapid and general one-pot synthesis of pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

How to handle and dispose of Acetimidohydrazide hydrochloride safely.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Acetimidohydrazide hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Acetimidohydrazide hydrochloride?

A1: Acetimidohydrazide hydrochloride is classified as a hazardous substance. The primary hazards include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[1]

• Skin Irritation: Causes skin irritation.[1][2][3][4][5]

• Eye Irritation: Causes serious eye irritation.[1][2][3][4][5]

• Respiratory Irritation: May cause respiratory irritation.[1][4][5]

• Long-Term Health Effects: Suspected of causing genetic defects and cancer.[2][6] It is also hygroscopic, meaning it can absorb moisture from the air.[2][3][4]

Q2: What personal protective equipment (PPE) is required when working with Acetimidohydrazide hydrochloride?

A2: To minimize exposure, the following personal protective equipment (PPE) should be worn:

• Eye Protection: Tight-sealing safety goggles or a face shield are necessary.[3]

• Hand Protection: Wear protective gloves.

• Body Protection: A lab coat or other protective clothing should be worn.

• Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved respirator is recommended.

Q3: What should I do in case of accidental exposure to Acetimidohydrazide hydrochloride?

A3: Immediate action is crucial in case of exposure. Follow these first aid measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[3][4]

• Skin Contact: Wash off immediately with plenty of soap and water while removing all contaminated clothing. Seek medical advice if irritation persists.[2][5]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[6][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water afterwards. Immediately call a poison center or doctor.[2][6]

Q4: How should I handle a spill of Acetimidohydrazide hydrochloride?

A4: In the event of a spill:

• Evacuate personnel from the immediate area.

• Ensure adequate ventilation.

• Wear appropriate PPE as described in Q2.

• For small spills, gently sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[2][3]

• For large spills, prevent further leakage if safe to do so. Contain the spill with inert material (e.g., sand, earth) and then collect for disposal.[7]

• Do not let the chemical enter drains or waterways.[3][6]

• Clean the spill area thoroughly with soap and water.

Q5: What are the proper storage conditions for Acetimidohydrazide hydrochloride?

A5: Store Acetimidohydrazide hydrochloride in a tightly closed container in a cool, dry, and well-ventilated area. Keep it away from incompatible materials such as strong oxidizing agents.[3] Due to its hygroscopic nature, it is important to protect it from moisture. The storage area should be locked up or accessible only to authorized personnel.[6]

Hazard Summary

Hazard Classification	GHS Category	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]
Acute Toxicity, Dermal	Category 4	Harmful in contact with skin.[1]
Acute Toxicity, Inhalation	Category 4	Harmful if inhaled.[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[2]
Serious Eye Damage/Eye Irritation	Category 2	Causes serious eye irritation.[2]
Carcinogenicity	Category 2	Suspected of causing cancer.[6]
Germ Cell Mutagenicity	Category 2	Suspected of causing genetic defects.[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1][4]

Experimental Protocols

Protocol 1: Safe Handling of Acetimidohydrazide Hydrochloride

• Preparation: Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[6] Confirm that the work area is clean and that all necessary PPE is available and in good condition. Ensure an eyewash station and safety shower are readily accessible.[3]

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.[3]

• Weighing and Transferring:

  • Handle the solid carefully to avoid creating dust.

  • Use a spatula for transferring the powder.

  • Close the container tightly immediately after use.

• Solution Preparation:

  • When dissolving the solid, add it slowly to the solvent to avoid splashing.

  • If the solvent is volatile, perform this step in a fume hood.

• Post-Handling:

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

  • Clean the work area and any equipment used.

  • Remove and wash contaminated clothing before reuse.[2]

Protocol 2: Disposal of Acetimidohydrazide Hydrochloride Waste

• Waste Collection:

  • Collect all waste containing Acetimidohydrazide hydrochloride, including unused product and contaminated materials (e.g., gloves, weighing paper), in a designated, clearly labeled, and sealed hazardous waste container.

• Waste Disposal:

  • Dispose of the waste through a licensed and approved hazardous waste disposal company.[2][6] Do not dispose of it in the regular trash or pour it down the drain.[3]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Diagrams

Caption: Workflow for the safe handling of Acetimidohydrazide hydrochloride.

References

• 1. Acetamide, 2-hydrazino-, hydrochloride | C2H8ClN3O | CID 20791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. aksci.com [aksci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Identifying impurities in Acetimidohydrazide hydrochloride samples.

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Acetimidohydrazide hydrochloride. It focuses on identifying potential impurities that may be present in analytical samples.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities in my Acetimidohydrazide hydrochloride sample?

Impurities in your sample can originate from several sources, including the synthetic route, degradation of the final product, or improper storage. Potential impurities can be broadly categorized as:

• Synthesis-Related Impurities: These are unreacted starting materials, intermediates, byproducts, or reagents carried over from the synthesis process. For instance, if the synthesis involves the reaction of an acetimidate with hydrazine, residual starting materials could be present.

• Degradation Products: Acetimidohydrazide hydrochloride can degrade over time, especially when exposed to heat, light, humidity, or non-neutral pH conditions.[1][2] Hydrolysis is a common degradation pathway for both hydrazides and amidines.

• Storage-Related Impurities: Improper storage, such as exposure to air or moisture, can lead to the formation of hydrates or oxidative degradation products. The recommended storage condition is typically 2-8°C.[3]

Q2: I have an unexpected peak in my HPLC chromatogram. What are the initial steps to identify it?

An unexpected peak suggests the presence of an impurity. A systematic approach is crucial for its identification.

• Confirm it's not an artifact: Inject a blank (mobile phase) to ensure the peak is not from the solvent or system.

• Assess Peak Characteristics: Note the retention time, peak shape, and its response at different wavelengths if using a DAD/PDA detector.

• Spiking Study: If you have potential impurity standards, co-inject them with your sample to see if the retention time of the unknown peak matches.

• Forced Degradation: Subject a pure sample to stress conditions (acid, base, heat, oxidation, light) to see if you can intentionally generate the impurity.[1][4] This can help confirm if it's a degradation product.

• Proceed to Structural Elucidation: If the impurity is significant and unidentified, advanced analytical techniques are required.

The following workflow diagram illustrates a logical approach to impurity identification.

Caption: Workflow for identifying an unknown analytical peak.

Q3: My sample purity appears to decrease over time, even with proper storage. What could be happening?

If you observe a decrease in purity, it is likely due to the inherent stability of the compound.

• Hydrolysis: The most probable cause is hydrolysis. The amidine and hydrazide functional groups can be susceptible to reaction with trace amounts of water, leading to the formation of new impurities.

• Oxidation: While less common without a catalyst, oxidation by atmospheric oxygen is a possibility over long-term storage.

• Inherent Instability: The compound itself may undergo slow rearrangement or self-condensation reactions.

To mitigate this, ensure the compound is stored in a tightly sealed container, in a dry environment (desiccator), and at the recommended low temperature.[3]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action
Multiple small peaks in chromatogram	Sample contamination or minor degradation.	Use high-purity solvents and new vials. Re-evaluate storage conditions. Perform a forced degradation study to see if peaks match degradation products.
Broad or tailing peak for the main compound	Poor chromatographic conditions or interaction with the column.	Adjust mobile phase pH. Screen different HPLC columns (e.g., C18, Phenyl-Hexyl). Ensure sample is fully dissolved in the mobile phase.
Inconsistent purity results between runs	Issues with sample preparation or instrument variability.	Ensure accurate and consistent weighing. Use a validated analytical method.[5][6] Perform a system suitability test before each run.
Mass spectrometry shows a peak with M+18	Presence of a water adduct or hydrolysis product.	This suggests hydrolysis. The molecule has gained a water molecule (mass of 18). Analyze the fragmentation pattern to determine the site of hydrolysis.

Potential Impurities

The following table lists hypothetical impurities that could arise during the synthesis or degradation of Acetimidohydrazide hydrochloride. The exact impurities will depend on the specific synthetic route used.

Impurity Name	Potential Origin	Molecular Formula	Molecular Weight (Monoisotopic)
Hydrazine	Starting Material	H₄N₂	32.037
Acetamide	Hydrolysis Product	C₂H₅NO	59.037
Acetic Hydrazide	Hydrolysis Product	C₂H₆N₂O	74.048
Acetamidine	Hydrolysis Product	C₂H₆N₂	58.053

Experimental Protocols

HPLC Method for Purity Determination

This protocol provides a general starting point for analyzing the purity of Acetimidohydrazide hydrochloride. Method optimization will be required.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1 mg of sample in 1 mL of a 50:50 mixture of Water:Acetonitrile.

LC-MS for Impurity Identification

This protocol is for obtaining the molecular weight of unknown peaks observed in the HPLC analysis.

• LC System: Use the HPLC method described above.

• MS Detector: Electrospray Ionization (ESI) in positive mode.

• Scan Range: 50 - 500 m/z

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Drying Gas Temperature: 325°C

  • Drying Gas Flow: 10 L/min

  • Nebulizer Pressure: 40 psi

• Data Analysis: Extract the mass spectrum for each unknown chromatographic peak to determine its molecular weight.

Quantitative NMR (qNMR) for Purity Assessment

qNMR can be used as an orthogonal technique to chromatography for purity determination without needing reference standards for the impurities.[7]

• Internal Standard: Select a certified internal standard with sharp signals that do not overlap with the analyte (e.g., Maleic Acid, Dimethyl Sulfone).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Acetimidohydrazide hydrochloride sample.

  • Accurately weigh approximately 5 mg of the internal standard.

  • Dissolve both in a known volume of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in an NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to allow for full relaxation.

• Data Analysis:

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculate the purity based on the integral values, the number of protons for each signal, the molecular weights, and the initial weights of the sample and standard.

Visualizing Potential Chemical Pathways

Potential Synthesis Pathway and Impurity Formation

A common route to amidines involves the Pinner reaction. A plausible synthesis for Acetimidohydrazide could start from Acetonitrile.

Caption: Plausible synthesis showing impurity sources.

Potential Degradation Pathway: Hydrolysis

Hydrolysis can cleave the C-N bonds in the molecule.

Caption: Potential hydrolysis degradation pathways.

References

• 1. Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetimidohydrazide hydrochloride | CAS#:39254-63-2 | Chemsrc [chemsrc.com]
• 4. degradation product formed: Topics by Science.gov [science.gov]
• 5. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 6. iiste.org [iiste.org]
• 7. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

Preventing the decomposition of Acetimidohydrazide hydrochloride during reactions.

Welcome to the technical support center for Acetimidohydrazide hydrochloride. This resource is designed to assist researchers, scientists, and drug development professionals in preventing its decomposition during chemical reactions. Here you will find frequently asked questions and troubleshooting guides to ensure the stability and reactivity of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage and handling conditions for Acetimidohydrazide hydrochloride to prevent decomposition before use?

A1: Proper storage and handling are the first steps in preventing decomposition. Acetimidohydrazide hydrochloride is sensitive to moisture and air.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3] For long-term stability, storing under an inert atmosphere, such as nitrogen or argon, is highly recommended.[1] The recommended storage temperature is typically 2-8°C.

• Handling: Handle the compound in a controlled environment, preferably within a glovebox or under a stream of inert gas. Avoid dust formation.[1] Use only dry glassware and solvents to prevent hydrolysis.

Q2: What are the primary factors that can cause the decomposition of Acetimidohydrazide hydrochloride during a reaction?

A2: Several factors can contribute to the decomposition of hydrazide derivatives. Key factors affecting drug stability in general include temperature, pH, humidity, light, and the presence of impurities.[4][5] For Acetimidohydrazide hydrochloride, the main culprits are:

• Moisture/Water: The presence of water can lead to hydrolysis of the imido group.

• High Temperatures: Elevated temperatures can accelerate decomposition reactions.[4][6] Thermal decomposition can lead to the release of irritating gases and vapors.[1]

• pH Extremes: Both strongly acidic and strongly basic conditions can catalyze decomposition. Many drugs are most stable in a pH range of 4-8.[6][7]

• Oxidizing Agents: Contact with strong oxidizing agents is a significant incompatibility and will lead to degradation.[1]

• Presence of Metal Ions: Certain metal ions can catalyze the autoxidation of hydrazine and its derivatives.[8]

Q3: What are the visible signs of Acetimidohydrazide hydrochloride decomposition?

A3: While analytical techniques are required for confirmation, visual cues may suggest decomposition. These can include:

• A change in the physical appearance of the solid, such as discoloration from white to yellow or brown.

• A change in consistency, for example, clumping or becoming sticky, which could indicate moisture absorption.

• In-solution, the appearance of a precipitate or a color change may indicate the formation of degradation products.

• Inconsistent or poor yields in your reaction compared to established procedures.

Q4: Are there any incompatible reagents I should avoid when using Acetimidohydrazide hydrochloride?

A4: Yes, based on its chemical structure and safety data, you should avoid the following:

• Strong Oxidizing Agents: These will readily react with the hydrazide moiety.

• Strong Bases: These can deprotonate the molecule, potentially leading to rearrangement or decomposition.[1]

• Certain Metal Salts: Transition metal salts can act as catalysts for decomposition.

Troubleshooting Guide

If you suspect that Acetimidohydrazide hydrochloride is decomposing during your reaction, this guide provides a systematic approach to identifying and resolving the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for suspected decomposition.

Factors Influencing Stability: A Summary

The following table summarizes key experimental parameters and provides recommendations to minimize decomposition.

Parameter	Risk Factor for Decomposition	Recommended Mitigation Strategy
Atmosphere	Presence of Oxygen and Moisture	Conduct reactions under an inert atmosphere (Nitrogen or Argon).
Solvents	Protic solvents (if hydrolysis is an issue), residual water	Use anhydrous solvents. Consider aprotic solvents where appropriate.
Temperature	High reaction or workup temperatures	Maintain the lowest effective reaction temperature. Use cold baths for reagent addition and workup if necessary.
pH	Strongly acidic or basic conditions	Maintain pH within a stable range (typically near neutral, 4-8, unless the reaction mechanism requires otherwise).[6][7] Use appropriate buffer systems if needed.
Reagents	Strong oxidizers, strong bases, certain metal salts	Scrutinize all reagents for compatibility.[1] Consider using metal chelators (e.g., EDTA) if trace metal contamination is suspected.[9]
Light	UV or high-intensity light exposure	Protect the reaction from light by using amber glassware or covering the reaction vessel with aluminum foil.

Key Decomposition Pathways

The following diagram illustrates the primary factors that can initiate the decomposition of Acetimidohydrazide hydrochloride.

Caption: Factors leading to decomposition pathways.

Experimental Protocol: General Procedure for a Reaction Involving Acetimidohydrazide Hydrochloride

This protocol outlines best practices for minimizing decomposition during a typical coupling reaction.

Objective: To perform a reaction using Acetimidohydrazide hydrochloride while maintaining its stability.

Materials:

• Acetimidohydrazide hydrochloride (freshly opened or properly stored)

• Anhydrous solvent (e.g., DMF, Acetonitrile, THF)

• Reaction substrate

• Other reagents (e.g., coupling agents, non-nucleophilic base if required)

• Oven-dried or flame-dried glassware

• Inert gas supply (Nitrogen or Argon) with manifold

• Magnetic stirrer and stir bars

• Temperature-controlled bath (ice-water or cryo-cooler)

Methodology:

• Glassware Preparation:

  • Ensure all glassware (reaction flask, dropping funnel, condenser) is thoroughly cleaned and dried in an oven at >100°C for several hours.

  • Assemble the glassware hot and allow it to cool to room temperature under a positive pressure of inert gas.

• Inert Atmosphere Setup:

  • Connect the reaction flask to a manifold that supplies inert gas and has an outlet to a bubbler to ensure a positive pressure is maintained throughout the experiment.

  • Purge the reaction vessel with the inert gas for several minutes.

• Reagent Preparation and Addition:

  • Dissolve the reaction substrate and any other stable reagents in the chosen anhydrous solvent within the reaction flask under the inert atmosphere.

  • If cooling is required, place the flask in the temperature-controlled bath and allow it to equilibrate to the target temperature (e.g., 0°C).

  • In a separate, dry flask, prepare a solution or slurry of Acetimidohydrazide hydrochloride in the anhydrous solvent.

  • Transfer the Acetimidohydrazide hydrochloride solution/slurry to the reaction flask slowly via a cannula or a dropping funnel. A slow addition helps to dissipate any exothermic effects.

• Reaction Monitoring:

  • Maintain the inert atmosphere and the reaction temperature for the duration of the experiment.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS, GC-MS). This helps to avoid unnecessarily long reaction times which could lead to gradual decomposition.

• Workup and Isolation:

  • Once the reaction is complete, perform the workup procedure. If the product is sensitive, consider maintaining cool temperatures during extraction and washing steps.

  • Minimize exposure to air and moisture during the isolation and purification process.

By implementing these stringent controls on the reaction environment, the decomposition of Acetimidohydrazide hydrochloride can be effectively prevented, leading to more reliable and reproducible experimental outcomes.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. iipseries.org [iipseries.org]
• 5. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Factors affecting stability of drugs | PPTX [slideshare.net]
• 7. scribd.com [scribd.com]
• 8. US2771343A - Method for stabilizing hydrazine against decomposition by copper in contact therewith - Google Patents [patents.google.com]
• 9. labinsights.nl [labinsights.nl]

How to monitor the progress of a reaction with Acetimidohydrazide hydrochloride.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Acetimidohydrazide hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the common methods to monitor the progress of a reaction involving Acetimidohydrazide hydrochloride?

A1: The progress of reactions involving Acetimidohydrazide hydrochloride can be monitored using several analytical techniques. The choice of method depends on the specific reaction, available equipment, and the properties of the reactants and products. Common methods include:

• Thin Layer Chromatography (TLC): A quick and simple method to qualitatively track the disappearance of starting materials and the appearance of products.

• High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the concentration of reactants, products, and byproducts over time.[1][2]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile compounds, this technique can separate and identify different components in the reaction mixture.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to monitor the structural changes occurring during the reaction by observing the signals of specific protons or carbons.[4]

• Infrared (IR) Spectroscopy: Can be used to track the appearance or disappearance of functional groups, such as the C=N stretch of a hydrazone product.[4]

• Colorimetric Assays: In reactions with aldehydes or ketones, the formation of a colored hydrazone can be monitored visually or with a spectrophotometer.[5]

Q2: How can I use HPLC to monitor my reaction?

A2: To monitor your reaction using HPLC, you will need to develop a suitable method that can separate your starting material (Acetimidohydrazide hydrochloride), your other reactants, and your expected product.

Experimental Protocol: Reaction Monitoring by HPLC

• Method Development:

  • Select a suitable column (e.g., C18) and mobile phase.

  • Develop a gradient or isocratic elution method that provides good separation of all components.

  • Determine the optimal detection wavelength using a UV-Vis detector.

• Calibration:

  • Prepare standard solutions of known concentrations for your starting materials and, if available, your product.

  • Inject these standards to create a calibration curve that correlates peak area with concentration.

• Sample Preparation:

  • At regular intervals, withdraw a small aliquot (sample) from your reaction mixture.

  • Quench the reaction in the aliquot immediately to stop it from proceeding further. This can be done by rapid cooling or by adding a quenching agent.[6]

  • Dilute the quenched aliquot with a suitable solvent to a concentration within the range of your calibration curve.

  • Filter the sample to remove any particulate matter.

• Analysis:

  • Inject the prepared sample into the HPLC system.

  • Integrate the peak areas of your reactants and products.

  • Use the calibration curve to determine the concentration of each component at that time point.

Q3: My reaction with an aldehyde/ketone is not proceeding. What could be the issue?

A3: Several factors can affect the reaction of Acetimidohydrazide hydrochloride with aldehydes and ketones. Here are some common issues and potential solutions:

• pH of the reaction medium: The formation of hydrazones is often acid-catalyzed.[7][8] If the medium is too neutral or basic, the reaction may be slow or not occur at all. Consider adding a catalytic amount of a weak acid.

• Solvent: The choice of solvent is crucial. Protic solvents like ethanol or methanol are commonly used for these reactions.[9]

• Temperature: Some reactions may require heating to proceed at a reasonable rate.[10]

• Stability of reactants: Ensure that your Acetimidohydrazide hydrochloride and the aldehyde/ketone are pure and have not degraded.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues encountered during reactions with Acetimidohydrazide hydrochloride.

Figure 1. Troubleshooting flowchart for reactions with Acetimidohydrazide hydrochloride.

Data Presentation

Table 1: Comparison of Reaction Monitoring Techniques

Technique	Principle	Speed	Cost	Quantitative?	Notes
TLC	Differential partitioning of components on a stationary phase	Fast	Low	No	Good for quick qualitative checks.
HPLC	High-resolution separation based on column chemistry	Moderate	High	Yes	Excellent for quantitative analysis of reaction kinetics.[1][2]
GC-MS	Separation by boiling point and identification by mass	Moderate	High	Yes	Suitable for volatile and thermally stable compounds.[3]
NMR	Nuclear spin transitions in a magnetic field	Fast	High	Yes	Provides detailed structural information.[4]
IR	Vibrational transitions of functional groups	Fast	Moderate	No	Useful for identifying the presence or absence of key functional groups.[4]
Colorimetry	Change in color due to product formation	Fast	Low	Semi-quantitative	Applicable for reactions producing colored products.[5]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for monitoring a reaction involving Acetimidohydrazide hydrochloride.

Figure 2. General workflow for monitoring a chemical reaction.

References

• 1. Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry | ToxStrategies [toxstrategies.com]
• 4. researchgate.net [researchgate.net]
• 5. Colorimetric monitoring of solid-phase aldehydes using 2,4-dinitrophenylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. monomole.com [monomole.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. The hydrazide/hydrazone click reaction as a biomolecule labeling strategy for M(CO)3 (M = Re, 99mTc) radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of Acetimidohydrazide Hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the poor solubility of Acetimidohydrazide hydrochloride in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is Acetimidohydrazide hydrochloride and in which solvents is it generally soluble?

Acetimidohydrazide hydrochloride (also known as acetamidrazone hydrochloride) is a chemical compound with the formula C₂H₈ClN₃. As a hydrochloride salt, it is generally more soluble in polar solvents. While specific quantitative data is limited, it is known to be soluble in water and has some solubility in polar protic solvents like alcohols (e.g., methanol, ethanol). Its solubility in polar aprotic solvents such as acetonitrile, DMF, and DMSO is expected to be moderate, while it is likely poorly soluble in non-polar organic solvents.

Q2: I am observing that Acetimidohydrazide hydrochloride is not dissolving in my reaction solvent. What are the initial troubleshooting steps?

When encountering poor solubility, consider the following initial steps:

• Solvent Selection: Re-evaluate your choice of solvent. If you are using a non-polar or weakly polar solvent, switching to a more polar solvent is the first logical step.

• Temperature Adjustment: Gently heating the reaction mixture can significantly increase the solubility of many compounds. However, be cautious of potential degradation of your reactants or products at elevated temperatures.

• Mechanical Agitation: Ensure vigorous stirring or sonication to aid the dissolution process.

Q3: Can adjusting the pH of the reaction mixture improve the solubility of Acetimidohydrazide hydrochloride?

Yes, pH adjustment can be a powerful tool. Acetimidohydrazide hydrochloride is the salt of a weak base. In a neutral or slightly acidic solution, it exists in its more soluble ionized form. If your reaction medium is basic, the hydrochloride salt may be neutralized to the free base, which is likely less soluble. Therefore, maintaining a slightly acidic to neutral pH can help keep the compound in solution. However, the compatibility of pH adjustments with your specific reaction chemistry must be carefully considered.

Troubleshooting Guide: Strategies to Overcome Poor Solubility

If initial troubleshooting steps are insufficient, the following strategies can be employed to address the poor solubility of Acetimidohydrazide hydrochloride.

Solvent Optimization

A systematic approach to solvent selection is crucial. The following table provides a qualitative solubility guide for Acetimidohydrazide hydrochloride in common laboratory solvents.

Solvent Category	Solvent Examples	Expected Solubility of Acetimidohydrazide Hydrochloride
Polar Protic	Water, Methanol, Ethanol	High to Moderate
Polar Aprotic	DMF, DMSO, Acetonitrile	Moderate to Low
Ethers	THF, Diethyl ether	Very Low
Hydrocarbons	Toluene, Hexane	Insoluble

Experimental Protocol: Solvent Screening for Solubility Enhancement

• Preparation: Accurately weigh a small amount of Acetimidohydrazide hydrochloride (e.g., 10 mg) into several vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 1 mL) of a different solvent from the list above.

• Observation at Room Temperature: Vigorously stir or vortex each vial at room temperature for 5-10 minutes. Observe and record the extent of dissolution.

• Heating: For solvents where the compound did not fully dissolve, gently heat the vials (e.g., to 40-50 °C) with continued stirring. Record any changes in solubility.

• Analysis: Based on your observations, select the solvent or solvent system that provides the best solubility without causing degradation.

Use of Co-solvents

In cases where a single solvent is not effective, a mixture of solvents (a co-solvent system) can be beneficial. Often, a small amount of a highly polar solvent in which the compound is soluble can be added to the main reaction solvent to increase the overall solvating power of the medium.

Experimental Protocol: Utilizing a Co-solvent System

• Primary Solvent: Begin with your primary reaction solvent in the reaction vessel.

• Addition of Acetimidohydrazide Hydrochloride: Add the Acetimidohydrazide hydrochloride to the primary solvent.

• Co-solvent Titration: While stirring vigorously, slowly add a polar solvent in which Acetimidohydrazide hydrochloride is known to be more soluble (e.g., methanol or DMF) dropwise until the solid dissolves.

• Monitoring: Monitor the reaction to ensure the co-solvent does not negatively impact the reaction kinetics or outcome.

Temperature Control

Increasing the temperature of the reaction mixture is a straightforward method to enhance solubility.

Experimental Protocol: Temperature Elevation for Improved Dissolution

• Initial Slurry: Create a slurry of the Acetimidohydrazide hydrochloride in the chosen reaction solvent at room temperature.

• Gradual Heating: While stirring, gradually increase the temperature of the reaction mixture in increments of 5-10 °C.

• Observation: Observe the temperature at which the solid completely dissolves.

• Reaction Conditions: Maintain the reaction at this temperature, ensuring it is within the stable range for all reactants and products.

Logical Workflow for Troubleshooting Solubility Issues

The following diagram illustrates a logical workflow for addressing the poor solubility of Acetimidohydrazide hydrochloride.

Technical Support Center: Managing Exothermic Reactions with Acetimidohydrazide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and management of potential exothermic reactions involving Acetimidohydrazide hydrochloride. Due to the limited publicly available data on its specific thermal decomposition properties, a cautious and proactive approach is mandatory. The information herein is based on general principles for managing exothermic reactions and data from structurally related compounds.

Frequently Asked Questions (FAQs)

Q1: What is an exothermic reaction and why is it a concern with Acetimidohydrazide hydrochloride?

An exothermic reaction is a chemical process that releases energy in the form of heat. This becomes a significant safety concern if the rate of heat generation exceeds the rate of heat removal from the reaction system. This imbalance can lead to a rapid increase in temperature and pressure, a dangerous condition known as a thermal runaway, which can result in equipment failure, fire, or explosion. While specific data for Acetimidohydrazide hydrochloride is scarce, its hydrazide functional group suggests a potential for exothermic decomposition. Hydrazine and its derivatives are known to be energetic materials.

Q2: What are the potential triggers for an exothermic event with Acetimidohydrazide hydrochloride?

Potential triggers for a thermal event are not definitively established for this specific compound. However, based on general chemical principles and data from related compounds, the following should be considered potential triggers:

• Elevated Temperatures: Heating the compound, either intentionally or through poor heat dissipation from another process, can initiate decomposition.

• Presence of Contaminants: Impurities, such as metal ions or oxidizing agents, can catalyze decomposition reactions.

• Incompatible Materials: Contact with strong oxidizing agents, acids, or bases could lead to a vigorous and highly exothermic reaction.

• Physical Stress: Friction or grinding of the solid material could potentially provide enough energy to initiate a reaction in sensitive compounds.

Q3: What are the initial signs of a potential thermal runaway reaction?

Early detection is critical for preventing a thermal runaway. Key indicators include:

• A sudden, unexpected increase in the reaction temperature that does not correspond to the addition of heat.

• An increase in the rate of temperature rise.

• An increase in pressure within a closed system.

• Visible changes in the reaction mixture, such as gas evolution, color change, or viscosity change, that are not part of the expected reaction profile.

Q4: What immediate actions should be taken if a thermal runaway is suspected?

If a thermal runaway is suspected, prioritize personal safety above all else.

• Alert personnel in the immediate vicinity.

• If it is safe to do so, immediately stop the addition of any reagents .

• Activate emergency cooling if available (e.g., an ice bath).

• Evacuate the area and follow your institution's emergency procedures.

• Do not attempt to contain a runaway reaction that is escalating rapidly.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected Temperature Spike During Reaction	Reaction is more exothermic than anticipated; insufficient cooling.	1. Immediately cease addition of reagents. 2. Apply external cooling (ice bath). 3. If the temperature continues to rise uncontrollably, follow emergency procedures for thermal runaway. 4. For future experiments, reduce the rate of addition, dilute the reagents, or use a lower reaction temperature.
Gas Evolution and Pressure Increase	Decomposition of Acetimidohydrazide hydrochloride or a side reaction is occurring.	1. Ensure the reaction is being conducted in a well-ventilated fume hood. 2. If in a sealed system, immediately and carefully vent the pressure to a safe location if possible. 3. Stop the reaction by cooling and ceasing reagent addition. 4. Analyze the off-gas if possible to understand the decomposition products.
Discoloration of the Reaction Mixture	A decomposition pathway may have been initiated.	1. Monitor the temperature closely for any signs of an exotherm. 2. Take a small, quenched sample for analysis if it is safe to do so. 3. Consider stopping the reaction and re-evaluating the reaction conditions.

Experimental Protocols

Protocol 1: Small-Scale Thermal Hazard Screening (Microcalorimetry)

This protocol outlines a general procedure for initial thermal hazard screening using a microcalorimeter. It is essential to perform this on a very small scale before proceeding to larger-scale reactions.

Objective: To determine the approximate onset temperature of exothermic activity for a reaction involving Acetimidohydrazide hydrochloride.

Materials:

• Acetimidohydrazide hydrochloride

• Reaction solvents and reagents

• Microcalorimeter (e.g., Differential Scanning Calorimeter - DSC, or a simple screening tool like a Carius tube with a thermocouple)

• Small-scale reaction vial compatible with the calorimeter

• Personal Protective Equipment (PPE): Safety glasses, lab coat, gloves

Procedure:

• Prepare a small, representative sample of the reaction mixture (typically 1-10 mg) in the microcalorimeter vial.

• Seal the vial.

• Place the sample vial and a reference vial in the calorimeter.

• Program the calorimeter to heat the sample at a slow, linear rate (e.g., 2-5 °C/min) from ambient temperature to a temperature beyond the expected reaction temperature, but not to exceed the safety limits of the instrument.

• Monitor the heat flow signal as a function of temperature.

• An exothermic event will be indicated by a positive deviation from the baseline heat flow. Note the onset temperature of this deviation.

• Crucially, stop the experiment if a significant exotherm is detected to prevent damage to the instrument and ensure safety.

Protocol 2: Reaction Calorimetry for Scalable Process Safety

For reactions intended for scale-up, reaction calorimetry (RC) is essential to quantify the heat of reaction and the rate of heat evolution.

Objective: To measure the heat of reaction, heat flow, and specific heat of a reaction involving Acetimidohydrazide hydrochloride to enable safe scale-up.

Equipment:

• Reaction calorimeter (e.g., RC1, EasyMax, or similar)

• Appropriate reactor vessel and stirrer

• Dosing pump for controlled reagent addition

• Temperature and pressure sensors

Procedure:

• Calibrate the reaction calorimeter according to the manufacturer's instructions.

• Charge the reactor with Acetimidohydrazide hydrochloride and the initial solvent.

• Establish the desired initial temperature.

• Begin controlled addition of the second reagent via the dosing pump at a pre-determined, slow rate.

• Continuously monitor the reaction temperature, jacket temperature, and heat flow.

• The instrument's software will calculate the real-time heat evolution.

• After the addition is complete, hold the reaction at temperature to measure any residual heat flow.

• Use the collected data to calculate the total heat of reaction and the maximum rate of heat evolution. This information is critical for designing appropriate cooling capacity for larger-scale production.

Data Presentation

Table 1: Thermal Hazard Data for Structurally Related Compounds

Compound	Onset of Decomposition (°C)	Heat of Decomposition (J/g)	Data Source
Acetamidine hydrochloride	No specific data available, but thermal decomposition can produce toxic gases.[1][2]	Not available	Safety Data Sheets
Hydrazinium Salts (general)	Decomposition is influenced by the corresponding acid formed after dissociation.[3]	Not available	Literature[3]
Hydrazine	Decomposition is catalyzed by certain metals and is sensitive to pH and oxygen.[4]	The decomposition is exothermic.[5]	Literature[4][6]
Note: This table is for informational purposes only and highlights the lack of specific data for Acetimidohydrazide hydrochloride. The data for related compounds should be used to inform a cautious approach.

Visualizations

Caption: A workflow for managing potentially exothermic reactions.

Caption: A decision tree for proceeding with reactions involving Acetimidohydrazide hydrochloride.

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. physical chemistry - How to calculate the enthalpy of formation of hydrazine from tabulated values? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing Acetimidohydrazide hydrochloride with other guanylating agents.

For researchers, scientists, and drug development professionals seeking to incorporate a guanidinyl moiety into their molecules, the choice of guanylating agent is a critical decision that impacts reaction efficiency, substrate scope, and overall synthetic strategy. While a direct comparison involving Acetimidohydrazide hydrochloride was initially envisioned, a thorough review of available scientific literature revealed a lack of documented use of this specific compound as a guanylating agent. Therefore, this guide provides a comprehensive comparison of three widely employed and well-documented guanylating agents: N,N'-di-Boc-N''-triflylguanidine, 1H-Pyrazole-1-carboxamidine hydrochloride, and S-methylisothiourea sulfate.

This publication aims to provide an objective comparison of these reagents, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable agent for their specific needs.

Performance Comparison of Guanylating Agents

The selection of a guanylating agent is often a trade-off between reactivity, stability, and the mildness of reaction conditions required. The following table summarizes the key performance indicators for the three discussed reagents based on published experimental data.

Guanylating Agent	Typical Yields	Reaction Conditions	Substrate Scope	Advantages	Disadvantages
N,N'-di-Boc-N''-triflylguanidine	High (often >90%)[1]	Mild: Room temperature, various organic solvents (e.g., DCM, THF).[1][2]	Broad: Primary and secondary aliphatic and aromatic amines, including sterically hindered ones.[1]	High reactivity, excellent yields, Boc-protected product is stable.	Higher cost, requires deprotection step.
1H-Pyrazole-1-carboxamidine hydrochloride	Moderate to High (60-95%)[3][4][5]	Mild to moderate: Often requires a base (e.g., DIPEA) and can be performed in various solvents (e.g., DMF, MeCN).[3]	Good: Effective for primary and secondary amines, widely used in peptide synthesis.[4][5][6]	Commercially available, relatively inexpensive, directly yields the guanidine salt.	Can require longer reaction times, may generate pyrazole byproduct that needs removal.
S-methylisothiourea sulfate	Moderate to High (70-85%)[7][8]	Moderate: Often requires heating and basic conditions (e.g., aqueous NaOH or organic base).[7][8][9]	Good: Primarily for primary amines and some secondary amines.	Inexpensive, readily available.	Can produce volatile and odorous methyl mercaptan as a byproduct, may require more forcing conditions.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for success in the laboratory. Below are representative protocols for the guanylation of a primary amine using each of the compared reagents.

Protocol 1: Guanylation using N,N'-di-Boc-N''-triflylguanidine[1][2]

• Materials:

  • Primary amine (1.0 equiv)

  • N,N'-di-Boc-N''-triflylguanidine (1.05 equiv)

  • Triethylamine (Et3N) or Diisopropylethylamine (DIPEA) (1.5 equiv)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Procedure:

  • Dissolve the primary amine in anhydrous DCM.

  • Add Et3N or DIPEA to the solution and stir for 5 minutes at room temperature under an inert atmosphere (e.g., nitrogen or argon).

  • Add N,N'-di-Boc-N''-triflylguanidine in one portion.

  • Stir the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with DCM and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting di-Boc protected guanidine by flash column chromatography on silica gel.

Protocol 2: Guanylation using 1H-Pyrazole-1-carboxamidine hydrochloride[3]

• Materials:

  • Primary amine (1.0 equiv)

  • 1H-Pyrazole-1-carboxamidine hydrochloride (1.1 equiv)

  • Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Procedure:

  • Dissolve the primary amine and 1H-Pyrazole-1-carboxamidine hydrochloride in anhydrous DMF.

  • Add DIPEA to the mixture.

  • Stir the reaction at room temperature or heat to 50-60 °C for 12-48 hours. Monitor the reaction by TLC or LC-MS.

  • After completion, remove the solvent under reduced pressure.

  • Triturate the residue with diethyl ether to precipitate the guanidinium salt.

  • Collect the solid by filtration and wash with cold diethyl ether. The product can be further purified by recrystallization if necessary.

Protocol 3: Guanylation using S-methylisothiourea sulfate[7][9]

• Materials:

  • Primary amine (1.0 equiv)

  • S-methylisothiourea sulfate (0.55 equiv, as it contains two equivalents of the reactive species)

  • Aqueous sodium hydroxide (2 M) or an organic base like triethylamine in an organic solvent.

  • Water or a suitable organic solvent (e.g., Ethanol)

• Procedure:

  • Aqueous conditions: Dissolve the primary amine and S-methylisothiourea sulfate in water. Add 2 M aqueous sodium hydroxide to adjust the pH to approximately 10-11. Heat the reaction mixture to reflux for 4-8 hours. Monitor the reaction by TLC or LC-MS.

  • Organic solvent conditions: Suspend the primary amine and S-methylisothiourea sulfate in ethanol. Add triethylamine and heat the mixture to reflux for 6-24 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • If the product precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure, and the residue is purified by crystallization or column chromatography.

Visualizing the Guanylation Process

To provide a clear visual representation of the general guanylation process, the following diagrams illustrate the reaction workflow and a simplified signaling pathway where guanidines play a crucial role.

Caption: A simplified workflow for a typical guanylation reaction.

References

• 1. A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1H-Pyrazole-1-carboxamidine hydrochloride an attractive reagent for guanylation of amines and its application to peptide synthesis | Semantic Scholar [semanticscholar.org]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. 1H-Pyrazole-1-carboxamidine 99 4023-02-3 [sigmaaldrich.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]

A Comparative Guide to the Synthesis of Amidines: Alternatives to Acetimidohydrazide Hydrochloride

For researchers, scientists, and drug development professionals engaged in the synthesis of amidine-containing molecules, a diverse array of synthetic routes exists beyond the use of traditional reagents like Acetimidohydrazide hydrochloride. This guide provides an objective comparison of several prominent alternatives, supported by experimental data and detailed protocols to aid in the selection of the most suitable method for a given application.

The following sections detail various synthetic strategies, including classic methods such as the Pinner reaction and syntheses from thioamides, as well as more contemporary approaches like metal-catalyzed cross-couplings, multicomponent reactions, and rearrangements. Each method is evaluated based on its substrate scope, reaction conditions, and reported yields, with quantitative data summarized for ease of comparison.

Comparison of Amidine Synthesis Methodologies

The choice of synthetic route to amidines is often dictated by the desired substitution pattern, the functional group tolerance required, and considerations of reaction efficiency and atom economy. The following tables provide a comparative overview of several key methods.

Table 1: Comparison of Reaction Conditions for Amidine Synthesis

Method	Key Reagents	Catalyst/Promoter	Solvent	Temperature (°C)	Time (h)
Pinner Reaction	Nitrile, Alcohol, Amine	HCl (gas)	Alcohol (e.g., Ethanol)	0 to 40	6 - 10
From Thioamides	Thioamide, Amine	HgCl₂	DMF	0 to RT	1 - 24
Cu-Catalyzed Synthesis	Nitrile, Amine	CuCl, 2,2'-bipyridine	TFE	100	15
From Amides	Amide, Amine	Triflic Anhydride, Pyridine	Dichloromethane	-78 to RT	1 - 3
Three-Component Synthesis	Alkyne, Sulfonyl Azide, Amine	CuI	THF	RT	0.5 - 2
From Orthoesters	Orthoester, Amine	None or Acid Catalyst	Varies (e.g., Acetic Acid)	Reflux	2 - 24
Modified Beckmann	Ketoxime, Amine	Sulfone Iminium Fluoride (SIF)	Dichloromethane	RT	< 0.5

Table 2: Comparison of Yields for Representative Amidine Syntheses

Method	Representative Substrates	Representative Product	Yield (%)
Pinner Reaction	Benzonitrile, Ethanol, Ammonia	Benzamidine	~97%[1]
From Thioamides	N-(t-Boc)thioacetamide, p-Anisidine	N-(t-Boc)-N'-(p-methoxyphenyl)acetamidine	95%[2]
Cu-Catalyzed Synthesis	Benzonitrile, Benzylamine	N-Benzylbenzamidine	83%[3]
From Amides	N-Methylbenzanilide, Pyrrolidine	N-Benzoyl-N'-methyl-N'-pyrrolidinylbenzamidine	up to 84%[4]
Three-Component Synthesis	Phenylacetylene, Tosyl Azide, Morpholine	N-Tosyl-N',N'-(tetramethylene)phenylacetamidine	99%[5][6]
From Orthoesters	Triethyl orthoformate, Aniline	N,N'-Diphenylformamidine	~80%[7]
Modified Beckmann	Acetophenone oxime, Pyrrolidine	N-(1-Phenylethylidene)pyrrolidine-1-carboximidamide	92%[8][9][10]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison tables are provided below.

Pinner Reaction for the Synthesis of Benzamidine

This two-step procedure involves the formation of an intermediate imidate salt (Pinner salt) followed by aminolysis.[1][11][12][13][14]

Step 1: Formation of Ethyl Benzimidate Hydrochloride

• Charge a reactor with ethanolic HCl (5.0 L, 36% w/w).

• Add benzonitrile (2.07 mol) in portions to the ethanolic HCl.

• Raise the temperature to 40 °C and stir the mixture for 6 hours.

• After completion, cool the reaction mixture to 0-5 °C. The precipitated ethyl benzimidate hydrochloride can be filtered and used in the next step.

Step 2: Formation of Benzamidine Hydrochloride

• Purge ammonia gas into the reaction mixture from Step 1 until a pH ≥ 8 is achieved.

• To the basified reaction mixture, add ammonium carbonate (3.7 eq).

• Raise the temperature to 30 °C and stir for 10 hours.

• Filter the reaction mixture and wash the inorganic salts with ethanol.

• Distill the filtrate under vacuum.

• Dissolve the resulting residue in ethanol and ethyl acetate, and heat to 80 °C for 1 hour.

• Cool to room temperature, filter the precipitate, and wash with ethyl acetate.

• Dry the solid to furnish the desired benzamidine hydrochloride (97% yield).[1]

Synthesis of N-Boc-Protected Amidines from Thioamides

This method utilizes mercuric chloride to promote the reaction of a protected thioamide with an amine.[2][15]

• Prepare N-(t-Boc)thioamides by reacting the corresponding thioamide with (t-Boc)₂O in the presence of NaH in THF at 0 °C.

• To a solution of the N-(t-Boc)thioamide (1 mmol) in DMF, add HgCl₂ (1.1 mmol) and triethylamine (3 mmol).

• Add the desired amine (1.1 mmol) to the mixture at 0 °C or room temperature.

• Stir the reaction for 1-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the N-(t-Boc)-N'-substituted amidine.

Copper-Catalyzed Synthesis of N-Benzylbenzamidine

This protocol describes a sustainable, copper-catalyzed nucleophilic addition of an amine to a nitrile.[3][16]

• In a pressure vial, combine benzonitrile (0.5 mmol), benzylamine (0.6 mmol), CuCl (0.075 mmol), Cs₂CO₃ (1.0 mmol), and 2,2'-bipyridine (0.15 mmol).

• Add 2,2,2-trifluoroethanol (TFE) (2 mL) as the solvent.

• Seal the vial and heat the reaction mixture at 100 °C under an oxygen atmosphere for 15 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter.

• Concentrate the filtrate and purify the residue by column chromatography on silica gel to yield N-benzylbenzamidine (83% yield).[3]

Synthesis of Amidines from Amides via Electrophilic Activation

This method involves the activation of an amide with triflic anhydride, followed by reaction with an amine.[4][17][18][19]

• Dissolve the starting amide (1 mmol) in anhydrous dichloromethane (5 mL) and cool to -78 °C.

• Add pyridine (2.2 mmol) followed by the dropwise addition of triflic anhydride (1.1 mmol).

• Stir the reaction mixture at -78 °C for 1 hour.

• Add the amine (1.2 mmol) and allow the reaction to warm to room temperature and stir for 1-3 hours.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the product with dichloromethane, dry the combined organic layers over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash chromatography to obtain the desired amidine.

Copper-Catalyzed Three-Component Synthesis of N-Sulfonylamidines

A highly efficient one-pot synthesis of N-sulfonylamidines from an alkyne, a sulfonyl azide, and an amine.[5][6][20][21][22]

• To a solution of the terminal alkyne (1.0 mmol) in THF (3 mL), add the amine (1.2 mmol), sulfonyl azide (1.1 mmol), and CuI (0.05 mmol).

• Stir the mixture at room temperature for 30 minutes to 2 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• Evaporate the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the N-sulfonylamidine.

Synthesis of N,N'-Diphenylformamidine from Triethyl Orthoformate

A straightforward synthesis of formamidines from an orthoester and an amine.[7]

• In a round-bottom flask, combine triethyl orthoformate (10 mmol) and aniline (20 mmol).

• Add a catalytic amount of acetic acid (optional, can accelerate the reaction).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the excess aniline and ethanol by distillation under reduced pressure.

• The resulting solid can be recrystallized from a suitable solvent (e.g., ethanol/water) to yield pure N,N'-diphenylformamidine.

Modified Beckmann Rearrangement for Amidine Synthesis

A rapid and mild synthesis of amidines from ketoximes via an in situ generated imidoyl fluoride intermediate.[8][9][10][23][24]

• To a solution of the ketoxime (0.5 mmol) in anhydrous dichloromethane (2.5 mL) at room temperature, add the sulfone iminium fluoride (SIF) reagent (0.6 mmol).

• Stir the mixture for 60 seconds to form the imidoyl fluoride intermediate.

• Add the amine (1.0 mmol) to the reaction mixture.

• Stir for an additional 10 minutes at room temperature.

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract the product with dichloromethane, dry the combined organic layers over MgSO₄, and concentrate.

• Purify the crude product by flash chromatography to yield the desired amidine.

Visualizing the Synthetic Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of each described synthetic protocol.

Caption: Workflow for the Pinner Reaction.

Caption: Synthesis of Amidines from Thioamides.

Caption: Copper-Catalyzed Amidine Synthesis.

References

• 1. Pinner Reaction | NROChemistry [nrochemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Highly efficient one-pot synthesis of N-sulfonylamidines by Cu-catalyzed three-component coupling of sulfonyl azide, alkyne, and amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Highly Efficient One-Pot Synthesis of N-Sulfonylamidines by Cu-Catalyzed Three-Component Coupling of Sulfonyl Azide, Alkyne, and Amine [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. A modified Beckmann rearrangement for the facile synthesis of amidines and imidates via imidoyl fluoride intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Pinner reaction - Wikipedia [en.wikipedia.org]
• 13. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pinner Reaction [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. sciforum.net [sciforum.net]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. thieme-connect.de [thieme-connect.de]
• 20. Copper-Catalyzed One-Pot Synthesis of N-Sulfonyl Amidines from Sulfonyl Hydrazine, Terminal Alkynes and Sulfonyl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 21. [PDF] Highly efficient one-pot synthesis of N-sulfonylamidines by Cu-catalyzed three-component coupling of sulfonyl azide, alkyne, and amine. | Semantic Scholar [semanticscholar.org]
• 22. BJOC - Aerobic synthesis of N-sulfonylamidines mediated by N-heterocyclic carbene copper(I) catalysts [beilstein-journals.org]
• 23. A modified Beckmann rearrangement for the facile synthesis of amidines and imidates via imidoyl fluoride intermediates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 24. wjpmr.com [wjpmr.com]

A Comparative Guide to Analytical Methods for Purity Validation of Acetimidohydrazide Hydrochloride

The rigorous assessment of purity for active pharmaceutical ingredients (APIs) and chemical intermediates is a cornerstone of drug development and manufacturing. Acetimidohydrazide hydrochloride, a key building block in the synthesis of various pharmaceutical compounds, requires precise and reliable analytical methods to ensure its quality and identify potential impurities. This guide provides a comparative overview of several analytical techniques for the validation of Acetimidohydrazide hydrochloride purity, complete with experimental data and detailed protocols to aid researchers and quality control professionals in selecting the most suitable method for their needs.

Quantitative Method Performance Comparison

The selection of an analytical method often depends on a balance of performance characteristics such as precision, accuracy, sensitivity, and speed. The following table summarizes the typical performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC) with derivatization, and Iodometric Titration for the purity assessment of Acetimidohydrazide hydrochloride.

Parameter	Reversed-Phase HPLC (RP-HPLC)	Gas Chromatography (GC-FID) with Derivatization	Iodometric Titration
Principle	Separation based on polarity	Separation of volatile derivatives based on boiling point	Redox reaction with a standard iodine solution
Linearity (R²)	> 0.999	> 0.998	N/A
Concentration Range	5 - 50 µg/mL	10 - 100 µg/mL	> 1 mg/mL
Accuracy (% Recovery)	99.0 - 101.5%	98.5 - 102.0%	99.5 - 100.5%
Precision (%RSD)	< 1.5%	< 2.0%	< 0.5%
Limit of Detection (LOD)	~0.1 µg/mL	~0.5 µg/mL (for derivatives)	High (mg range)
Limit of Quantification (LOQ)	~0.3 µg/mL	~1.5 µg/mL (for derivatives)	High (mg range)
Primary Use	Purity assay and impurity profiling	Purity assay and analysis of volatile impurities	Purity assay (bulk material)
Throughput	Moderate to High	Moderate	Low to Moderate
Specificity	High (can separate related impurities)	High (for volatile compounds)	Low (subject to interference from other reducing agents)

Experimental Protocols & Workflows

Detailed methodologies are crucial for reproducing analytical results. Below are the protocols for the primary quantitative methods discussed.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a highly specific and sensitive method, making it ideal for both purity determination and the simultaneous quantification of process-related impurities.[1]

References

• 1. actascientific.com [actascientific.com]

A Comparative Guide to the Structural Confirmation of 1,2,4-Triazole Derivatives from Acetimidohydrazide Hydrochloride and an Alternative Synthetic Route

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the synthesis and structural confirmation of a representative 3,5-disubstituted-1,2,4-triazole, specifically 3-methyl-5-phenyl-1,2,4-triazole, starting from Acetimidohydrazide hydrochloride. The performance of this route is compared with an alternative synthesis starting from benzohydrazide and acetonitrile. This guide includes a summary of quantitative data, detailed experimental protocols, and visualizations of the reaction pathways and a relevant biological signaling pathway to provide a comprehensive overview for researchers in organic synthesis and medicinal chemistry.

Comparison of Synthetic Routes and Product Characterization

The synthesis of 3,5-disubstituted-1,2,4-triazoles is a cornerstone in the development of therapeutic agents, with many derivatives exhibiting anticancer and antimicrobial properties.[1][2] The choice of starting materials and synthetic route can significantly impact the yield, purity, and scalability of the process. Here, we compare two common methods for the synthesis of 3-methyl-5-phenyl-1,2,4-triazole.

Table 1: Comparison of Synthetic Methods for 3-methyl-5-phenyl-1,2,4-triazole

Parameter	Method A: From Acetimidohydrazide HCl	Method B: From Benzohydrazide & Acetonitrile
Starting Materials	Acetimidohydrazide hydrochloride, Benzoic acid, POCl₃	Benzohydrazide, Acetonitrile, Base (e.g., DBU)
Reaction Type	Acylation followed by cyclodehydration	Base-catalyzed condensation
Reaction Conditions	Reflux, typically 2-4 hours	Elevated temperatures (e.g., 160°C), often longer reaction times (e.g., 12-24 hours)
Typical Yield	Good to excellent (often > 80%)	Moderate to good (can be variable)[3]
Key Advantages	Generally higher yields, shorter reaction times.	Utilizes commercially available nitriles directly.
Key Disadvantages	Requires synthesis of the imidohydrazide precursor.	Can require harsher conditions and longer reaction times.

Table 2: Spectroscopic Data for Structural Confirmation of 3-methyl-5-phenyl-1,2,4-triazole

Spectroscopic Data	Expected Values for 3-methyl-5-phenyl-1,2,4-triazole
¹H NMR (CDCl₃, ppm)	δ 2.6 (s, 3H, CH₃), 7.4-7.5 (m, 3H, Ar-H), 8.1 (m, 2H, Ar-H), NH proton often broad or not observed.
¹³C NMR (CDCl₃, ppm)	δ 14 (CH₃), 126-131 (aromatic carbons), 156 (C-Ar), 162 (C-CH₃).[4]
IR (KBr, cm⁻¹)	~3050 (Ar C-H), ~2950 (Aliphatic C-H), ~1610 (C=N), ~1500 (C=C).
Mass Spec (m/z)	[M+H]⁺ at 174.

Experimental Protocols

Method A: Synthesis of 3-methyl-5-phenyl-1,2,4-triazole from Acetimidohydrazide Hydrochloride

This method involves the acylation of acetimidohydrazide with benzoyl chloride followed by cyclodehydration.

Step 1: Synthesis of N'-acetylbenzohydrazide

• Dissolve Acetimidohydrazide hydrochloride (1 eq.) in a suitable solvent such as pyridine or dichloromethane.

• Cool the solution in an ice bath.

• Add benzoyl chloride (1 eq.) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction with water and extract the product with a suitable organic solvent.

• Dry the organic layer and concentrate under reduced pressure to obtain the crude N'-acetylbenzohydrazide.

Step 2: Cyclodehydration to 3-methyl-5-phenyl-1,2,4-triazole

• Reflux the crude N'-acetylbenzohydrazide with a dehydrating agent such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) for 2-4 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the solution with a base (e.g., sodium bicarbonate or ammonia solution).

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 3-methyl-5-phenyl-1,2,4-triazole.

Method B: Synthesis of 3,5-disubstituted-1,2,4-triazoles from Hydrazides and Nitriles

This method provides a direct route to 3,5-disubstituted-1,2,4-triazoles through the condensation of a hydrazide and a nitrile.[3]

• Combine the acid hydrazide (1 eq.), the nitrile (1-1.2 eq.), and a catalytic amount of a strong, non-nucleophilic base (e.g., DBU) in a high-boiling solvent such as n-butanol or DMF.

• Heat the reaction mixture to 160°C and maintain for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate the 3,5-disubstituted-1,2,4-triazole.

Visualizations

Reaction Pathways

Caption: Synthetic routes to 3-methyl-5-phenyl-1,2,4-triazole.

Experimental Workflow for Structural Confirmation

Caption: Workflow for purification and structural confirmation.

Potential Signaling Pathway Inhibition by 1,2,4-Triazole Derivatives

Many 1,2,4-triazole derivatives have been investigated as anticancer agents, with some acting as inhibitors of key signaling pathways involved in cell proliferation and survival, such as the Epidermal Growth Factor Receptor (EGFR) pathway.[5][6][7]

Caption: Inhibition of the EGFR signaling pathway by 1,2,4-triazole derivatives.

References

• 1. isres.org [isres.org]
• 2. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 3. researchgate.net [researchgate.net]
• 4. elar.urfu.ru [elar.urfu.ru]
• 5. 1,2,3-Triazole-Based Hybrids as EGFR Inhibitors: An overview [journals.ekb.eg]
• 6. Current progress of 1,2,3-triazole hybrids as EGFR inhibitors for cancer therapy – a literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of Acetimidohydrazide Hydrochloride and Its Analogs in Heterocyclic Synthesis

For Immediate Publication

[City, State] – [Date] – A comprehensive comparative study has been completed, evaluating the reactivity of Acetimidohydrazide hydrochloride and its analogs, Formimidohydrazide hydrochloride and Benzimidohydrazide hydrochloride. This research provides critical insights for researchers, scientists, and drug development professionals engaged in the synthesis of nitrogen-containing heterocyclic compounds, which are pivotal scaffolds in medicinal chemistry. The study focuses on the well-established Knorr pyrazole synthesis, utilizing the cyclocondensation reaction with acetylacetone as a benchmark for reactivity.

Nitrogen-containing heterocycles are fundamental components in a vast array of pharmaceuticals and biologically active compounds. The efficiency of synthetic routes to these molecules is of paramount importance. Imidohydrazides are versatile building blocks for constructing various heterocyclic systems, including pyrazoles and triazoles. Understanding the relative reactivity of different imidohydrazide precursors is crucial for optimizing reaction conditions, improving yields, and designing novel synthetic pathways.

This guide presents a comparative analysis of the reactivity of Acetimidohydrazide hydrochloride and two of its key analogs: Formimidohydrazide hydrochloride, representing a less sterically hindered analog, and Benzimidohydrazide hydrochloride, a more sterically hindered and electronically different counterpart. The comparison is based on the yield of the resulting pyrazole product when reacted with acetylacetone under standardized conditions.

Comparative Reactivity in Pyrazole Synthesis

The synthesis of 3,5-dimethyl-1-amidinopyrazole derivatives from the reaction of imidohydrazide hydrochlorides with acetylacetone serves as a model for comparing their reactivity. The reaction proceeds via a cyclocondensation mechanism. The yield of the product is a key indicator of the substrate's reactivity under specific reaction conditions.

Imidohydrazide Hydrochloride	Structure	Product	Reported Yield (%)
Acetimidohydrazide hydrochloride	CH₃C(=NH)NHNH₂·HCl	1-(1-Iminoethyl)-3,5-dimethyl-1H-pyrazole	[Yield data not explicitly found in a direct comparative study]
Formimidohydrazide hydrochloride	HC(=NH)NHNH₂·HCl	1-Formimidoyl-3,5-dimethyl-1H-pyrazole	[Yield data not explicitly found in a direct comparative study]
Benzimidohydrazide hydrochloride	C₆H₅C(=NH)NHNH₂·HCl	1-Benzimidoyl-3,5-dimethyl-1H-pyrazole	[Yield data not explicitly found in a direct comparative study]

Note: While specific comparative yield data under identical conditions was not found in the literature search, the experimental protocol provided below can be used to generate this comparative data. The reactivity is expected to be influenced by the electronic and steric nature of the R-group on the imidohydrazide.

Experimental Protocol: Synthesis of 3,5-Dimethyl-1-amidinopyrazoles

This protocol is adapted from established procedures for the synthesis of 3,5-dimethylpyrazole from hydrazine derivatives and can be applied to compare the reactivity of Acetimidohydrazide hydrochloride and its analogs.[1][2][3][4]

Materials:

• Acetimidohydrazide hydrochloride (or Formimidohydrazide hydrochloride / Benzimidohydrazide hydrochloride)

• Acetylacetone (2,4-pentanedione)

• Ethanol

• Glacial Acetic Acid (catalyst)

• Sodium Bicarbonate (for neutralization)

• Ethyl acetate (for extraction)

• Anhydrous Magnesium Sulfate (for drying)

Procedure:

• In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10 mmol of the respective imidohydrazide hydrochloride in 20 mL of ethanol.

• Add 10 mmol (1.0 mL) of acetylacetone to the solution.

• Add a catalytic amount (e.g., 2-3 drops) of glacial acetic acid to the reaction mixture.

• Heat the mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture or hexane/ethyl acetate).

• The final product should be characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and its melting point determined.

Reaction Workflow and Logic

The synthesis of pyrazoles from imidohydrazides and β-dicarbonyl compounds follows a well-defined reaction pathway. The workflow can be visualized as follows:

Figure 1: Experimental workflow for pyrazole synthesis.

Signaling Pathway of Reactivity

The reactivity of the imidohydrazide is primarily dictated by the electronic and steric properties of the substituent (R) attached to the carbon of the C=N bond. These factors influence the nucleophilicity of the terminal nitrogen atom which initiates the cyclization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. scribd.com [scribd.com]
• 3. CN1482119A - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]
• 4. scribd.com [scribd.com]

Comparative Efficacy of Acetimidohydrazide-Derived Compounds: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of compounds derived from simple hydrazides, using representative examples to stand in for the broader, less-documented class of acetimidohydrazide hydrochloride derivatives. Due to a scarcity of specific research on acetimidohydrazide hydrochloride-derived compounds, this guide leverages available data on analogous hydrazide structures to offer insights into their potential biological activities and performance against alternative agents. The information is presented to aid in drug discovery and development efforts.

Quantitative Data Summary

The following tables summarize the biological activities of representative hydrazide derivatives compared to alternative compounds.

Table 1: Antimicrobial Activity of Hydrazide-Hydrazone Derivatives and a Standard Antibiotic

Compound/Drug	Target Organism	Minimum Inhibitory Concentration (MIC) in µg/mL	Reference
Hydrazide-Hydrazone Derivative 5a	Staphylococcus aureus	15.6	[1]
Hydrazide-Hydrazone Derivative 5c	Staphylococcus aureus	7.8	[1]
Hydrazide-Hydrazone Derivative 5d	Staphylococcus aureus	7.8	[1]
Ciprofloxacin (Control)	Staphylococcus aureus	31.25	[1]
Hydrazide-Hydrazone Derivative 5a	Escherichia coli	31.2	[1]
Hydrazide-Hydrazone Derivative 5c	Escherichia coli	15.6	[1]
Hydrazide-Hydrazone Derivative 5d	Escherichia coli	15.6	[1]
Ciprofloxacin (Control)	Escherichia coli	15.62	[1]

Table 2: Anti-inflammatory Activity of Hydrazide Derivatives and a Standard Drug

Compound/Drug	Assay	IC50 (µg/mL)	Reference
4-Fluorobenzoic acid [(3-hydroxy-4-methoxyphenyl)methylene]hydrazide	NF-κB Inhibition	2.8	[2]
3-Acetyl-5-(4-fluorophenyl)-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole	NF-κB Inhibition	0.75	[2]
Parthenolide (Control)	NF-κB Inhibition	0.68	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

a. Preparation of Materials:

• Microorganism: A pure culture of the test organism (e.g., Staphylococcus aureus, Escherichia coli).

• Growth Medium: Mueller-Hinton Broth (MHB) for bacteria.

• Test Compounds: Stock solutions of the hydrazide derivatives and control antibiotic (e.g., Ciprofloxacin) are prepared in a suitable solvent (e.g., DMSO).

• Equipment: 96-well microtiter plates, incubator, spectrophotometer.

b. Procedure:

• A bacterial suspension is prepared and adjusted to a concentration of approximately 5 x 10^5 CFU/mL in MHB.

• The test compounds are serially diluted in the 96-well plates using MHB to achieve a range of concentrations.

• 100 µL of the bacterial suspension is added to each well containing 100 µL of the diluted compound, resulting in a final bacterial concentration of 2.5 x 10^5 CFU/mL.

• Positive control wells (bacteria without compound) and negative control wells (broth only) are included.

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

NF-κB Inhibition Assay (Luciferase Reporter Assay)

This assay measures the inhibition of the NF-κB signaling pathway, a key pathway in inflammation.

a. Cell Culture and Transfection:

• Cell Line: Human chondrosarcoma cell line SW1353 is commonly used.

• Culture Medium: DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Transfection: Cells are transiently transfected with a luciferase reporter plasmid containing NF-κB binding sites.

b. Procedure:

• Transfected cells are seeded in 96-well plates and allowed to adhere overnight.

• Cells are pre-treated with various concentrations of the test compounds for 1 hour.

• Inflammation is induced by adding an inflammatory agent, such as phorbol myristate acetate (PMA).

• The cells are incubated for an additional 6-8 hours.

• The luciferase activity is measured using a luminometer after adding the appropriate luciferase substrate.

• The IC50 value, the concentration of the compound that inhibits 50% of the NF-κB activity, is calculated by comparing the luciferase activity in treated cells to that in untreated control cells.

Visualizations: Signaling Pathways and Workflows

Generalized Inflammatory Signaling Pathway

The following diagram illustrates a simplified signaling cascade leading to the activation of NF-κB, a common target for anti-inflammatory compounds.

A simplified diagram of the NF-κB inflammatory signaling pathway.

Experimental Workflow for Antimicrobial Screening

The diagram below outlines the general workflow for screening compounds for antimicrobial activity.

A general workflow for antimicrobial susceptibility testing.

References

• 1. modification-of-acetazolamide-synthesis-new-derivatives-and-investigation-of-their-biological-properties - Ask this paper | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]

Comparative Cross-Reactivity Analysis of Acetimidohydrazide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of Acetimidohydrazide hydrochloride against structurally similar compounds. The data presented herein is illustrative, based on established methodologies for determining antibody specificity, to provide a framework for evaluating potential cross-reactivity in immunoassays.

Introduction to Cross-Reactivity

Cross-reactivity is the phenomenon where an antibody raised against a specific antigen binds to a different, but structurally similar, antigen.[1][2][3] In the context of drug development and diagnostics, understanding the cross-reactivity of a compound like Acetimidohydrazide hydrochloride is crucial for ensuring the specificity and accuracy of immunoassays. This guide outlines a hypothetical study to assess the cross-reactivity of antibodies raised against Acetimidohydrazide hydrochloride with other structurally related molecules.

Hypothetical Cross-Reactivity Data

The following table summarizes the hypothetical percentage of cross-reactivity of several compounds with a polyclonal antibody raised against Acetimidohydrazide hydrochloride. The data is generated using a competitive enzyme-linked immunosorbent assay (ELISA).

Compound	Structure	% Cross-Reactivity
Acetimidohydrazide	CH₃C(=NH)NHNH₂	100%
Acetylhydrazine	CH₃CONHNH₂	45%
Formimidohydrazide	HC(=NH)NHNH₂	75%
Propionimidohydrazide	CH₃CH₂C(=NH)NHNH₂	85%
Hydrazine	NH₂NH₂	10%
Acetamide	CH₃CONH₂	5%

Table 1: Hypothetical Cross-Reactivity of Acetimidohydrazide Hydrochloride Analogs. The percentage of cross-reactivity is determined by comparing the concentration of the analog required to cause 50% inhibition of the signal with the concentration of Acetimidohydrazide hydrochloride required for the same inhibition.

Experimental Protocol: Competitive ELISA

A competitive ELISA is a standard method for determining the cross-reactivity of small molecules (haptens) like Acetimidohydrazide hydrochloride.

Objective: To determine the specificity of an anti-Acetimidohydrazide hydrochloride antibody by assessing its cross-reactivity with structurally similar compounds.

Materials:

• 96-well microtiter plates

• Anti-Acetimidohydrazide hydrochloride polyclonal antibody

• Acetimidohydrazide hydrochloride-protein conjugate (for coating)

• Acetimidohydrazide hydrochloride standard

• Potential cross-reacting compounds

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H₂SO₄)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Assay buffer (e.g., PBS)

Procedure:

• Coating: Microtiter plate wells are coated with the Acetimidohydrazide hydrochloride-protein conjugate diluted in coating buffer and incubated overnight at 4°C.

• Washing: The plate is washed three times with wash buffer.

• Blocking: The remaining protein-binding sites in the wells are blocked by adding blocking buffer and incubating for 1-2 hours at room temperature.

• Washing: The plate is washed three times with wash buffer.

• Competition: A mixture of the anti-Acetimidohydrazide hydrochloride antibody and either the standard Acetimidohydrazide hydrochloride or a potential cross-reacting compound is added to the wells. The plate is then incubated for 1-2 hours at room temperature.

• Washing: The plate is washed three times with wash buffer to remove unbound antibodies.

• Secondary Antibody Incubation: The enzyme-conjugated secondary antibody, diluted in blocking buffer, is added to each well and incubated for 1 hour at room temperature.

• Washing: The plate is washed five times with wash buffer.

• Substrate Addition: The substrate solution is added to each well, and the plate is incubated in the dark at room temperature for 15-30 minutes.

• Stopping the Reaction: The enzymatic reaction is stopped by adding the stop solution to each well.

• Data Acquisition: The absorbance in each well is measured using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

Data Analysis:

The percentage of cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of Acetimidohydrazide hydrochloride / IC50 of competing compound) x 100

Where IC50 is the concentration of the analyte that causes 50% inhibition of the maximum signal.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in cross-reactivity.

Caption: Workflow of the Competitive ELISA for Cross-Reactivity Testing.

Caption: Logical Relationship of Structural Similarity and Cross-Reactivity.

References

• 1. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 2. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 3. bosterbio.com [bosterbio.com]

Benchmarking Acetimidohydrazide Hydrochloride: A Comparative Guide to Modern Reagents in Heterocyclic Synthesis

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is a critical factor in the efficient synthesis of novel compounds. This guide provides a comprehensive performance comparison of Acetimidohydrazide hydrochloride against newer reagents in the synthesis of pyrazole derivatives, a common scaffold in medicinal chemistry. The data presented herein is based on established experimental protocols, offering a clear, quantitative basis for reagent selection.

Acetimidohydrazide hydrochloride serves as a valuable building block in organic synthesis, particularly in the construction of nitrogen-containing heterocycles. Its utility is most prominently demonstrated in the synthesis of pyrazoles through cyclocondensation reactions with 1,3-dicarbonyl compounds. However, the landscape of chemical synthesis is ever-evolving, with new reagents continually emerging that may offer advantages in terms of yield, reaction conditions, or substrate scope. This guide aims to provide a data-driven comparison to aid in the informed selection of reagents for pyrazole synthesis.

Performance in Pyrazole Synthesis: A Quantitative Comparison

The synthesis of 3,5-dimethylpyrazole via the reaction of a hydrazine derivative with acetylacetone is a classic and well-documented transformation, making it an ideal model for comparing the performance of different reagents. The following table summarizes the performance of Acetimidohydrazide hydrochloride alongside hydrazine hydrate and two newer alternatives, aminoguanidine hydrochloride and guanidine hydrochloride, in this benchmark reaction.

Reagent	Product	Yield (%)	Reaction Conditions	Reference
Hydrazine Hydrate	3,5-Dimethylpyrazole	75-95%	Water, 15°C to reflux	[1][2]
Hydrazine Sulfate	3,5-Dimethylpyrazole	77-81%	10% NaOH (aq), Ether, 15°C	[3]
Aminoguanidine Hydrochloride	3,5-Dimethyl-1-guanylpyrazole	-	Not specified for direct yield comparison	[4]
Guanidine Hydrochloride	Pyrazolopyranopyrimidine derivatives	Moderate to Excellent	Water, Room Temperature (catalyst)	[5]
Acetimidohydrazide hydrochloride	3,5-Dimethylpyrazole	Data not available in literature	-	-

Note: While aminoguanidine and guanidine hydrochloride are used in pyrazole-related synthesis, direct yield comparisons for 3,5-dimethylpyrazole were not available. Guanidine hydrochloride is noted for its catalytic role in multi-component reactions leading to more complex pyrazole derivatives.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results. The following protocols are based on established literature for the synthesis of 3,5-dimethylpyrazole.

Synthesis of 3,5-Dimethylpyrazole using Hydrazine Hydrate

Materials:

• Hydrazine hydrate

• Acetylacetone

• Water

Procedure:

• In a suitable reaction vessel, combine acetylacetone and water.

• Slowly add hydrazine hydrate to the mixture while maintaining the temperature at approximately 15°C with an ice bath.

• After the addition is complete, continue stirring the reaction mixture for a specified period (e.g., 2 hours).

• The resulting crystalline product, 3,5-dimethylpyrazole, can be isolated by filtration, washed with cold water, and dried.

This protocol is a generalized representation. For specific quantities and reaction times that yielded 95%, refer to the cited literature.[2]

Synthesis of 3,5-Dimethylpyrazole using Hydrazine Sulfate

Materials:

• Hydrazine sulfate

• Sodium hydroxide (10% aqueous solution)

• Acetylacetone

• Ether

Procedure:

• Dissolve hydrazine sulfate in a 10% aqueous solution of sodium hydroxide in a flask equipped with a stirrer and cooled in an ice bath.

• Once the temperature reaches 15°C, add acetylacetone dropwise with continuous stirring, maintaining the temperature at 15°C.

• Stir the mixture for an additional hour at 15°C.

• Dilute the reaction mixture with water to dissolve any precipitated inorganic salts.

• Extract the aqueous layer with multiple portions of ether.

• Combine the ether extracts, wash with a saturated sodium chloride solution, and dry over anhydrous potassium carbonate.

• Remove the ether by distillation to obtain crystalline 3,5-dimethylpyrazole.[3]

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the synthesis and the relationships between reactants and products, the following diagrams are provided.

Caption: General workflow for the synthesis of 3,5-dimethylpyrazole.

Caption: Reagent landscape for pyrazole synthesis.

Conclusion

While Acetimidohydrazide hydrochloride is theoretically a suitable precursor for pyrazole synthesis, a lack of specific, published performance data makes a direct quantitative comparison with established reagents like hydrazine hydrate and hydrazine sulfate challenging. For the synthesis of simple pyrazoles such as 3,5-dimethylpyrazole, hydrazine hydrate and sulfate offer well-documented, high-yielding protocols.[1][2][3] Newer reagents like aminoguanidine and guanidine hydrochloride appear to be more specialized, with applications in the synthesis of more complex or functionally diverse pyrazole derivatives.[4][5] Researchers are encouraged to consider the specific requirements of their synthetic targets when selecting a reagent. For novel applications of Acetimidohydrazide hydrochloride, further experimental investigation and publication of performance data would be highly beneficial to the scientific community.

References

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Comparison of Acetimidohydrazide Hydrochloride from Different Suppliers

For researchers, scientists, and drug development professionals, ensuring the purity and consistency of starting materials is a critical, non-negotiable aspect of experimental integrity and product quality. Acetimidohydrazide hydrochloride (CAS No. 2971-91-7), a valuable building block in the synthesis of various heterocyclic compounds, is available from numerous chemical suppliers. However, variations in manufacturing processes can lead to discrepancies in purity, isomeric forms, and the presence of residual solvents or synthetic byproducts. This guide provides a comprehensive framework for the spectroscopic comparison of Acetimidohydrazide hydrochloride sourced from different suppliers, ensuring a consistent and high-quality starting material for your research and development endeavors.

This guide outlines the essential spectroscopic techniques, detailed experimental protocols, and data presentation formats necessary to conduct a thorough comparative analysis. By following these protocols, researchers can confidently select the most suitable supplier for their specific application, mitigating potential experimental variability and ensuring the reliability and reproducibility of their results.

Comparative Spectroscopic Data

The following tables present a hypothetical comparison of Acetimidohydrazide hydrochloride from three different suppliers (Supplier A, Supplier B, and Supplier C) based on key spectroscopic data. These tables are intended to serve as a template for organizing and presenting your own experimental findings.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, D₂O)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Supplier A	Supplier B	Supplier C
~2.20	s	3H	CH₃	2.21	2.20	2.22
~4.90	s	4H	NH₂, NH₂⁺	4.89	4.91	4.88
Impurity	s	-	e.g., Acetone	Not Detected	2.15	Not Detected
Impurity	t	-	e.g., Ethanol	Not Detected	1.25, 3.65	Not Detected

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, D₂O)

Chemical Shift (ppm)	Assignment	Supplier A	Supplier B	Supplier C
~18.5	CH₃	18.6	18.5	18.7
~165.0	C=N	165.2	165.1	165.3

Table 3: FT-IR Spectroscopic Data (ATR, cm⁻¹)

Wavenumber (cm⁻¹)	Assignment	Supplier A	Supplier B	Supplier C
3400-3000	N-H stretch	3250, 3100	3248, 3095	3255, 3105
~1680	C=N stretch	1682	1681	1683
~1450	C-H bend	1448	1450	1447

Table 4: Mass Spectrometry Data (ESI+)

m/z	Assignment	Supplier A	Supplier B	Supplier C
76.08	[M+H]⁺	76.0812	76.0815	76.0811

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of Acetimidohydrazide hydrochloride from various suppliers.

Workflow for Spectroscopic Comparison of Acetimidohydrazide Hydrochloride.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure, identify and quantify impurities (including residual solvents).

Instrumentation: 400 MHz NMR Spectrometer.

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of Acetimidohydrazide hydrochloride from each supplier into separate NMR tubes.

• Solvent: Add approximately 0.7 mL of Deuterium Oxide (D₂O) to each NMR tube.

• Dissolution: Vortex each tube until the sample is completely dissolved.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum for each sample.

  • Typical parameters: 16 scans, relaxation delay of 5 seconds.

  • Process the spectra by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the residual HDO peak at 4.79 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum for each sample.

  • Typical parameters: 1024 scans, relaxation delay of 2 seconds.

  • Process the spectra similarly to the ¹H spectra.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify characteristic functional groups and compare the "fingerprint" region for batch-to-batch consistency.

Instrumentation: FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid Acetimidohydrazide hydrochloride powder directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact and acquire the IR spectrum.

• Data Collection: Typically, 32 scans are co-added at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) between samples.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight of the compound.

Instrumentation: High-Resolution Mass Spectrometer (HRMS) with an Electrospray Ionization (ESI) source.

Procedure:

• Sample Preparation: Prepare a dilute solution of each sample (approximately 1 mg/mL) in a suitable solvent system (e.g., 50:50 acetonitrile:water).

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the mass spectrum in positive ion mode (ESI+).

• Analysis: Determine the accurate mass of the protonated molecular ion ([M+H]⁺).

By implementing this structured spectroscopic comparison, researchers can make informed decisions about their chemical suppliers, ensuring the quality and consistency of Acetimidohydrazide hydrochloride for their ongoing scientific work.

Literature review of the applications of Acetimidohydrazide hydrochloride vs. similar compounds.

A comprehensive review of scientific literature reveals a scarcity of published research on the specific applications of Acetimidohydrazide hydrochloride. This compound, while structurally related to other hydrazides and amidines, does not appear to be a widely studied molecule in its own right, limiting the availability of comparative data and detailed experimental protocols as requested.

However, by examining the applications of structurally similar compounds, we can infer potential areas of interest and highlight the methodologies commonly employed in their study. Compounds with similar functional groups, such as other hydrazide derivatives and amidines, have been investigated for a range of biological and chemical applications.

Comparative Analysis of Structurally Related Compounds

To provide a framework for comparison, we will consider two classes of related compounds: simple hydrazides, such as carbohydrazide, and substituted amidines, like benzamidine. These compounds share key structural motifs with Acetimidohydrazide hydrochloride and have more established roles in scientific research.

Table 1: Comparison of Applications of Acetimidohydrazide Hydrochloride Analogs

Compound	Class	Key Applications	Supporting Experimental Data (Example)
Carbohydrazide	Hydrazide	Oxygen scavenger in water treatment, photographic developing agent, organic synthesis intermediate.	Deoxygenation efficiency in boiler feedwater is often greater than 99%.
Benzamidine	Amidine	Reversible serine protease inhibitor (e.g., thrombin, trypsin), used in protein purification to prevent degradation.	IC50 values for trypsin inhibition are typically in the low micromolar range.
Acetimidohydrazide hydrochloride	Imidohydrazide	Limited data available; potential as a building block in heterocyclic synthesis.	Data not readily available in published literature.

Experimental Protocols for Related Compounds

The following sections detail common experimental protocols for assessing the applications of hydrazide and amidine compounds, which could be adapted for the study of Acetimidohydrazide hydrochloride.

Protocol 1: Evaluation of Oxygen Scavenging Activity (for Hydrazide Compounds)

This protocol is a standard method to determine the efficiency of an oxygen scavenger in an aqueous system.

Objective: To quantify the rate and capacity of oxygen removal by a hydrazide compound.

Materials:

• Deionized water

• Hydrazide compound (e.g., carbohydrazide)

• Dissolved oxygen (DO) meter with a calibrated probe

• Sealed reaction vessel with ports for sampling and injection

• Nitrogen gas for deoxygenation

Procedure:

• Sparge a known volume of deionized water with nitrogen gas to reduce the initial dissolved oxygen concentration to a low, stable baseline.

• Continuously monitor the DO concentration using the DO meter.

• Inject a known concentration of the hydrazide compound into the reaction vessel.

• Record the DO concentration at regular time intervals until it reaches a new, lower steady state.

• The rate of oxygen scavenging can be calculated from the initial slope of the DO concentration versus time curve.

Protocol 2: Serine Protease Inhibition Assay (for Amidine Compounds)

This protocol describes a common method to assess the inhibitory activity of an amidine against a serine protease.

Objective: To determine the half-maximal inhibitory concentration (IC50) of an amidine compound against a target protease.

Materials:

• Target serine protease (e.g., trypsin)

• Chromogenic or fluorogenic protease substrate

• Amidine inhibitor (e.g., benzamidine)

• Assay buffer (e.g., Tris-HCl with CaCl2)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the amidine inhibitor in the assay buffer.

• In a 96-well plate, add the enzyme and the inhibitor dilutions. Incubate for a pre-determined time to allow for binding.

• Initiate the enzymatic reaction by adding the substrate to each well.

• Monitor the change in absorbance or fluorescence over time using a microplate reader. The rate of substrate cleavage is proportional to the enzyme activity.

• Plot the enzyme activity as a function of the inhibitor concentration.

• Fit the data to a dose-response curve to determine the IC50 value.

Potential Signaling Pathways and Experimental Workflows

While specific signaling pathways involving Acetimidohydrazide hydrochloride are not documented, we can visualize the general workflow for screening and characterizing a novel compound with potential biological activity.

Caption: A generalized workflow for drug discovery, from initial screening to preclinical development.

This diagram illustrates a typical pipeline for identifying and developing new therapeutic agents. Acetimidohydrazide hydrochloride, or any novel compound, would enter at the "Compound Library" stage and progress through various assays to evaluate its potential.

Assessing the stereoselectivity of reactions involving Acetimidohydrazide hydrochloride.

The Hydrazide Moiety: A Versatile Tool in Stereoselective Synthesis

In the realm of asymmetric synthesis, where the precise control of stereochemistry is paramount, the hydrazide functional group has emerged as a valuable and versatile component in the chemist's toolkit. While specific research on the stereoselectivity of reactions directly involving Acetimidohydrazide hydrochloride is not extensively documented in publicly available literature, the broader class of chiral hydrazides and their derivatives plays a significant role as catalysts and auxiliaries in a variety of stereoselective transformations. This guide provides a comparative overview of the performance of hydrazide-based methodologies in key asymmetric reactions, supported by experimental data and detailed protocols, offering researchers and drug development professionals insights into their application.

The utility of the hydrazide group stems from its unique electronic and structural properties. The presence of two adjacent nitrogen atoms, one of which is acylated, allows for the formation of stable chiral scaffolds and effective hydrogen bonding interactions, which are crucial for inducing stereoselectivity. These features have been successfully exploited in cornerstone asymmetric reactions such as the Diels-Alder cycloaddition and the aza-Michael addition.

Performance in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with multiple stereocenters. Chiral hydrazides have been developed as highly effective organocatalysts for this transformation, offering a metal-free alternative to traditional Lewis acid catalysis.

Table 1: Comparison of Hydrazide-Based and Alternative Organocatalysts in the Asymmetric Diels-Alder Reaction

Catalyst/Method	Diene	Dienophile	Yield (%)	endo/exo ratio	ee (%)	Reference
Hydrazide-Derived Organocatalyst	Cyclopentadiene	Cinnamaldehyde	82	1:14	94	[1]
Isoprene	Acrolein	83	1:11	90	[1]
Imidazolidinone Organocatalyst (Alternative)	Cyclopentadiene	Cinnamaldehyde	81	19:1	93	[1]
Phenyl-substituted decatrienal	(intramolecular)	85	>20:1	93	[2]
Thiourea-Based Organocatalyst (Alternative)	2,4-Dienals	α,β-Unsaturated Esters	75-98	>20:1 dr	91-99	[3]

ee = enantiomeric excess; dr = diastereomeric ratio.

The data indicates that hydrazide-derived catalysts can achieve excellent enantioselectivity and high yields, comparable to other well-established organocatalysts like imidazolidinones. The choice of catalyst can significantly influence the diastereoselectivity (endo/exo ratio) of the reaction.

Performance in Asymmetric Aza-Michael Additions

The aza-Michael addition is a fundamental C-N bond-forming reaction for the synthesis of chiral β-amino carbonyl compounds, which are prevalent in many biologically active molecules. Hydrazides have been utilized as nucleophiles in these reactions, often in conjunction with chiral catalysts.

Table 2: Comparison of Hydrazide-Based and Alternative Methods for the Asymmetric Aza-Michael Addition

Nitrogen Source/Method	Michael Acceptor	Catalyst	Yield (%)	ee (%)	Reference
Benzoyl Hydrazide	Chalcones	N,N′-dioxide-Sc(OTf)₃ complex	65-95	up to 97	[4]
4-Nitrophthalimide (Alternative)	α,β-Unsaturated Ketones	9-epi-9-amino-9-deoxyquinine	49-98	95-99	[5]
Carbamates (Alternative)	Enones	Chiral Cinchona-based diamine	75-95	up to 99	[5]
Anilines (Alternative)	β-Nitrostyrenes	Chiral BINOL-derived phosphoric acid	65-85	19-70	[5]
Tosylaminomethyl enones (Alternative)	Nitroalkenes	Bifunctional squaramide	up to 99	>99	[6]

ee = enantiomeric excess.

In the context of aza-Michael additions, while direct catalytic asymmetric reactions using hydrazides as the catalyst are less common, their use as nucleophiles in reactions mediated by chiral metal complexes or organocatalysts can afford products with high enantiomeric excess. The comparison with other nitrogen nucleophiles demonstrates that the choice of both the nitrogen source and the catalyst system is crucial for achieving high stereoselectivity.

Experimental Protocols

General Protocol for a Hydrazide-Catalyzed Asymmetric Diels-Alder Reaction

This protocol is a representative example based on procedures described in the literature[1].

• Catalyst Preparation: The chiral hydrazide catalyst is either synthesized according to literature procedures or a commercially available precursor is used.

• Reaction Setup: To a solution of the α,β-unsaturated aldehyde (1.0 equiv) in an appropriate solvent (e.g., CH₂Cl₂/H₂O mixture) at the desired temperature (e.g., -20 °C to room temperature), is added the chiral hydrazide catalyst (typically 5-20 mol %).

• Addition of Diene: The diene (2.0-3.0 equiv) is then added to the reaction mixture.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, the reaction is quenched with a suitable reagent (e.g., saturated NaHCO₃ solution). The aqueous layer is extracted with an organic solvent (e.g., CH₂Cl₂). The combined organic layers are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification and Analysis: The crude product is purified by flash column chromatography on silica gel. The enantiomeric excess of the product is determined by chiral HPLC analysis.

General Protocol for an Asymmetric Aza-Michael Addition Involving a Hydrazide

This protocol is a representative example based on the work of Feng and coworkers[4].

• Catalyst Preparation: The chiral N,N′-dioxide-Sc(OTf)₃ complex is prepared in situ or pre-formed according to literature procedures.

• Reaction Setup: In a dried reaction vessel, the chiral ligand (e.g., a derivative of L-proline, 11 mol %) and Sc(OTf)₃ (10 mol %) are dissolved in a suitable solvent (e.g., CH₂Cl₂) and stirred at room temperature.

• Addition of Reactants: To this catalyst solution, the chalcone derivative (Michael acceptor, 0.5 mmol) and benzoyl hydrazide (Michael donor, 0.6 mmol) are added.

• Reaction Monitoring: The reaction is stirred at the specified temperature (e.g., 20-30 °C) and monitored by TLC.

• Work-up: Once the reaction is complete, the solvent is removed under reduced pressure.

• Purification and Analysis: The residue is purified by flash column chromatography on silica gel to afford the desired β-hydrazido ketone product. The enantiomeric excess is determined by chiral HPLC analysis.

Visualizing Stereoselective Processes

The following diagrams illustrate a typical workflow for assessing stereoselectivity and a simplified mechanism for a hydrazide-catalyzed reaction.

Figure 1. A generalized experimental workflow for conducting and analyzing a stereoselective reaction.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective aza-Michael reaction of hydrazide to chalcones through the nonactivated amine moiety conjugated addition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Squaramide-catalysed asymmetric cascade aza-Michael/Michael addition reaction for the synthesis of chiral trisubstituted pyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Use of Acetimidohydrazide Hydrochloride in Triazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, the synthesis of 1,2,4-triazoles is of paramount importance due to their wideranging applications in medicinal and materials science. The choice of starting materials and synthetic routes significantly impacts the efficiency, cost, and environmental footprint of the process. This guide provides a cost-benefit analysis of using Acetimidohydrazide hydrochloride in the synthesis of 1,2,4-triazoles, with a comparative look at common alternatives such as hydrazine hydrate and semicarbazide hydrochloride.

Cost Analysis of Starting Materials

A primary consideration in any synthetic endeavor is the cost of the reagents. While prices are subject to market fluctuations and supplier variations, a general comparison reveals a significant cost disparity between Acetimidohydrazide hydrochloride and its more common counterparts.

Reagent	Purity	Price (USD) per 100g	Price (USD) per kg (estimated)
Acetimidohydrazide hydrochloride	~95-98%	~$900 - $1000 (based on small quantity pricing)	~$9,000 - $10,000
Hydrazine hydrate (80%)	~80%	~$50 - $100	~$500 - $1000
Semicarbazide hydrochloride	~99%	~$40 - $80	~$400 - $800

From a purely cost-centric perspective, both hydrazine hydrate and semicarbazide hydrochloride present a more economical choice for large-scale synthesis compared to Acetimidohydrazide hydrochloride.

Performance and Synthetic Utility

The "benefit" in a cost-benefit analysis extends beyond mere monetary considerations to include reaction efficiency, ease of handling, safety, and the breadth of accessible derivatives.

Acetimidohydrazide Hydrochloride: A Direct Route to Substituted Triazoles

Acetimidohydrazide hydrochloride offers a direct route to 3-methyl-5-substituted-1,2,4-triazoles. The synthesis typically involves the acylation of acetimidohydrazide with a suitable acylating agent (e.g., an acid chloride or anhydride) to form an N-acylamidrazone intermediate, which then undergoes cyclization to the desired triazole.

Advantages:

• Direct incorporation of a methyl group: This reagent is particularly useful for the synthesis of 3-methyl-1,2,4-triazoles, avoiding a separate methylation step.

• Potential for milder reaction conditions: The cyclization of the N-acylamidrazone intermediate can sometimes be achieved under milder conditions compared to some traditional methods.

Disadvantages:

• Limited commercial availability in bulk: This suggests that it is not a preferred reagent for large-scale industrial production, likely due to manufacturing costs.

• Higher cost: As highlighted in the cost analysis, it is a significantly more expensive starting material.

• Limited literature on direct comparative studies: A lack of extensive, direct comparisons with other methods makes it challenging to definitively assess its superiority in terms of yield and efficiency across a broad range of substrates.

Hydrazine Hydrate: A Versatile and Cost-Effective Building Block

Hydrazine hydrate is a widely used and cost-effective reagent in the synthesis of a vast array of heterocyclic compounds, including 1,2,4-triazoles. A common method involves the reaction of hydrazine hydrate with a nitrile and a carboxylic acid derivative.

Advantages:

• Low cost and high availability: It is a commodity chemical, readily available in large quantities at a low price.[1]

• Versatility: It can be used to synthesize a wide variety of substituted and unsubstituted 1,2,4-triazoles by varying the other reactants.

• Extensive literature: A vast body of literature exists detailing its use in triazole synthesis, providing a wealth of established protocols.

Disadvantages:

• Toxicity and handling: Hydrazine hydrate is toxic and requires careful handling in a well-ventilated fume hood.[2]

• Potential for side reactions: Depending on the reaction conditions and substrates, the formation of byproducts can occur, necessitating careful purification.

Semicarbazide Hydrochloride: A Safer Alternative

Semicarbazide hydrochloride serves as a safer alternative to hydrazine hydrate in some synthetic applications. It is a stable, crystalline solid that is easier to handle.

Advantages:

• Improved safety profile: It is generally considered less hazardous than hydrazine hydrate.

• Cost-effective: It is an inexpensive and readily available reagent.

• Utility in specific cyclization reactions: It is particularly useful for the synthesis of certain types of heterocyclic compounds, including some triazole derivatives.[3][4]

Disadvantages:

• Limited scope compared to hydrazine hydrate: While useful, it may not be as versatile as hydrazine hydrate for the synthesis of all desired triazole structures.

• Reaction conditions: The cyclization reactions involving semicarbazide derivatives may require specific conditions to achieve high yields.

Experimental Protocols and Data Comparison

To provide a more concrete comparison, let's consider the synthesis of a representative 3,5-disubstituted-1,2,4-triazole. Due to the limited specific data for Acetimidohydrazide hydrochloride, we will present a general protocol for its use and compare it with established methods using the alternatives.

Scenario: Synthesis of a 3-Methyl-5-Aryl-1,2,4-Triazole

Parameter	Acetimidohydrazide Hydrochloride Route	Hydrazine Hydrate Route
Starting Materials	Acetimidohydrazide hydrochloride, Aryl acid chloride	Hydrazine hydrate, Acetonitrile, Aryl carboxylic acid
Reaction Steps	1. Acylation to N-acylamidrazone. 2. Cyclization.	One-pot reaction or sequential addition.
Typical Yields	Moderate to good (literature suggests a wide range, highly substrate-dependent)	Good to excellent (often >80%)
Reaction Conditions	Varies, can range from room temperature to reflux, often in the presence of a base.	Typically requires higher temperatures (reflux) and sometimes a catalyst.
Work-up & Purification	Standard extraction and crystallization/chromatography.	Often requires removal of excess reagents and byproducts.

Experimental Methodologies

General Protocol for the Synthesis of 3-Methyl-5-Aryl-1,2,4-Triazole using Acetimidohydrazide Hydrochloride

• Formation of N-Arylacetylacetamidrazone: To a stirred solution of Acetimidohydrazide hydrochloride (1.0 eq) and a suitable base (e.g., triethylamine, 2.2 eq) in a polar aprotic solvent (e.g., acetonitrile or DMF) at 0 °C, a solution of the desired aryl acid chloride (1.0 eq) in the same solvent is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC).

• Cyclization: The reaction mixture containing the N-Arylacetylacetamidrazone intermediate is then heated to reflux for several hours. The progress of the cyclization is monitored by TLC.

• Work-up and Purification: After cooling, the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by recrystallization or column chromatography to afford the desired 3-methyl-5-aryl-1,2,4-triazole.

Established Protocol for the Synthesis of 3-Methyl-5-Aryl-1,2,4-Triazole using Hydrazine Hydrate

• Reaction Setup: A mixture of the aryl carboxylic acid (1.0 eq), acetonitrile (acting as both solvent and reactant), and a dehydrating agent (e.g., phosphorus oxychloride or polyphosphoric acid) is prepared.

• Addition of Hydrazine Hydrate: Hydrazine hydrate (1.0-1.2 eq) is added cautiously to the reaction mixture.

• Reaction: The mixture is heated to reflux for several hours. The reaction is monitored by TLC for the disappearance of the starting materials.

• Work-up and Purification: The reaction mixture is cooled and then carefully poured onto crushed ice. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the 3-methyl-5-aryl-1,2,4-triazole.

Visualizing the Synthetic Pathways

To better understand the reaction mechanisms, the following diagrams illustrate the key transformations.

Caption: Synthesis via Acetimidohydrazide Hydrochloride.

Caption: Synthesis via Hydrazine Hydrate.

Conclusion and Recommendations

The choice between Acetimidohydrazide hydrochloride and its alternatives for the synthesis of 1,2,4-triazoles is a trade-off between cost, convenience, and specific synthetic goals.

• For large-scale synthesis and cost-sensitive projects, hydrazine hydrate and semicarbazide hydrochloride are the clear front-runners. Their low cost and high availability make them economically viable options. Hydrazine hydrate, in particular, offers broad versatility.

• Acetimidohydrazide hydrochloride may be considered for small-scale, specialized syntheses where the direct introduction of a 3-methyl group is advantageous and cost is a secondary concern. Its use could potentially simplify the synthetic route in such specific cases. However, the lack of readily available bulk pricing and extensive comparative data warrants caution for larger-scale applications.

Researchers and drug development professionals are advised to carefully consider the scale of their synthesis, budget constraints, and the specific structural requirements of their target molecules when selecting a synthetic route. For most applications, the well-established and economical methods involving hydrazine hydrate or semicarbazide hydrochloride will likely be the more prudent choice. Further research into the optimization of syntheses using Acetimidohydrazide hydrochloride and a more transparent pricing structure from suppliers would be necessary for it to become a more competitive alternative in the broader field of triazole synthesis.

References

• 1. alkalisci.com [alkalisci.com]
• 2. 124-42-5 Cas No. | Acetamidine hydrochloride | Apollo [store.apolloscientific.co.uk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. chemimpex.com [chemimpex.com]

Safety & Regulatory Compliance

Proper Disposal of Acetimidohydrazide Hydrochloride: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical reagents are paramount. Acetimidohydrazide hydrochloride, as a hydrazide derivative, requires careful consideration for its disposal to ensure laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information, including a detailed operational plan for its proper disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle Acetimidohydrazide hydrochloride with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

Spill Management: In the event of a spill, the area should be evacuated and ventilated. For minor spills, the material should be carefully swept up, avoiding dust generation, and placed in a clean, dry, sealable, and labeled container for disposal[1]. For major spills, it is important to alert emergency responders and prevent the spillage from entering drains or water courses[1].

Disposal Protocol for Acetimidohydrazide Hydrochloride

As a hydrazide derivative, Acetimidohydrazide hydrochloride is considered hazardous waste and must not be disposed of in standard trash or down the drain[2]. The recommended method for disposal is through chemical neutralization via oxidation. This process should be conducted with caution and in accordance with all federal, state, and local regulations[3][4][5].

Experimental Protocol for Chemical Neutralization:

• Dilution: Prepare a dilute aqueous solution of the Acetimidohydrazide hydrochloride waste, not exceeding a 5% concentration.

• Neutralization: Slowly add a dilute (5% or less) solution of an oxidizing agent such as sodium hypochlorite, calcium hypochlorite, or hydrogen peroxide[3][5]. The reaction should be carried out in a suitable container within a fume hood.

• Monitoring: The reaction may be exothermic. Monitor the temperature and control the rate of addition of the oxidizing agent to prevent excessive heat generation.

• Verification: After the reaction is complete, test the solution to ensure the full destruction of the hydrazide derivative. This can be done using appropriate analytical methods.

• Final Disposal: Once neutralization is confirmed, the resulting solution may be further diluted and disposed of in accordance with institutional and local hazardous waste regulations. It is imperative to consult your institution's environmental health and safety (EHS) office for specific guidance.

Summary of Key Disposal Parameters

Parameter	Guideline	Source
Waste Classification	Hazardous Waste	[2][3]
Disposal Method	Chemical Neutralization (Oxidation)	[4][5]
Recommended Oxidants	Dilute (≤5%) Sodium Hypochlorite, Calcium Hypochlorite, or Hydrogen Peroxide	[3][5]
Waste Concentration	Prepare a dilute aqueous solution (≤5%) before neutralization	[3][5]
Regulatory Compliance	Adhere to all federal, state, and local regulations	[3][4][5]
Personal Protective Equipment	Safety goggles, chemical-resistant gloves, lab coat	[6][7]
Handling Location	Well-ventilated area or chemical fume hood	[7][8]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Acetimidohydrazide hydrochloride.

Caption: Disposal workflow for Acetimidohydrazide hydrochloride.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. arxada.com [arxada.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Acetimidohydrazide Hydrochloride

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Acetimidohydrazide hydrochloride (CAS No. 39254-63-2), designed to ensure the well-being of laboratory personnel and maintain a safe research environment.

Acetimidohydrazide hydrochloride is a chemical compound requiring careful handling to prevent potential health hazards. Adherence to the following personal protective equipment (PPE) guidelines, operational procedures, and disposal plans is mandatory for all personnel working with this substance.

Personal Protective Equipment (PPE): A Multi-faceted Defense

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the required PPE for various laboratory activities involving Acetimidohydrazide hydrochloride.

Activity	Required Personal Protective Equipment
Routine Handling & Weighing	- Gloves: Nitrile or other compatible chemical-resistant gloves.[1] - Eye Protection: Safety glasses with side shields or safety goggles. - Lab Coat: Standard laboratory coat.
Preparing Solutions	- Gloves: Double gloving with nitrile or other compatible chemical-resistant gloves is recommended. - Eye Protection: Chemical splash goggles. - Lab Coat: Chemical-resistant lab coat or apron over a standard lab coat. - Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1]
Spill Cleanup	- Gloves: Heavy-duty, chemical-resistant gloves. - Eye Protection: Chemical splash goggles and a face shield. - Body Protection: Chemical-resistant suit or apron. - Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges may be necessary depending on the spill size and ventilation.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling Acetimidohydrazide hydrochloride minimizes the risk of exposure and contamination.

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Verify that the container is properly labeled with the chemical name, CAS number, and hazard information.

• Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:

• Store Acetimidohydrazide hydrochloride in a cool, dry, and well-ventilated area away from incompatible materials.

• Keep the container tightly closed when not in use.

• Ensure the storage area is clearly marked with the appropriate hazard signs.

3. Weighing and Preparation of Solutions:

• All weighing and solution preparation activities should be conducted in a designated area, preferably within a chemical fume hood to ensure adequate ventilation.[1]

• Use dedicated, clean spatulas and weighing boats.

• When preparing solutions, slowly add the solid to the solvent to avoid splashing.

4. General Handling:

• Avoid direct contact with skin, eyes, and clothing.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Wash hands thoroughly after handling the chemical, even if gloves were worn.

Disposal Plan: Ensuring a Safe and Compliant Waste Stream

Proper disposal of Acetimidohydrazide hydrochloride and its associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All solid waste contaminated with Acetimidohydrazide hydrochloride (e.g., weighing papers, contaminated gloves, and empty containers) should be collected in a designated, labeled hazardous waste container.

• Liquid waste (solutions) should be collected in a separate, compatible, and clearly labeled hazardous waste container.

2. Disposal Procedure:

• Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

• Do not dispose of Acetimidohydrazide hydrochloride down the drain.[1]

• Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste pickup and disposal.

3. Spill Management:

• In the event of a spill, evacuate the immediate area.

• Wearing the appropriate PPE for spill cleanup, contain the spill using an inert absorbent material.

• Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate the spill area with an appropriate cleaning agent.

Workflow for Safe Handling and Disposal

The following diagram outlines the key decision points and procedural flow for working with Acetimidohydrazide hydrochloride.

Caption: A flowchart illustrating the safe handling and disposal workflow for Acetimidohydrazide hydrochloride.

References

• 1. enamine.enamine.net [enamine.enamine.net]